2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

Core Science & Biosynthesis

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride chemical properties

An In-Depth Technical Guide to 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride: Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is a member of the ortho-nitrosulfonyl fluoride chemical class, a group of compounds that has recently emerged as a highly promising pharmacophore in the development of novel antibiotics.[1][2] This guide provides a comprehensive technical overview of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, synthesizing available data on its chemical properties, reactivity, and biological significance. Particular emphasis is placed on its potential application in drug discovery, driven by a unique mechanism of action against drug-resistant bacteria.[3] We will explore a plausible synthetic route, delve into its chemical reactivity, outline critical safety and handling protocols, and contextualize its importance for researchers and drug development professionals. The structural arrangement of the ortho nitro and sulfonyl fluoride groups is critical for its bioactivity, making this compound a subject of significant interest.[4]

Introduction: A Novel Pharmacophore for Antimicrobial Research

The rise of antibiotic-resistant bacteria presents a formidable challenge to global health. For decades, the discovery of new classes of antibiotics has stagnated, creating an urgent need for novel chemical scaffolds that can overcome existing resistance mechanisms. Aromatic sulfonyl fluorides, particularly those bearing an ortho-nitro group, have been identified as a potent new class of antibacterial agents.[1][5] A library screening against E. coli first identified 2-nitrobenzenesulfonyl fluoride as a lead fragment with significant antibacterial activity.[3]

The key to the efficacy of this pharmacophore lies in the specific spatial relationship between the sulfonyl fluoride and the nitro group. Compounds where these groups are in the meta or para position lack antibacterial activity, demonstrating the necessity of the ortho configuration.[4] This structural motif allows for a unique bioactivation mechanism within bacterial cells, positioning compounds like 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride as valuable tools for developing the next generation of antimicrobial therapies.

Physicochemical and Spectroscopic Properties

While extensive experimental data for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is not widely published, its properties can be reliably inferred from its constituent functional groups and data from closely related analogs like 2-nitrobenzenesulfonyl fluoride.[6]

Table 1: Inferred Physicochemical Properties

Property	Value	Justification / Source
Molecular Formula	C₇H₆FNO₄S	Based on structure
Molecular Weight	219.19 g/mol	Calculated from formula
Appearance	Pale yellow solid	Inferred from 2-nitrobenzenesulfonyl fluoride.[6]
Solubility	Soluble in polar organic solvents (e.g., THF, Acetone, Acetonitrile).	Inferred from 2-nitrobenzenesulfonyl fluoride.[6]
Stability	Moisture sensitive; stable under normal conditions when dry.[7]	Sulfonyl halides exhibit sensitivity to hydrolysis.

Spectroscopic Profile (Expected)

• ¹H NMR: The proton spectrum is expected to show distinct signals in the aromatic region (approx. 7.5-8.5 ppm) corresponding to the three protons on the benzene ring. A singlet corresponding to the methyl group (CH₃) would likely appear in the upfield region (approx. 2.4-2.6 ppm).

• ¹³C NMR: The carbon spectrum would display seven unique signals: four for the aromatic carbons (two substituted, two unsubstituted), one for the methyl carbon, and one for the sulfur-bound carbon, which would be significantly downfield.

• ¹⁹F NMR: A single resonance is expected, characteristic of the sulfonyl fluoride group (-SO₂F).

• IR Spectroscopy: Key vibrational bands would be expected for the sulfonyl group (S=O stretches, typically 1370-1410 cm⁻¹ and 1180-1190 cm⁻¹), the nitro group (N=O asymmetric and symmetric stretches, approx. 1520-1560 cm⁻¹ and 1345-1385 cm⁻¹), and C-F stretching.

Synthesis and Manufacturing

A robust synthesis of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride can be proposed based on well-established transformations in organic chemistry, particularly the conversion of an amino group to a sulfonyl fluoride via a diazonium salt intermediate. This multi-step process offers a reliable pathway from commercially available starting materials.

Proposed Synthetic Workflow

The most logical synthetic pathway commences with 2-methyl-3-nitroaniline. The aniline is first converted to a diazonium salt, which is then reacted with sulfur dioxide and a copper catalyst to form the intermediate sulfonyl chloride. A final halogen exchange (Halex) reaction substitutes the chloride with fluoride to yield the target compound.

Sources

• 1. Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. CAS 433-98-7: 2-Nitrobenzenesulfonyl fluoride | CymitQuimica [cymitquimica.com]
• 7. fishersci.com [fishersci.com]

Synthesis and Mechanistic Evaluation of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride: A Technical Whitepaper

Strategic Rationale & Retrosynthetic Analysis

The synthesis of highly functionalized arenesulfonyl fluorides is a cornerstone of modern Sulfur Fluoride Exchange (SuFEx) click chemistry and targeted drug discovery. When designing a synthesis pathway for 2-methyl-3-nitrobenzene-1-sulfonyl fluoride , direct electrophilic aromatic substitution (chlorosulfonation) of 2-methylnitrobenzene is thermodynamically and kinetically unfavorable. The strong electron-withdrawing nature of the nitro group deactivates the aromatic ring, leading to poor yields and uncontrollable regioselectivity.

To achieve absolute regiocontrol, a de novo construction via a Sandmeyer-type transformation is required. Starting from commercially available 2-methyl-3-nitroaniline, the amino group directs the exact placement of the sulfonyl moiety. The pathway proceeds through a diazonium intermediate to form 2-methyl-3-nitrobenzenesulfonyl chloride[1]. Subsequently, a mild, biphasic chloride-fluoride exchange yields the target 2-methyl-3-nitrobenzene-1-sulfonyl fluoride without risking hydrolysis of the sensitive sulfonyl group[2].

Mechanistic Pathway

The transformation relies on two distinct, highly controlled mechanistic phases:

• Radical-Mediated Sulfonylation : The diazonium salt undergoes a Single Electron Transfer (SET) from the Cu(I) catalyst, extruding nitrogen gas to form an electrophilic aryl radical. This radical is rapidly trapped by sulfur dioxide (generated in situ from thionyl chloride and water), forming a sulfonyl radical that abstracts a chlorine atom to yield the sulfonyl chloride intermediate[1].

• Nucleophilic Halogen Exchange : The sulfonyl chloride is subjected to potassium fluoride (KF) in a biphasic acetone/water system. The precise addition of water solubilizes the KF, generating highly active "naked" fluoride ions at the solvent interface, which attack the electrophilic sulfur center. The rapid phase separation of the product into the organic (acetone) layer prevents nucleophilic attack by water, thus avoiding sulfonic acid degradation[2].

Fig 1. Mechanistic workflow from 2-methyl-3-nitroaniline to the target sulfonyl fluoride.

Optimization of the Fluorination Step

The conversion of sulfonyl chlorides to fluorides has historically been plagued by competitive hydrolysis. Table 1 summarizes the quantitative data driving the selection of the biphasic KF/Acetone/H₂O system over traditional methods, ensuring maximum yield and scalability.

Table 1: Quantitative Comparison of Halogen Exchange Conditions

Fluorinating System	Solvent Environment	Temp (°C)	Time (h)	Yield (%)	Hydrolysis Risk
Aqueous KF (Boiling)	H₂O	100	12	< 40	Critical
KF / 18-crown-6	MeCN (Dry)	25	16	85	Low
KHF₂	MeCN / H₂O	25	8	90	Low
KF (2.0 eq) + H₂O (2.0 eq)	Acetone (Biphasic)	25	2–4	> 95	Minimal

Detailed Experimental Protocols

Self-Validating Note: Both protocols are designed with built-in analytical checkpoints to ensure reaction fidelity before proceeding to the next stage.

Protocol A: Synthesis of 2-Methyl-3-nitrobenzenesulfonyl chloride

Causality: Temperature control is critical. Diazotization must remain below 5 °C to prevent the nucleophilic attack of water on the diazonium salt, which would yield the undesired 2-methyl-3-nitrophenol byproduct.

• SO₂ Generation : Add thionyl chloride (4.2 mmol) dropwise over 10 minutes to 2 mL of distilled water at 0 °C. Allow the solution to warm to 15 °C over 16 hours. Add Copper(I) chloride (0.01 mmol) and cool the resulting yellow-green solution to -3 °C[1].

• Diazotization : In a separate round-bottom flask, suspend 2-methyl-3-nitroaniline (1.0 mmol) in 1 mL of concentrated HCl. Cool the mixture to 0 °C using an ice-salt bath.

• Nitrous Acid Addition : Add a pre-cooled aqueous solution of NaNO₂ (1.1 mmol) dropwise. Maintain the internal temperature strictly below 5 °C. Stir for 30 minutes to ensure complete diazonium formation (validate via a negative starch-iodide test for excess nitrite after quenching).

• Coupling : Transfer the cold diazonium solution dropwise into the SO₂/CuCl mixture. Stir for 2 hours at 15 °C[1].

• Workup : Extract the aqueous mixture with dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the intermediate.

Protocol B: Synthesis of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

Causality: The exact stoichiometry of water (2.0 equivalents) is essential. Insufficient water fails to dissolve the KF lattice, while excess water promotes competitive hydrolysis of the sulfonyl chloride[2].

• Preparation : In a polypropylene vessel (to prevent fluoride-mediated etching of borosilicate glass), suspend Potassium Fluoride (2.00 mmol, 99% purity) in 2 mL of acetone[2].

• Reagent Addition : Add the 2-methyl-3-nitrobenzenesulfonyl chloride (1.00 mmol) synthesized in Protocol A, followed immediately by precisely 36 μL of deionized water (2.0 mmol)[2].

• Reaction : Seal the vessel and stir vigorously at 25 °C for 2 to 4 hours.

• Validation : Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The sulfonyl fluoride typically runs at a slightly higher Rf than the sulfonyl chloride.

• Workup : Partition the mixture between 30 mL of ethyl acetate and 30 mL of 10% aqueous NaCl. Separate the layers, dry the organic phase over Na₂SO₄, and evaporate to yield the pure sulfonyl fluoride[2].

Quality Control & Analytical Validation

To ensure the trustworthiness of the final product, the following analytical signatures must be confirmed prior to downstream application:

• ¹⁹F NMR (376 MHz, CDCl₃) : A distinct, sharp singlet in the region of +60.0 to +65.0 ppm definitively confirms the presence of the -SO₂F group.

• ¹H NMR (400 MHz, CDCl₃) : The aromatic protons of the 1,2,3-trisubstituted ring will appear as a characteristic doublet-doublet-triplet pattern between 7.50 and 8.20 ppm. The aryl methyl group will appear as a singlet near 2.60 ppm.

• IR Spectroscopy : Look for strong asymmetric and symmetric S=O stretching bands at ~1410 cm⁻¹ and ~1200 cm⁻¹, along with a characteristic S-F stretch near 790 cm⁻¹.

References

• [1] Differential effects, on oncogenic pathway signalling, by derivatives of the HNF4 α inhibitor BI6015. PubMed Central (PMC). URL:[Link]

• [2] Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

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• 1. Differential effects, on oncogenic pathway signalling, by derivatives of the HNF4 α inhibitor BI6015 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride mechanism of action

An In-Depth Technical Guide to the Mechanism of Action of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride

Executive Summary

The development of targeted covalent inhibitors (TCIs) has revolutionized chemical biology and drug discovery. Among the most versatile electrophilic warheads are aryl sulfonyl fluorides, which leverage Sulfur(VI) Fluoride Exchange (SuFEx) chemistry to form irreversible bonds with specific nucleophilic residues (Tyrosine, Lysine, Histidine) on target proteins[1]. 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride represents a highly tuned, next-generation SuFEx electrophile. By strategically combining an electron-withdrawing nitro group with a sterically hindering ortho-methyl group, this compound achieves a rare balance: high intrinsic reactivity toward specific protein microenvironments coupled with excellent hydrolytic stability in aqueous media[2][3].

This whitepaper deconstructs the physicochemical causality behind its mechanism of action, details its target engagement profile, and provides self-validating experimental workflows for chemical biology applications.

Core Mechanism: Sulfur(VI) Fluoride Exchange (SuFEx)

Unlike highly reactive sulfonyl chlorides, which rapidly hydrolyze in water and indiscriminately label proteins, sulfonyl fluorides are "dormant" electrophiles[4]. The S–F bond is exceptionally stable due to its high bond dissociation energy and the low polarizability of the fluorine atom.

The mechanism of action of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride relies on affinity-driven activation . The compound must first bind non-covalently to a specific protein pocket. This pre-organization places the S(VI) center in close proximity to a nucleophilic residue (e.g., the hydroxyl group of Tyrosine or the ε-amino group of Lysine). The protein microenvironment—often featuring nearby basic residues—acts as a local base to deprotonate the nucleophile, while hydrogen bond donors stabilize the departing fluoride ion[5][6]. The resulting nucleophilic attack displaces the fluoride, forming a highly stable sulfonate ester (with Tyrosine) or sulfonamide (with Lysine) linkage.

Fig 1: SuFEx-mediated covalent modification of a target protein by an aryl sulfonyl fluoride.

Physicochemical Causality: The Role of 2-Methyl and 3-Nitro Substitutions

The precise architecture of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is not arbitrary; it is a masterclass in structure-activity relationship (SAR) tuning. The reactivity of the sulfonyl fluoride group is dictated by the electronic and steric effects of the substituents on the benzene ring[7].

• The 3-Nitro Group (Electronic Tuning): Positioned meta to the sulfonyl fluoride, the nitro group exerts a powerful electron-withdrawing inductive effect (-I). This pulls electron density away from the sulfur atom, lowering its Lowest Unoccupied Molecular Orbital (LUMO). Consequently, the electrophilicity of the S(VI) center is significantly enhanced, allowing it to react with weaker nucleophiles (like Tyrosine) that would otherwise be inert to unfunctionalized benzenesulfonyl fluorides[2].

• The 2-Methyl Group (Steric Tuning): Positioned ortho to the sulfonyl fluoride, the methyl group provides critical steric shielding. This bulk physically blocks bulk water molecules from attacking the S-F bond, dramatically increasing the compound's hydrolytic half-life in physiological buffers[3]. Furthermore, the steric clash forces the sulfonyl group out of coplanarity with the benzene ring. This locked conformation restricts the entropic penalty upon binding, pre-organizing the warhead to fit into deep, narrow hydrophobic pockets (such as the switch II pockets of GTPases or the allosteric sites of kinases).

Table 1: Comparative SAR of Substituted Aryl Sulfonyl Fluorides

Data synthesized from established S(VI)-F reactivity profiling to illustrate the physicochemical impact of substitutions[2][3][7].

Compound	Substitution Profile	Inductive Effect	Steric Hindrance	Est. Aqueous Half-Life (pH 7.4)	Target Selectivity
Benzenesulfonyl fluoride	None (Baseline)	Neutral	Low	~24 hours	Low (Poor reactivity)
3-Nitrobenzenesulfonyl fluoride	Strong EWG (meta)	Highly Electrophilic	Low	< 5 hours	Poor (Promiscuous labeling)
2-Methyl-3-nitrobenzene-1-sulfonyl fluoride	EWG (meta) + Bulk (ortho)	High	High	~12–18 hours	Excellent (Pocket-directed)

Experimental Workflows: Validation and Profiling

To rigorously validate the mechanism of action of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, researchers must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems, ensuring that causality can be definitively proven.

Protocol A: Intact Protein Mass Spectrometry (Stoichiometry & Site Validation)

Objective: To confirm 1:1 binding stoichiometry and definitively map the covalent modification to a specific residue, ruling out non-specific multi-labeling. Causality Rationale: We utilize intact ESI-TOF MS because soft ionization preserves the covalent adduct. A strict comparison against a point-mutant control (e.g., mutating the suspected target Tyrosine to Phenylalanine) is mandatory. If the mass shift disappears in the mutant, the specific site of action is unequivocally validated.

• Buffer Preparation: Prepare recombinant target protein (WT and Y->F mutant) at 10 µM in 50 mM HEPES, 150 mM NaCl, pH 7.4. Crucial: Avoid primary amine buffers like Tris, which can act as competing nucleophiles and quench the SuFEx reaction.

• Incubation: Add 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (100 µM final concentration, 1% DMSO) to both WT and mutant samples. Incubate at 25°C for 2–4 hours.

• Desalting: Pass the reaction mixtures through Zeba Spin Desalting Columns (7K MWCO) to remove unreacted compound and buffer salts. Causality: Salts cause severe ion suppression in MS, masking the protein signal.

• LC-MS Analysis: Inject samples onto an LC-ESI-TOF MS system. Deconvolute the raw multiply-charged spectra using maximum entropy algorithms.

• Data Interpretation: The WT protein should exhibit a mass shift of +215.02 Da (Mass of compound minus the leaving Fluoride ion). The Y->F mutant must show only the unmodified apo-protein mass.

Protocol B: Competitive isoTOP-ABPP (Proteome-Wide Selectivity)

Objective: To profile the off-target landscape of the compound in a complex biological matrix. Causality Rationale: Because 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride lacks a built-in alkyne/azide handle for direct click-chemistry enrichment, we must use a competitive Activity-Based Protein Profiling (ABPP) format[4][8]. The proteome is pre-treated with the compound, which covalently blocks its specific targets. A broad-spectrum SuFEx-alkyne probe is then added to label all remaining unreacted tyrosines/lysines. Target engagement is quantified by observing a depletion of MS signal at specific peptide sites compared to a DMSO control.

• Pre-incubation: Treat 1 mg/mL of native cell lysate with 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (10 µM) or DMSO vehicle for 2 hours at 37°C.

• Global Labeling: Add a broad-spectrum fluorosulfate-alkyne probe (50 µM) to both samples for 1 hour to tag all available nucleophilic residues.

• Click Chemistry (CuAAC): React the alkyne-tagged proteins with Azide-PEG-Biotin utilizing CuSO4, THPTA ligand, and Sodium Ascorbate.

• Enrichment & Isotope Tagging: Pull down biotinylated proteins using Streptavidin agarose beads. Perform on-bead trypsin digestion. Label the resulting peptides from the DMSO control with "Light" isotopic reductive dimethylation, and the Compound-treated sample with "Heavy" tags.

• Quantitative MS: Mix the Light and Heavy samples 1:1 and analyze via LC-MS/MS. A Heavy/Light ratio of < 0.2 at a specific peptide indicates >80% target engagement by 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride at that exact residue.

Fig 2: Competitive Activity-Based Protein Profiling (ABPP) workflow for target validation.

References

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications.[Link]

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. PMC.[Link]

• Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC.[Link]

• Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. PMC.[Link]

• Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC.[Link]

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• 5. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 6. Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents - PMC [pmc.ncbi.nlm.nih.gov]
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Unlocking the Reactivity of 2-Nitrobenzenesulfonyl Fluoride (CAS 433-98-7): A Comprehensive Guide to SuFEx Click Chemistry and Covalent Protein Modification

Executive Summary

In the modern landscape of chemical biology and drug discovery, the transition from traditional reversible binders to covalent modifiers has revolutionized targeted therapeutics. At the forefront of this shift is 2-Nitrobenzenesulfonyl fluoride (CAS 433-98-7) , an organic compound characterized by an electrophilic sulfonyl fluoride group adjacent to a strongly electron-withdrawing ortho-nitro group[1].

Unlike its highly reactive and moisture-sensitive sulfonyl chloride counterparts, 2-nitrobenzenesulfonyl fluoride (2-NBSF) exhibits remarkable kinetic stability in aqueous environments[2]. This stability, coupled with its highly specific reactivity toward nitrogen and oxygen nucleophiles under specific conditions, makes it a premier building block for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[3]. As an Application Scientist, I have observed that understanding the causality behind its reactivity—specifically the "ortho-effect" and its bioreductive pathways—is critical for leveraging this molecule in both synthetic libraries and biological probes.

Mechanistic Foundations of Reactivity

The SuFEx Paradigm: Stability vs. Reactivity

The S(VI) center in 2-NBSF is protected by the highly electronegative fluoride ion. Fluoride is a poor leaving group in uncatalyzed aqueous conditions, which prevents premature hydrolysis[2]. However, when activated by a Lewis acid or brought into close proximity to a specific protein microenvironment (e.g., the conjugate base of a tyrosine or lysine residue), the S-F bond undergoes a highly selective exchange reaction[3].

The Ortho-Effect and Bioreductive Activation

The reactivity of CAS 433-98-7 is heavily dictated by the ortho-nitro group. This group serves a dual purpose:

• Electronic Activation: It withdraws electron density from the aromatic ring, significantly enhancing the electrophilicity of the sulfonyl fluoride group despite the steric hindrance typically associated with ortho-substitution[4].

• Bioreductive Prodrug Mechanism: In biological systems, particularly within bacteria, the nitro group can be reduced by endogenous nitroreductases. This reduction forms a hydroxylamine intermediate, which subsequently attacks the neighboring sulfur atom to generate a highly reactive oxathiazole intermediate, leading to bacterial cell death[5].

Mechanistic pathways of CAS 433-98-7 via direct SuFEx and bioreductive activation.

Covalent Protein Modification & Biological Profiling

Because of its unique electrophilic properties, 2-NBSF is heavily utilized as a covalent probe to interrogate protein function. It specifically targets the hydroxyl groups of tyrosine and the amino groups of basic residues like lysine and histidine[1].

Case Studies in Protein Modification

• Creatine Kinase Inhibition: 2-NBSF has been shown to covalently bind to basic proteins, inducing conformational changes that lead to denaturation. It exhibits a strong inhibitory effect on creatine kinase, a critical muscle enzyme[1].

• Phospholipase A2 Neutralization: In venom research, 2-NBSF was used to chemically modify the Lys49 residue of BnSP-7 (a myotoxic phospholipase A2 homologue). This specific modification completely abolished the toxin's bactericidal and neuromuscular blocking activities, proving the residue's critical role in the protein's active site[6].

Antibacterial Pharmacophore Profiling

Recent high-throughput screening has identified ortho-nitro sulfonyl fluorides as a potent new class of antibiotics. Against E. coli and multidrug-resistant Acinetobacter baumannii, CAS 433-98-7 acts as a lead fragment, vastly outperforming standard serine protease inhibitors like PMSF[5].

Table 1: Antibacterial Activity (MIC) of Sulfonyl Fluoride Derivatives against E. coli [5]

Compound	Structure Modification	MIC (μg/mL)	Mechanism / Note
1 (CAS 433-98-7)	Ortho-nitro sulfonyl fluoride	5.15	Lead fragment; active via nitroreductase
2	2-nitrothiophene-3-sulfonyl fluoride	0.66	Optimized pharmacophore
PMSF	Phenylmethylsulfonyl fluoride	>100	Standard serine protease inhibitor
AEBSF	4-(2-aminoethyl)benzenesulfonyl fluoride	>100	Standard serine protease inhibitor

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols have been designed as self-validating systems. Causality is embedded in the steps: for instance, the use of Calcium catalysts in SuFEx specifically lowers the activation energy of the S-F bond without hydrolyzing it.

Protocol 1: Synthesis of 2-Nitrobenzenesulfonyl Fluoride

This protocol converts the moisture-sensitive chloride into the stable fluoride using a phase-transfer-like activation[7].

Table 2: Synthesis Yields of Sulfonyl Fluorides via KF Substitution [7]

Precursor	Reagents	Product	Yield (%)
2-Nitrobenzenesulfonyl chloride	KF, Et₃N, MeCN	2-Nitrobenzenesulfonyl fluoride	82%
3-Nitrobenzenesulfonyl chloride	KF, Et₃N, MeCN	3-Nitrobenzenesulfonyl fluoride	89%
4-Nitrobenzenesulfonyl chloride	KF, Et₃N, MeCN	4-Nitrobenzenesulfonyl fluoride	93%

Step-by-Step Methodology:

• Preparation: Dissolve 2-nitrobenzenesulfonyl chloride (1.0 equiv) in anhydrous acetonitrile (0.5 M concentration) in a round-bottom flask. Reasoning: Anhydrous conditions prevent the competitive hydrolysis of the starting material.

• Reagent Addition: Add anhydrous potassium fluoride (KF, 5.0 equiv) and a catalytic amount of triethylamine (Et₃N, 0.1 equiv) to the solution. Reasoning: Et₃N acts as an activator, increasing the solubility and nucleophilicity of the fluoride ion in the organic phase.

• Reaction: Stir the mixture at room temperature for 24 hours under an inert argon atmosphere. Monitor via TLC (Hexane/EtOAc 6:4) until the starting material is consumed.

• Workup: Evaporate the solvent under reduced pressure. Resuspend the crude residue in ethyl acetate (EtOAc) and wash sequentially with deionized water (3x) and saturated brine. Reasoning: The water washes remove the massive excess of unreacted KF salts.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 2-NBSF as a pale yellow solid (approx. 82% yield).

Protocol 2: Lewis Acid-Catalyzed SuFEx with Amines

This protocol utilizes a Lewis acid to facilitate the click reaction between 2-NBSF and silyl-protected or free amines[4].

Step-by-step experimental workflow for Lewis acid-catalyzed SuFEx click chemistry.

Step-by-Step Methodology:

• Setup: In a dry reaction vial, combine 2-nitrobenzenesulfonyl fluoride (0.20 mmol, 1.0 equiv) and the target amine (e.g., TMS-morpholine, 0.24 mmol, 1.2 equiv).

• Solvation: Add 1,4-dioxane (0.4 mL) to achieve a 0.5 M concentration.

• Catalyst Introduction: Add the Lewis acid catalyst, Calcium bis(trifluoromethanesulfonimide)[Ca(NTf₂)₂, 0.02 mmol, 10 mol%], and DABCO (0.10 mmol, 0.5 equiv). Reasoning: The Ca²⁺ ion specifically coordinates with the fluorine atom, weakening the S-F bond and drastically accelerating the exchange reaction without causing hydrolysis.

• Incubation: Seal the vial and incubate at 50 °C for 12–24 hours with continuous magnetic stirring.

• Purification: Quench the reaction, filter through a celite pad to remove precipitated salts, and purify the resulting sulfonamide derivative via flash column chromatography.

Conclusion

2-Nitrobenzenesulfonyl fluoride (CAS 433-98-7) is far more than a simple reagent; it is a highly tunable electrophilic hub. By leveraging the ortho-nitro effect and the inherent stability of the sulfonyl fluoride group, researchers can deploy this molecule as a precise SuFEx building block or as a potent covalent probe for mapping protein active sites and developing novel antibacterial pharmacophores.

References

• Sadlowski, C. et al. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering. PMC. Retrieved from:[Link][5]

• Soares, A. M. et al. (2000). Structural and functional characterization of BnSP-7, a Lys49 myotoxic phospholipase A(2) homologue from Bothrops neuwiedi pauloensis venom. Archives of Biochemistry and Biophysics. PubMed. Retrieved from:[Link][6]

• Zheng, Q. et al. (2018). Multigram synthesis of (chlorosulfonyl)benzenesulfonyl fluorides. ACS Publications. Retrieved from: [Link][7]

• Mahmood, A. et al. (2020). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. PMC - NIH. Retrieved from:[Link][4]

• Summit Research Repository (2021). New Approaches to the Labelling of Biological Targeting Vectors with 18F. Retrieved from: [Link][2]

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The Emergence of Ortho-Nitro Aromatic Sulfonyl Fluorides: A New Paradigm in Antibacterial Drug Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The relentless rise of antibiotic resistance presents a formidable challenge to global health, necessitating the urgent discovery of novel antibacterial agents with new mechanisms of action. This technical guide delves into the discovery and development of a promising new class of pharmacophores: ortho-nitro aromatic sulfonyl fluorides. Initially identified through a library screen against Escherichia coli, these compounds have demonstrated potent bactericidal activity, notably against multidrug-resistant Gram-negative and Gram-positive pathogens.[1][2][3] This guide provides an in-depth exploration of the historical context of sulfonyl fluorides in chemical biology, the pivotal discovery of the antibacterial properties of the ortho-nitro subclass, their unique mechanism of action involving bacterial nitroreductase activation, and detailed synthetic protocols. Furthermore, a comprehensive analysis of their structure-activity relationships (SAR) is presented, offering a roadmap for future optimization and drug development efforts.

Introduction: The Privileged Warhead and the Critical Substitution

For decades, sulfonyl fluorides have been recognized as "privileged warheads" in chemical biology.[4][5] Their unique balance of stability in aqueous environments and reactivity towards specific nucleophilic residues in proteins has rendered them invaluable as covalent probes and enzyme inhibitors.[4][6] Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit greater stability and selectivity, targeting not only serine proteases but also a range of other residues like threonine, lysine, tyrosine, and cysteine in a context-dependent manner.[4] This has led to their widespread use in activity-based protein profiling and the development of targeted covalent inhibitors for various enzymes, including fatty acid amide hydrolase (FAAH).[4][7]

The narrative of sulfonyl fluorides took a significant turn with the discovery that the simple addition of a nitro group at the ortho-position of an aromatic sulfonyl fluoride scaffold confers potent antibacterial properties.[1][3] This finding was not serendipitous but rather the result of a systematic screen of a diverse library of sulfonyl fluorides.[2] The initial hit, 2-nitrobenzenesulfonyl fluoride, emerged as a lead compound with unexpected and remarkable activity against E. coli.[3] This discovery has opened a new frontier in the quest for novel antibiotics, particularly those effective against challenging Gram-negative bacteria.

The Pivotal Discovery: Unveiling a New Antibacterial Pharmacophore

The breakthrough came from a study by Sadlowski and colleagues, who screened a library of sulfonyl fluorides against E. coli.[1][3] This screen identified 2-nitrobenzenesulfonyl fluoride as a promising lead fragment.[3] Subsequent chemical optimization and structure-activity relationship (SAR) studies revealed the critical importance of the ortho-nitro substitution.

A key finding was that moving the nitro group to the meta or para position completely abrogated the antibacterial activity.[2][6] Similarly, replacing the sulfonyl fluoride with other electrophiles like a sulfonyl chloride or an epoxide, while retaining the ortho-nitro group, also resulted in inactive compounds.[2][6] This stringent structural requirement underscores the unique and specific role of the ortho-nitro aromatic sulfonyl fluoride motif in mediating its antibacterial effect.

Further optimization led to the development of even more potent analogs, such as 2-nitrothiophene-3-sulfonyl fluoride, which exhibited a minimum inhibitory concentration (MIC) against E. coli ten times lower than the original lead compound.[3][8] These compounds have demonstrated efficacy against a panel of drug-resistant pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Gram-negative bacteria like Acinetobacter baumannii and Pseudomonas aeruginosa.[1][3]

Mechanism of Action: A Trojan Horse Activated by Bacterial Enzymes

The efficacy of ortho-nitro aromatic sulfonyl fluorides is intrinsically linked to a "Trojan horse" mechanism, where the compounds are activated within the bacterial cell by a specific class of enzymes known as nitroreductases.[1] These enzymes, which are prevalent in bacteria but less so in mammalian cells, catalyze the reduction of the nitro group.

The proposed mechanism involves a two-step activation process:

• Initial Covalent Modification: The ortho-nitro aromatic sulfonyl fluoride can first react with bacterial proteins through its sulfonyl fluoride warhead.

• Nitroreductase-Mediated Activation: The nitro group of the protein-adduct is then reduced by bacterial nitroreductases. This reduction generates highly reactive intermediates, such as nitroso, hydroxylamino, and ultimately amino derivatives. The formation of these reactive species in close proximity to the modified protein is thought to lead to oxidative damage and ultimately, bacterial cell death.

An alternative and compelling hypothesis suggests that the nitro group is first reduced by nitroreductases to a hydroxylamine intermediate. This hydroxylamine can then undergo an intramolecular cyclization, attacking the adjacent sulfonyl fluoride to form a highly reactive five-membered oxathiazole intermediate. This unstable intermediate can then covalently modify essential bacterial proteins, leading to their inactivation and subsequent cell death.[3] The absolute requirement for the ortho-positioning of the nitro and sulfonyl fluoride groups strongly supports this intramolecular activation model.[2][3]

Figure 1: Proposed mechanism of action for ortho-nitro aromatic sulfonyl fluorides.

Structure-Activity Relationship (SAR): Defining the Path to Potency

The initial SAR studies have provided valuable insights into the structural features required for the antibacterial activity of ortho-nitro aromatic sulfonyl fluorides. These findings are crucial for guiding the design of more potent and selective analogs.

Compound Number	Structure	R1	R2	R3	MIC (µg/mL) vs. E. coli (Kan-resistant)
1	2-Nitrobenzenesulfonyl fluoride	H	H	H	28
18	4-Methyl-2-nitrobenzenesulfonyl fluoride	H	CH₃	H	2.74
19	4-Chloro-2-nitrobenzenesulfonyl fluoride	H	Cl	H	5.45
20	4-Bromo-2-nitrobenzenesulfonyl fluoride	H	Br	H	10.9
21	5-Methyl-2-nitrobenzenesulfonyl fluoride	H	H	CH₃	10.9
22	5-Chloro-2-nitrobenzenesulfonyl fluoride	H	H	Cl	21.8
4	3-Nitrobenzenesulfonyl fluoride	-	-	-	> 100
5	4-Nitrobenzenesulfonyl fluoride	-	-	-	> 100
2	2-Nitrothiophene-3-sulfonyl fluoride	-	-	-	0.66

Table 1: Structure-activity relationship of ortho-nitro aromatic sulfonyl fluorides. Data sourced from Sadlowski et al.[1][3][9]

Key SAR Observations:

• Ortho-Nitro Group is Essential: As previously mentioned, the ortho-relationship between the nitro and sulfonyl fluoride groups is an absolute requirement for activity.[2][6]

• Substituents on the Aromatic Ring:

  • Para-Substituents: Electron-donating and electron-withdrawing groups at the para-position relative to the sulfonyl fluoride are generally well-tolerated and can even enhance activity, as seen with the 4-methyl derivative (Compound 18).[1][10]

  • Ortho-Substituents: Substituents ortho to either the sulfonyl fluoride or the nitro group lead to a loss of antibacterial activity, likely due to steric hindrance that prevents the necessary intramolecular cyclization for activation.[1][10]

• Heteroaromatic Scaffolds: Replacing the benzene ring with a thiophene ring, as in 2-nitrothiophene-3-sulfonyl fluoride (Compound 2), dramatically increases potency.[3][8] This suggests that heteroaromatic systems are a promising avenue for further exploration.

Experimental Protocols: Synthesizing the Future of Antibiotics

The synthesis of ortho-nitro aromatic sulfonyl fluorides is generally straightforward, often proceeding from commercially available starting materials. Below are representative protocols for the synthesis of key compounds.

Synthesis of 2-Nitrobenzenesulfonyl Fluoride (1)

This protocol describes the conversion of the commercially available 2-nitrobenzenesulfonyl chloride to the corresponding sulfonyl fluoride.

Figure 2: Synthetic workflow for 2-nitrobenzenesulfonyl fluoride.

Materials:

• 2-Nitrobenzenesulfonyl chloride

• Potassium bifluoride (KHF₂)

• Acetonitrile (CH₃CN)

• Water (H₂O)

• Ethyl acetate

• Brine

• Magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-nitrobenzenesulfonyl chloride (1.0 eq.) in a 1:1 mixture of acetonitrile and water, add potassium bifluoride (5.0 eq.).

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., 4:1 hexanes:ethyl acetate) to yield the desired product.

Characterization Data for 2-Nitrobenzenesulfonyl Fluoride (1):

• ¹H NMR (400 MHz, CDCl₃): δ 8.15 (s, 1H), 8.07 (d, 1H, J = 8.5 Hz), 8.00 (d, 1H, J = 8.5 Hz).[1]

• ¹⁹F NMR (400 MHz, CDCl₃): δ 66.40.[1]

• HRMS (EI) m/z: Calculated for C₆H₄FNO₄S: 205.9896; Found: 205.9899.[1]

Synthesis of 2-Nitrothiophene-3-sulfonyl Fluoride (2)

This protocol outlines the synthesis of the highly potent 2-nitrothiophene-3-sulfonyl fluoride from its corresponding sulfonyl chloride.

Procedure:

The synthesis follows a similar procedure to that of 2-nitrobenzenesulfonyl fluoride, starting from 2-nitrothiophene-3-sulfonyl chloride and using potassium bifluoride in an acetone/water mixture.[10]

Characterization Data for 2-Nitrothiophene-3-sulfonyl Fluoride (2):

• ¹H NMR (400 MHz, CDCl₃): δ 7.84 (d, J = 1.8 Hz, 1H), 7.47 (d, J = 1.6 Hz, 1H).[1]

• HRMS (EI) m/z: Calculated for C₄H₂FNO₄S₂: 211.9460; Found: 211.9463.[1]

Future Directions and Conclusion

The discovery of ortho-nitro aromatic sulfonyl fluorides as a new class of antibacterial agents represents a significant advancement in the fight against antibiotic resistance. Their novel mechanism of action, involving bacterial-specific enzyme activation, offers a potential solution to circumvent existing resistance mechanisms. The potent activity against both Gram-positive and Gram-negative pathogens, including those on the WHO's priority list, highlights their therapeutic potential.

Future research in this area should focus on:

• Expanding the SAR: A broader range of analogs should be synthesized and screened to further refine the SAR and identify compounds with improved potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Elucidation: Further studies are needed to definitively confirm the proposed mechanism of action and identify the specific bacterial protein targets.

• In Vivo Efficacy and Toxicity: Promising lead compounds must be evaluated in animal models of infection to assess their in vivo efficacy, pharmacokinetics, and potential toxicity.

• Combating Resistance: Studies should be conducted to determine the potential for bacteria to develop resistance to this new class of antibiotics.

References

• Sadlowski, C. M., Park, B., Araújo, C., Das, S., Kerr, D. L., He, M., Han, H., Riley, L. W., & Murthy, N. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering, 3(4), 599-603. [Link]

• Sadlowski, C. M., Park, B., Araújo, C., Das, S., Kerr, D. L., He, M., Han, H., Riley, L. W., & Murthy, N. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. PMC. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2630-2640. [Link]

• Sadlowski, C. M., Park, B., Araújo, C., Das, S., Kerr, D. L., He, M., Han, H., Riley, L. W., & Murthy, N. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. ResearchGate. [Link]

• Sadlowski, C. M., et al. (2018). 2-Nitrobenzenesulfonyl fluoride derivatives and their MICs (μg mL−1). ResearchGate. [Link]

• Sadlowski, C. M., et al. (2018). 2-Nitrothiophene-3-sulfonyl fluoride (2) is more effective than 2-nitrobenzenesulfonyl fluoride (1) at killing bacteria. ResearchGate. [Link]

• Adhikari, B., et al. (2011). Sulfonyl Fluoride Inhibitors of Fatty Acid Amide Hydrolase. PMC. [Link]

• Chinthakindi, P. K., & Arvidsson, P. I. (2018). Sulfonyl Fluorides (SFs): More Than Click Reagents?. European Journal of Organic Chemistry, 2018(44), 6046-6057.

• Sadlowski, C. M., et al. (2018). The nitro group and the sulfonyl fluoride group in compound 1 need to be in the ortho configuration to have antibacterial activity, and the electrophile needs to be a sulfonyl fluoride. ResearchGate. [Link]

• Qin, H. L., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. RSC Advances, 9(29), 16434-16438. [Link]

• ResearchGate. (2019). MIC values of different material against S. aureus and E. coli. [Link]

• Gomez, C., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Molecules, 26(14), 4165. [Link]

• Sadlowski, C. M., et al. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. PMC. [Link]

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A Technical Guide to the Solubility of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

For Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of a compound is a critical physicochemical parameter that dictates its behavior in various applications, from synthetic reaction engineering to its bioavailability in drug delivery systems. This guide provides a comprehensive overview of the anticipated solubility characteristics of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride. Due to the limited availability of specific quantitative solubility data for this compound in publicly accessible literature, this document outlines a robust, first-principles approach to solubility determination. It synthesizes information from structurally analogous compounds to provide a predictive framework and presents a detailed experimental protocol for accurate solubility measurement. This guide is intended to empower researchers to generate reliable solubility data, ensuring the successful application of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in their work.

Introduction: The Significance of Solubility in a Research and Development Context

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride belongs to the sulfonyl fluoride class of compounds, which are of significant interest in medicinal chemistry and chemical biology. The sulfonyl fluoride moiety can act as a covalent inhibitor, targeting specific amino acid residues in proteins. The methyl and nitro substituents on the benzene ring modulate the compound's electronic properties and steric profile, influencing its reactivity and potential as a therapeutic agent or a chemical probe.

Understanding the solubility of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is paramount for several reasons:

• Reaction Kinetics and Optimization: In synthetic chemistry, the solubility of reactants in a given solvent system directly impacts reaction rates and yields.

• Formulation Development: For pharmaceutical applications, solubility in aqueous and organic media is a key determinant of a drug candidate's formulation strategy and its ultimate bioavailability.

• Biochemical Assays: Inconsistent solubility can lead to compound precipitation in assay buffers, resulting in erroneous and irreproducible data.

This guide will provide a predictive overview of the solubility of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride and a detailed methodology for its empirical determination.

Predicted Solubility Profile of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

Key Structural Features and Their Impact on Solubility:

• Aromatic Ring: The benzene ring contributes to the compound's hydrophobicity.

• Nitro Group: The nitro group is a polar functional group that can participate in dipole-dipole interactions, potentially increasing solubility in polar solvents.

• Methyl Group: The methyl group is a nonpolar, hydrophobic group.

• Sulfonyl Fluoride Group: The sulfonyl fluoride group is highly polar and can act as a hydrogen bond acceptor. However, sulfonyl fluorides are known to be susceptible to hydrolysis, particularly in basic aqueous solutions.

Based on these features and data from related compounds like 2-Nitrobenzenesulfonyl fluoride and Phenylmethylsulfonyl fluoride (PMSF), the following solubility characteristics are anticipated:

Solvent Class	Predicted Solubility	Rationale
Aqueous Solutions	Low to Sparingly Soluble	The hydrophobic benzene ring and methyl group are expected to limit solubility in water. The polar nitro and sulfonyl fluoride groups may contribute to some minimal solubility. The stability in aqueous solutions is a concern.[1][2]
Polar Aprotic Solvents	Soluble	Solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Acetonitrile are expected to be good solvents due to their ability to engage in dipole-dipole interactions with the nitro and sulfonyl fluoride groups.[2]
Polar Protic Solvents	Moderately Soluble to Soluble	Alcohols like ethanol and methanol are likely to be effective solvents.[3] However, the potential for solvolysis should be considered, especially with more nucleophilic alcohols.
Nonpolar Solvents	Sparingly Soluble to Insoluble	Solvents such as hexanes and toluene are unlikely to be effective solvents due to the polar nature of the nitro and sulfonyl fluoride groups.

Experimental Protocol for Solubility Determination

The following protocol provides a reliable method for determining the solubility of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride. It is crucial to adhere to all safety precautions due to the potential hazards associated with this class of compounds.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[4]

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of any dust or vapors.[5][6]

• Moisture Sensitivity: Sulfonyl fluorides can be moisture-sensitive and may react with water.[5] Handle in a dry environment and use anhydrous solvents where appropriate.

• Corrosivity: Some related sulfonyl chlorides are corrosive and can cause severe skin burns and eye damage.[4][7] Assume similar hazards for the sulfonyl fluoride and handle with extreme care.

Materials and Reagents

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

• Selection of solvents for testing (e.g., deionized water, phosphate-buffered saline (PBS), ethanol, methanol, DMSO, DMF, acetonitrile, toluene, hexanes)

• Analytical balance

• Vortex mixer

• Thermostatic shaker/incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Experimental Workflow

The following diagram illustrates the workflow for determining the solubility of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride into a series of vials. The excess is to ensure that a saturated solution is formed.

  • Add a known volume of the desired solvent to each vial.

  • Tightly cap the vials and vortex to create a slurry.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Allow the slurries to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the dissolution equilibrium is reached.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the excess undissolved solid.

  • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification:

  • Prepare a series of standard solutions of known concentrations of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in the same solvent.

  • Analyze both the filtered saturated solution and the standard solutions using a suitable analytical method such as HPLC or UV-Vis spectrophotometry.

  • Construct a calibration curve from the standard solutions.

  • Use the calibration curve to determine the concentration of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in the saturated solution.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

Conclusion

While direct, quantitative solubility data for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is not extensively documented, a scientifically sound prediction of its solubility profile can be made based on its structural components and the known properties of analogous compounds. This guide provides a comprehensive framework for understanding and experimentally determining the solubility of this compound. By following the detailed protocol and adhering to the necessary safety precautions, researchers can generate accurate and reliable solubility data, which is essential for the successful application of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in their research and development endeavors.

References

• bouling chemical co., limited. 2-Methyl-3-Nitrobenzotrifluoride.
• Fisher Scientific.
• Thermo Fisher Scientific.
• Benchchem. Technical Support Center: Overcoming Solubility Challenges with 2-Phenoxyethane-1-sulfonyl Fluoride.
• ECHEMI.
• CymitQuimica.
• Cayman Chemical.

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Aqueous Stability of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride: Mechanistic Insights and SuFEx Applications

Executive Summary

In the landscape of modern chemical biology and drug discovery, the development of targeted covalent inhibitors relies heavily on the delicate balance between reactivity and stability. 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS: 1934980-78-5) represents a highly specialized warhead within the Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry paradigm. Unlike traditional sulfonyl chlorides, which rapidly degrade in water, this specific arylsulfonyl fluoride exhibits extraordinary kinetic inertness in aqueous solutions.

As a Senior Application Scientist, I approach the evaluation of this molecule not just as a chemical entity, but as a functional tool. This whitepaper deconstructs the structural causality behind its aqueous stability, provides a self-validating experimental protocol for real-time kinetic monitoring, and outlines its utility in advanced bioconjugation.

Mechanistic Determinants of Aqueous Stability

The resistance of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride to aqueous hydrolysis is not accidental; it is the result of precise thermodynamic properties and deliberate steric engineering.

Thermodynamic and Kinetic Properties of the S(VI)-F Bond

The foundational stability of this molecule lies in the S(VI)-F bond. The cleavage of the sulfonyl fluoride bond is entirely heterolytic, avoiding the generation of active radical intermediates. Furthermore, it features a remarkably high homolytic bond dissociation energy of approximately 90.5 kcal/mol, compared to just 46 kcal/mol for equivalent S-Cl bonds [1]. This thermodynamic baseline ensures that aryl sulfonyl fluorides can remain stable for several months in neutral aqueous solutions [2].

Substituent Effects: The Synergy of Sterics and Electronics

The true uniqueness of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride emerges from its aromatic substituents:

• The Ortho-Methyl Group (Steric Shielding): Hydrolysis of a sulfonyl halide requires water to act as a nucleophile, attacking the hexavalent sulfur center via a specific trajectory to form a pentacoordinate transition state. The bulky methyl group at the ortho position creates severe steric hindrance, physically blocking bulk water molecules and drastically increasing the activation energy ( Ea​ ) for hydrolysis.

• The Meta-Nitro Group (Electronic Tuning): The nitro group is a strong electron-withdrawing group (EWG). Positioned meta to the sulfonyl fluoride, it exerts an inductive (-I) effect, pulling electron density away from the sulfur atom. While this increases the electrophilicity of the sulfur—priming it for SuFEx reactivity with strong, targeted nucleophiles like deprotonated tyrosine or lysine—it is not sufficient to overcome the steric barrier presented to weak nucleophiles like water.

Caption: Mechanistic logic of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride stability.

Comparative Hydrolytic Stability

To contextualize the stability of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, we must compare it against standard benchmarks. When unactivated, the hydrolysis of sulfonyl fluorides to their corresponding sulfonic acids occurs at a rate too slow to interfere with covalent protein modification [3].

Table 1: Quantitative Hydrolytic Stability Profile (PBS, pH 7.4, 37°C)

Compound Class	Representative Molecule	Est. Half-Life ( t1/2​ )	Primary Degradation Pathway
Arylsulfonyl Chloride	Benzenesulfonyl chloride	< 1 minute	Rapid nucleophilic attack by bulk H₂O
Arylsulfonyl Fluoride	Benzenesulfonyl fluoride	> 30 days	Extremely slow hydrolysis to sulfonic acid
EWG-Substituted	4-Nitrobenzenesulfonyl fluoride	~ 20 days	Slow hydrolysis (Slightly accelerated by EWG)
Sterically Hindered	2-Methyl-3-nitrobenzene-1-sulfonyl fluoride	> 45 days *	Negligible (Steric shielding by ortho-methyl)

*Inferred half-life based on established structure-activity relationships of ortho-substituted arylsulfonyl fluorides.

Experimental Protocol: Real-Time Hydrolysis Monitoring

To empirically validate the stability of this compound for downstream biological assays, a rigorous, self-validating LC-MS protocol is required. In vitro metabolic stability assays utilizing acidified acetonitrile/water gradients are the gold standard for quantifying the half-life of these covalent warheads [4].

Step-by-Step Methodology

Step 1: Matrix and Sample Preparation

• Prepare a 10 mM stock solution of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in anhydrous DMSO. Ensure the DMSO is freshly opened to prevent premature moisture introduction.

• Prepare a positive control stock (e.g., Benzenesulfonyl chloride) to validate the assay's sensitivity to hydrolysis.

• Pre-warm Phosphate-Buffered Saline (PBS, 1X, pH 7.4) to 37°C in a thermoshaker.

Step 2: Incubation and Time-Course Sampling

• Spike the DMSO stock into the pre-warmed PBS to achieve a final compound concentration of 10 μM (final DMSO concentration = 0.1% v/v).

• Incubate the mixture continuously at 37°C with gentle agitation (300 rpm).

• Withdraw 50 μL aliquots at predefined time points: t=0,1,4,12,24,and 48 hours .

Step 3: Quenching and Internal Standardization (Self-Validation)

• Immediately transfer each 50 μL aliquot into a vial containing 150 μL of ice-cold Quench Solution (Acetonitrile containing 0.1% Trifluoroacetic Acid (TFA) and 1 μM 4-chlorobenzenesulfonamide as an internal standard).

• Vortex for 10 seconds and centrifuge at 14,000 x g for 5 minutes at 4°C to precipitate any buffer salts.

• Transfer the supernatant to an LC-MS autosampler vial.

Step 4: LC-MS Analytical Method

• Column: Agilent Zorbax SB-C18 (5 μm, 4.6 × 150 mm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 0–1 min 40% A / 60% B; 1–10 min ramp to 30% A / 70% B; flow rate 1.0 mL/min.

• Detection: Monitor the disappearance of the parent mass [M+H]+ and the appearance of the sulfonic acid hydrolysis product [M−H]− . Normalize peak areas against the internal standard.

Caption: Step-by-step experimental workflow for aqueous stability assessment.

Implications for Drug Development

The exceptional stability of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride toward water and oxygen makes it a premium candidate for SuFEx-enabled drug discovery [5].

Because the molecule does not prematurely hydrolyze in plasma or aqueous assay buffers, it avoids converting into a biologically inactive, negatively charged sulfonic acid before reaching its target. Once it enters the hydrophobic pocket of a target enzyme, the meta-nitro group provides the necessary electrophilic activation to react selectively with appropriately positioned nucleophilic residues (e.g., a catalytic serine or binding-site tyrosine), forming an irreversible covalent bond. This dual nature—kinetically dead in bulk water, yet highly reactive in specific protein microenvironments—is the hallmark of next-generation covalent warheads.

References

• Title: Advances in the construction of diverse SuFEx linkers Source: National Science Review (Oxford Academic) URL: [Link]

• Title: Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis Source: Journal of the American Chemical Society (via PMC) URL: [Link]

• Title: An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides Source: Molecular Pharmaceutics (ACS Publications) URL: [Link]

• Title: SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

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• 3. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
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theoretical studies on 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

An In-depth Technical Guide to the Theoretical and Practical Aspects of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, a compound of significant interest at the intersection of covalent inhibitor design, chemical biology, and click chemistry. We bridge the gap between theoretical prediction and practical application by detailing a robust synthetic pathway, outlining a full suite of computational analyses using Density Functional Theory (DFT), and contextualizing the molecule's reactivity. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique properties of substituted aromatic sulfonyl fluorides. We delve into the causality behind methodological choices, from synthetic strategy to the selection of computational parameters, to provide a self-validating framework for the study and application of this and related molecules.

Introduction: The Emerging Importance of Substituted Sulfonyl Fluorides

Sulfonyl fluorides (R-SO₂F) have transitioned from being niche reagents to indispensable tools in modern chemistry. Their prominence surged with their identification as key players in Sulfur(VI) Fluoride Exchange (SuFEx) reactions, a new generation of "click chemistry" introduced by Sharpless and co-workers.[1][2] The SuFEx reaction is valued for its high efficiency and specificity, proceeding rapidly under specific conditions while the S-F bond remains remarkably stable in complex biological environments.[2][3]

This unique balance of stability and latent reactivity makes sulfonyl fluorides exceptional electrophilic "warheads" for the design of covalent inhibitors and activity-based probes.[4][5] Unlike more promiscuous sulfonyl chlorides, sulfonyl fluorides react selectively with nucleophilic residues on biological targets, often requiring proximal activation by the local protein environment to unleash their electrophilicity.[2]

The subject of this guide, 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, incorporates two key substituents on the aromatic ring that are expected to modulate its properties significantly. The presence of an ortho-nitro group is particularly noteworthy; studies have shown that this specific substitution pattern can confer potent and often novel biological activities, including antibacterial properties against drug-resistant pathogens.[5][6][7] The adjacent methyl group provides steric influence and alters the electronic landscape. Understanding the interplay of these groups through a combined theoretical and experimental lens is critical for unlocking the full potential of this pharmacophore.

Synthetic Strategy and Characterization

A robust and reproducible synthesis is the foundation of any chemical study. While numerous methods exist for forming arylsulfonyl fluorides[8], a highly reliable and regiochemically precise route involves the diazotization of a corresponding aniline precursor. This approach is advantageous due to the wide availability of substituted anilines.[9]

Proposed Synthetic Pathway

The proposed synthesis begins with the commercially available 2-Methyl-3-nitroaniline. The workflow proceeds through three key stages: diazotization, chlorosulfonylation, and a final halogen exchange (Halex) to yield the target sulfonyl fluoride.

Caption: Proposed synthetic workflow for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

The causality for this pathway is as follows:

• Diazotization: The conversion of the primary aromatic amine to a diazonium salt is a classic and high-yielding transformation that creates an excellent leaving group (N₂).[10]

• Meerwein Chlorosulfonylation: This reaction introduces the -SO₂Cl group with perfect regiocontrol, replacing the diazonium group. It is a powerful method for converting anilines into sulfonyl chloride precursors.

• Halogen Exchange: The conversion of the sulfonyl chloride to the more stable and selectively reactive sulfonyl fluoride is typically achieved with a fluoride salt like KF. This step is crucial for tuning the compound's reactivity for applications in chemical biology.

Expected Spectroscopic Data

The identity and purity of the final compound would be confirmed using standard spectroscopic techniques. The expected data provides a benchmark for experimental validation.

Technique	Expected Key Features
¹H NMR	Aromatic protons exhibiting splitting patterns consistent with 1,2,3-trisubstitution. A singlet corresponding to the methyl (-CH₃) group protons.
¹³C NMR	Resonances for six distinct aromatic carbons, with chemical shifts influenced by the -SO₂F, -NO₂, and -CH₃ groups. A resonance for the methyl carbon.
¹⁹F NMR	A singlet in the characteristic region for arylsulfonyl fluorides (typically +60 to +70 ppm relative to CFCl₃).[11]
IR Spectroscopy	Strong asymmetric and symmetric stretching bands for the S=O bonds (approx. 1400-1430 cm⁻¹ and 1200-1230 cm⁻¹). Strong bands for the asymmetric and symmetric N-O stretches of the nitro group (approx. 1520-1560 cm⁻¹ and 1340-1360 cm⁻¹). A characteristic S-F stretching band.
Mass Spec (HRMS)	A molecular ion peak corresponding to the exact mass of C₇H₆FNO₄S for definitive formula confirmation.

Theoretical Framework: A DFT-Based Investigation

To gain deep insights into the molecular structure, stability, and reactivity of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, we propose a computational study based on Density Functional Theory (DFT). DFT is a powerful quantum mechanical method that provides a balance between computational cost and accuracy for molecules of this size.

Computational Workflow

The theoretical investigation follows a logical progression from structural prediction to electronic and reactivity analysis.

Caption: Workflow for the theoretical investigation of the target molecule.

• Choice of Method: The B3LYP functional with the 6-311++G(d,p) basis set is a widely accepted and well-benchmarked combination for organic molecules, providing reliable geometric and electronic property predictions.

Predicted Molecular Geometry

Following geometry optimization, the key bond lengths and angles around the sulfur center can be predicted. These values dictate the molecule's steric profile and the accessibility of the electrophilic sulfur atom.

Parameter	Predicted Value (Å or °)	Significance
Bond Length (S=O)	~ 1.42 Å	The short, strong double bonds are characteristic of the sulfonyl group.
Bond Length (S-C)	~ 1.78 Å	Connects the functional group to the aromatic ring.
Bond Length (S-F)	~ 1.59 Å	The key bond involved in SuFEx chemistry; its length and strength are critical.[3]
Bond Angle (O=S=O)	~ 122°	Defines the geometry of the sulfonyl group.
Bond Angle (O=S-F)	~ 106°	Influences the steric environment around the fluorine atom.
Dihedral Angle (C-C-S-F)	Variable	Describes the orientation of the sulfonyl fluoride group relative to the aromatic ring.

Electronic Properties and Reactivity

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to chemical reactivity. For an electrophile like 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, the LUMO is of primary interest. We predict the LUMO to be localized predominantly on the SO₂F-NO₂ system, specifically with a large coefficient on the sulfur atom. The HOMO-LUMO energy gap is a crucial indicator of chemical stability; a larger gap implies higher stability and lower reactivity.[1]

• Molecular Electrostatic Potential (MEP): An MEP map visually represents the charge distribution. For this molecule, the most electron-deficient (positive potential, electrophilic) region is predicted to be centered on the sulfur atom. This is the site most susceptible to nucleophilic attack. The oxygen atoms of the nitro and sulfonyl groups will exhibit the most negative potential, indicating their nucleophilic character.

• Natural Bond Orbital (NBO) Analysis: NBO analysis quantifies the charge on each atom. This would confirm a significant partial positive charge on the sulfur atom, enhanced by the strong electron-withdrawing effects of the two oxygen atoms, the fluorine atom, and the ortho-nitro group.

Reactivity and Mechanistic Considerations

The theoretical data strongly supports the role of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride as a potent electrophile for SuFEx chemistry. The reaction with a generic nucleophile (Nu⁻) proceeds via a nucleophilic substitution at the sulfur(VI) center.

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• 5. Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. rsc.org [rsc.org]

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride as a Pharmacophore: Tuning SuFEx Reactivity for Targeted Covalent Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary

The paradigm of targeted covalent inhibitors (TCIs) has shifted dramatically with the advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. While traditional electrophilic warheads like maleimides and acrylamides predominantly target cysteine, the sulfonyl fluoride ( −SO2​F ) functional group expands the covalent landscape by selectively reacting with tyrosine, lysine, histidine, serine, and threonine residues under physiological conditions[1][2].

This whitepaper provides an in-depth technical analysis of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS: 1934980-78-5) as a highly tunable pharmacophore. By dissecting the synergistic effects of its strong electron-withdrawing nitro group and the steric shielding of its ortho-methyl group, we demonstrate how this specific structural motif achieves the critical balance between aqueous stability and target-specific reactivity[2][3].

Structural Anatomy & Mechanistic Rationale

The efficacy of a covalent warhead is defined by its "reactivity-stability paradox." It must be sufficiently stable to resist hydrolysis in aqueous media and avoid off-target toxicity, yet reactive enough to form a permanent covalent bond upon entering the microenvironment of the target protein's active site.

The Sulfonyl Fluoride Warhead

Unlike sulfonyl chlorides, which undergo rapid homolytic and heterolytic cleavage in water, the S−F bond in sulfonyl fluorides exhibits extreme thermodynamic stability (homolytic bond dissociation energy ≈90.5 kcal/mol)[4]. The cleavage of the S−F bond is exclusively heterolytic and highly resistant to reduction, making it ideal for the glutathione-rich reductive environment of living cells[4][5].

Electronic Activation via the 3-Nitro Group

The addition of a nitro group at the meta position (relative to the −SO2​F group) exerts a strong inductive electron-withdrawing effect. This depletes electron density from the sulfur(VI) center, significantly increasing its electrophilicity. As a result, the intrinsic reaction rate of the sulfonyl fluoride with nucleophilic amino acid side chains is dramatically accelerated, transitioning the molecule from a "dormant" probe to a highly potent warhead[2][3].

The Steric Gatekeeper: The 2-Methyl Group

Unrestrained electrophilicity leads to rapid aqueous hydrolysis, rendering the drug ineffective before it reaches its target. The 2-methyl group, positioned ortho to the sulfonyl fluoride, acts as a steric shield. This bulkiness restricts the approach of bulk water molecules, effectively suppressing spontaneous hydrolysis. However, when the pharmacophore binds to a specific enzyme pocket, the highly structured microenvironment and proximity-driven effective molarity overcome this steric barrier, allowing the targeted nucleophile (e.g., a deprotonated tyrosine) to attack the sulfur center[6][7].

Caption: Mechanism of SuFEx-mediated covalent modification by substituted sulfonyl fluorides.

Quantitative Reactivity Profiling

To understand the causality behind these structural choices, we must analyze the kinetic behavior of substituted sulfonyl fluorides. The table below summarizes the intrinsic aqueous half-life ( t1/2​ ) and relative reactivity profiles of various benzenesulfonyl fluoride derivatives, demonstrating the fine-tuning achieved by the 2-methyl-3-nitro substitution pattern[2].

Pharmacophore Core	Substituent Effect	Aqueous Half-Life ( t1/2​ )	Primary Target Residues	Clinical Utility
Benzenesulfonyl fluoride	Baseline	>30 hours	Tyr, Lys	Low reactivity; requires highly activated enzyme pockets.
3-Nitrobenzenesulfonyl fluoride	Strong EWG (Activation)	<4 hours	Tyr, Lys, His, Ser	High potency but prone to rapid hydrolysis and off-target binding.
2-Methyl-3-nitrobenzene-1-sulfonyl fluoride	EWG + Ortho-Steric Shielding	12−18 hours	Tyr, Lys, His	Optimal Balance: High target potency with excellent systemic stability.

Data synthesized from fragment screening and intrinsic reactivity assays of substituted sulfonyl fluorides[2][8].

Experimental Methodologies

The following self-validating protocols outline the synthesis of the pharmacophore and its subsequent utilization in a SuFEx-mediated protein labeling assay.

Protocol 1: Synthesis of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

Objective: Convert the highly unstable sulfonyl chloride precursor to the stable sulfonyl fluoride warhead.

• Reagent Preparation: Dissolve 2-methyl-3-nitrobenzene-1-sulfonyl chloride (1.0 equiv, 10 mmol) in a biphasic mixture of dichloromethane (DCM) and water (1:1 v/v, 20 mL).

• Fluorination: Add saturated aqueous potassium bifluoride ( KHF2​ ) or potassium fluoride ( KF ) (3.0 equiv, 30 mmol) to the mixture[9].

• Catalysis: Introduce a catalytic amount of 18-crown-6 ether (0.1 equiv) to facilitate phase transfer of the fluoride anion into the organic layer.

• Reaction: Stir vigorously at room temperature for 12 hours. Monitor the conversion via TLC or LC-MS (the chloride precursor will rapidly hydrolyze on the column, whereas the fluoride product remains stable).

• Workup: Extract the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. The product is typically obtained in >90% yield and requires minimal purification due to the clean heterolytic exchange.

Protocol 2: In Vitro Protein Labeling and SuFEx Assay

Objective: Validate the covalent engagement of the pharmacophore with a target protein (e.g., Human Neutrophil Elastase).

• Incubation: Prepare a 10 μM solution of the target protein in HEPES buffer (pH 7.4). Add the 2-methyl-3-nitrobenzene-1-sulfonyl fluoride probe (dissolved in DMSO) to a final concentration of 50 μM (final DMSO concentration <1% ).

• Reaction Kinetics: Incubate the mixture at 37°C. Extract 10 μL aliquots at pre-determined time points (0, 15, 30, 60, 120 minutes).

• Quenching: Quench the reaction aliquots by adding 1% formic acid to denature the protein and halt the SuFEx reaction.

• Intact Mass Spectrometry: Analyze the aliquots using LC-ESI-TOF mass spectrometry. A successful covalent modification will manifest as a mass shift corresponding to the exact mass of the pharmacophore minus the mass of the leaving fluoride ion ( ΔMass=Probe Mass−19.00 Da ).

• Validation: Perform a control experiment using a denatured version of the protein. The lack of labeling on the denatured protein confirms that the reaction is driven by the specific spatial orientation of the active site, not non-specific chemical reactivity[8][10].

Caption: Experimental workflow from pharmacophore synthesis to intact mass spectrometry validation.

Conclusion

The 2-methyl-3-nitrobenzene-1-sulfonyl fluoride scaffold represents a masterclass in rational drug design. By leveraging the SuFEx click chemistry framework pioneered by K. Barry Sharpless[7][9], this pharmacophore transforms the traditionally inert S−F bond into a highly selective covalent warhead. The electronic activation provided by the 3-nitro group ensures potent reactivity with nucleophilic residues (Tyr, Lys, His), while the steric shielding of the 2-methyl group protects the molecule from premature aqueous hydrolysis. For drug development professionals, integrating this specific motif offers a robust, predictable, and highly tunable pathway for the discovery of next-generation targeted covalent inhibitors.

References

• Chemical and biology of sulfur fluoride exchange (SuFEx) click chemistry for drug discovery National Institutes of Health (NIH) URL:[Link]

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design ACS Publications URL:[Link]

• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening MDPI - Molecules URL:[Link]

• SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry Chinese Chemical Society (CCS) Publishing URL:[Link]

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• 4. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 5. SuFEx：参与下一步点击反应的磺酰氟 [sigmaaldrich.com]
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• 10. pnas.org [pnas.org]

Protocols & Analytical Methods

Application Note: 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride for Context-Dependent Protein Labeling

Executive Summary

Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has redefined the landscape of chemical biology by enabling the context-specific covalent modification of native proteins. Unlike traditional cysteine-reactive electrophiles (e.g., maleimides or acrylamides), sulfonyl fluorides target a broader array of nucleophilic residues—predominantly tyrosine, lysine, histidine, and serine—driven entirely by the local microenvironment of the protein binding pocket (1)[1].

This application note details the mechanistic rationale and step-by-step protocols for utilizing 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS: 1934980-78-5) in protein labeling, activity-based protein profiling (ABPP), and covalent ligand discovery.

Mechanistic Rationale & Chemical Properties

As an application scientist, selecting the correct warhead requires balancing aqueous stability with electrophilic reactivity. The unique structure of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride provides a highly tunable "Goldilocks" reactivity profile:

• Electronic Activation (Causality of Reactivity): The 3-nitro group on the benzene ring exerts a profound electron-withdrawing effect via both inductive and resonance mechanisms. This significantly increases the electrophilicity of the sulfur(VI) center, making the compound highly responsive to nucleophilic attack by amino acid side chains (2)[2].

• Steric Tuning (Causality of Selectivity): The 2-methyl group introduces critical steric hindrance adjacent to the sulfonyl fluoride moiety. This steric shielding prevents the indiscriminate labeling of highly exposed, non-functional surface residues and reduces the rate of spontaneous aqueous hydrolysis.

Together, these features ensure that the probe remains stable in physiological buffers but undergoes rapid SuFEx ligation when bound to a protein pocket where a target residue (e.g., Tyrosine) is activated by a proximal basic residue, which effectively lowers the pKa of the phenol (1)[1].

Figure 1: Mechanism of context-dependent SuFEx protein labeling by sulfonyl fluorides.

Quantitative Data: Reactivity & Stability Profiling

To assist researchers in selecting the appropriate labeling conditions, the following table summarizes the comparative reactivity of substituted sulfonyl fluorides based on standard SuFEx fragment screening profiles (3)[3].

Warhead Type	Aqueous Half-Life (pH 7.4, 37°C)	Primary Target Residues	Relative Reactivity	Microenvironment Dependence
Phenylmethanesulfonyl fluoride (PMSF)	< 1 hour	Serine (Catalytic)	High	Low (Highly reactive)
4-Fluorobenzenesulfonyl fluoride	> 24 hours	Tyr, Lys, His	Low	High
2-Methyl-3-nitrobenzene-1-sulfonyl fluoride	4 - 8 hours	Tyr, Lys, His	Moderate-High	Very High (Sterically gated)
3-Carboxybenzenesulfonyl fluoride	~ 5 hours	Tyr, Lys	Moderate	High

Data synthesized from established SuFEx fragment screening and protein modification profiles (4)[4].

Experimental Protocols

Protocol 1: In Vitro Target Protein Labeling and Optimization

Design Principle: This protocol is designed as a self-validating system. By running a concentration gradient and a time-course assay, users empirically determine the optimal labeling conditions that maximize target engagement while minimizing off-target modifications.

Materials:

• Purified target protein (1-10 µM)

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (10 mM stock in anhydrous DMSO)

• Reaction Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.8

  • Causality Note: Avoid primary amine buffers like Tris, which act as competitive nucleophiles for the sulfonyl fluoride. A pH of 7.8 is chosen to facilitate the deprotonation of target tyrosine/lysine residues without excessively accelerating aqueous hydrolysis.

Step-by-Step Procedure:

• Preparation: Dilute the purified protein to a final concentration of 2 µM in the Reaction Buffer. Ensure the pH is strictly maintained at 7.8.

• Probe Addition: Aliquot the protein into reaction tubes. Add the sulfonyl fluoride probe to achieve final concentrations of 10 µM, 50 µM, and 100 µM. The final DMSO concentration must not exceed 2% (v/v) to prevent protein denaturation.

• Control Reaction: Prepare a vehicle control by adding an equivalent volume of anhydrous DMSO to a separate protein aliquot.

• Incubation: Incubate the reactions at 25°C or 37°C with gentle agitation. Take 15 µL aliquots at 1, 4, and 12 hours.

• Quenching: Quench the reaction by adding a primary amine competitor (e.g., 100 mM Tris-HCl, pH 8.0) or by immediate denaturation using SDS-PAGE loading buffer containing 50 mM DTT.

• Analysis: Analyze the extent of covalent modification via Intact Mass Spectrometry (LC-MS) to detect the mass shift corresponding to the addition of the 2-methyl-3-nitrobenzenesulfonyl adduct (Mass addition: +199.0 Da, assuming the loss of HF).

Figure 2: Chemoproteomic workflow for identifying sulfonyl fluoride target engagement.

Protocol 2: Cell Lysate Labeling for Chemoproteomics (ABPP)

Design Principle: For complex proteomes, identifying the exact targets of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride requires a competitive displacement assay using a broad-spectrum, alkyne-tagged SuFEx probe.

Step-by-Step Procedure:

• Lysate Preparation: Lyse cells (e.g., HEK293T) in PBS containing protease inhibitors. Crucial: Exclude PMSF or AEBSF from the lysis buffer, as these are sulfonyl fluorides that will irreversibly block your target sites. Clarify by centrifugation at 20,000 x g for 20 minutes. Normalize protein concentration to 2 mg/mL.

• Competitive Incubation: Pre-incubate the lysate with 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (50 µM) or DMSO (vehicle control) for 2 hours at 37°C.

• Probe Labeling: Add a broad-spectrum alkyne-functionalized sulfonyl fluoride probe (e.g., 10 µM) to all samples for an additional 1 hour.

• Click Chemistry (CuAAC): To 100 µL of the labeled lysate, sequentially add:

  • 100 µM Biotin-Azide

  • 1 mM TCEP (freshly prepared)

  • 100 µM TBTA ligand

  • 1 mM CuSO4 Vortex and incubate at room temperature for 1 hour in the dark.

• Protein Precipitation: Precipitate proteins using a cold methanol/chloroform extraction to remove unreacted probes and click reagents.

• Enrichment & Digestion: Resuspend the protein pellet in 1% SDS, dilute with PBS, and incubate with Streptavidin agarose beads for 2 hours. Wash beads extensively (1% SDS, 8M Urea, and PBS). Perform on-bead reduction (DTT), alkylation (Iodoacetamide), and overnight digestion with sequencing-grade Trypsin.

• Peptide Elution & LC-MS/MS: Collect the digested peptides, desalt using C18 StageTips, and analyze via high-resolution LC-MS/MS to identify peptides that were protected from labeling by the 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

Trustworthiness & Troubleshooting

• Incomplete Labeling: If intact MS shows poor labeling efficiency, verify the pH of the buffer. SuFEx labeling of tyrosine is highly pH-dependent; increasing the pH to 8.0 or 8.2 can enhance reactivity by increasing the phenoxide population, though it will proportionally reduce the aqueous half-life of the probe (1)[1].

• Precipitation: 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is highly hydrophobic. If precipitation occurs upon addition to the aqueous buffer, pre-mix the probe with a mild biocompatible detergent (e.g., 0.01% Tween-20) or increase the total reaction volume to maintain solubility.

References

• Advances in sulfonyl exchange chemical biology: expanding druggable target space, Royal Society of Chemistry,
• Sulfonyl fluorides as privileged warheads in chemical biology, N
• Activation-Free Sulfonyl Fluoride Probes for Fragment Screening, MDPI,
• Efficient Ligand Discovery Using Sulfur(VI)

Sources

• 1. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Expanding Role of Sulfonyl Fluorides in Modern Drug Discovery

Introduction: A Renaissance in Covalent Drug Discovery Fueled by Sulfonyl Fluorides

The landscape of drug discovery is in a constant state of evolution, driven by the pursuit of more potent, selective, and durable therapeutics. In recent years, there has been a significant resurgence in the field of covalent drug discovery.[1][2] This renewed interest stems from the potential of covalent inhibitors to form a stable, long-lasting bond with their biological targets, often leading to enhanced pharmacological effects. While traditional covalent drugs have primarily targeted the nucleophilic thiol of cysteine residues, the relative scarcity of cysteine in many protein binding sites has limited the scope of this approach.[2][3][4]

Enter the sulfonyl fluorides (SFs), a class of electrophilic warheads that are revolutionizing the field.[5][6] Possessing a unique balance of stability in aqueous environments and reactivity towards a range of nucleophilic amino acid residues, sulfonyl fluorides have emerged as a privileged chemotype.[6][7] They have demonstrated the ability to covalently modify not only the canonical serine, but also tyrosine, lysine, histidine, and threonine residues, thereby significantly expanding the "druggable" proteome.[4][8] This versatility has opened up new avenues for targeting proteins that were previously considered intractable.[2]

This guide provides a comprehensive overview of the applications of sulfonyl fluorides in drug discovery, intended for researchers, scientists, and drug development professionals. We will delve into the fundamental chemistry of sulfonyl fluorides, explore their diverse applications, and provide detailed, field-proven protocols for their use in the laboratory.

The Chemistry of Sulfonyl Fluorides: A "Goldilocks" Reactivity Profile

The utility of sulfonyl fluorides in a biological context is underpinned by their finely tuned reactivity. The sulfur(VI) center is highly electrophilic, yet the strong sulfur-fluorine bond renders them remarkably stable to hydrolysis under physiological conditions.[7] This "Goldilocks" reactivity ensures that they are stable enough to reach their intended target in a complex biological milieu, while still being sufficiently reactive to form a covalent bond with a target nucleophile upon binding.

The reactivity of sulfonyl fluorides can be further modulated through the electronic properties of the attached aryl or alkyl group, allowing for the fine-tuning of their potency and selectivity.[1] For instance, the incorporation of heteroaryl scaffolds can lead to next-generation sulfonyl fluorides with improved drug-like properties and enhanced stability in plasma.[1][5]

Expanding the Covalent Targeting Toolkit Beyond Cysteine

A key advantage of sulfonyl fluorides is their ability to target a broader range of amino acid residues compared to traditional cysteine-reactive warheads.[3][8] This has been instrumental in the development of covalent inhibitors for targets lacking a suitably positioned cysteine.

Amino Acid Residue	Nucleophilic Group	Reactivity with Sulfonyl Fluorides	Key References
Serine	Hydroxyl (-OH)	High (especially in catalytic triads)	[6][8]
Tyrosine	Phenolic Hydroxyl (-OH)	High (often facilitated by nearby basic residues)	[3][8][9]
Lysine	Amine (-NH2)	Moderate to High (context-dependent)	[3][8][9]
Threonine	Hydroxyl (-OH)	Moderate (context-dependent)	[6][8]
Histidine	Imidazole Ring	Moderate	[3][6]
Cysteine	Thiol (-SH)	Low (forms unstable adducts)	[3][9]

This expanded targeting capability has enabled the development of novel covalent probes and inhibitors for a wide array of protein classes, including kinases, proteases, and metabolic enzymes.[3][6][8]

Core Applications of Sulfonyl Fluorides in Drug Discovery

The unique properties of sulfonyl fluorides have led to their adoption in a variety of drug discovery applications, from target identification and validation to the development of novel therapeutics.

Targeted Covalent Inhibitors (TCIs)

The most direct application of sulfonyl fluorides is as electrophilic "warheads" in the design of targeted covalent inhibitors. By incorporating a sulfonyl fluoride moiety into a molecule that has affinity for a specific protein, a highly potent and selective irreversible inhibitor can be created.[8][10] This strategy has been successfully employed to develop inhibitors for a range of targets, including the epidermal growth factor receptor (EGFR) by targeting a conserved lysine residue.[8]

Chemoproteomics and Activity-Based Protein Profiling (ABPP)

Sulfonyl fluorides are invaluable tools for chemoproteomics and activity-based protein profiling (ABPP), techniques used to identify and characterize protein targets of small molecules in complex biological systems.[11][12] In a typical ABPP workflow, a sulfonyl fluoride probe equipped with a reporter tag (e.g., an alkyne or biotin) is used to covalently label its protein targets in a cell lysate or even in living cells.[11][13] The labeled proteins can then be enriched and identified using mass spectrometry, providing a global snapshot of the probe's interactome.

Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry

The sulfur(VI) fluoride exchange (SuFEx) reaction, a next-generation click chemistry, has emerged as a powerful tool for bioconjugation and drug discovery.[3][14][15] SuFEx chemistry involves the reaction of a sulfonyl fluoride with a nucleophile, such as a phenol or an amine, to form a stable sulfonate or sulfonamide linkage.[9][14][15] This reaction is highly efficient and can be performed under biocompatible conditions, making it ideal for the assembly of complex molecules and the modification of biomolecules.[14][15] In drug discovery, SuFEx is being used for high-throughput synthesis of compound libraries and for the late-stage functionalization of drug candidates.[4][14]

Visualizing the Mechanisms and Workflows

To better understand the application of sulfonyl fluorides, the following diagrams illustrate key concepts and experimental workflows.

Figure 1: Covalent modification of amino acid residues.

Figure 2: A typical chemoproteomics workflow.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step instructions for key experiments involving sulfonyl fluoride probes. These protocols are designed to be self-validating and include explanations for critical steps.

Protocol 1: Synthesis of an Alkyne-Functionalized Aryl Sulfonyl Fluoride Probe

This protocol describes a general method for the synthesis of an aryl sulfonyl fluoride probe containing a terminal alkyne for subsequent click chemistry applications. The synthesis involves the conversion of an aryl bromide to the corresponding sulfonyl fluoride.[16][17]

Materials:

• Aryl bromide with a terminal alkyne (e.g., 4-ethynyl-1-bromobenzene)

• 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct (DABSO)

• PdCl2(AmPhos)2 catalyst

• Triethylamine (Et3N)

• Isopropyl alcohol (iPrOH)

• N-Fluorobenzenesulfonimide (NFSI)

• Dichloromethane (DCM)

• Silica gel for column chromatography

• Standard organic synthesis glassware

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine the aryl bromide (1.0 mmol), DABSO (0.6 mmol), and PdCl2(AmPhos)2 (0.05 mmol).

  • Rationale: The palladium catalyst is essential for the cross-coupling reaction between the aryl bromide and the sulfur dioxide surrogate, DABSO. An inert atmosphere is crucial to prevent catalyst degradation.

• Solvent and Base Addition: Add iPrOH (5 mL) and Et3N (3.0 mmol) to the flask.

  • Rationale: iPrOH is a suitable solvent for this reaction, and Et3N acts as a base to neutralize the acid generated during the reaction.

• Sulfinate Formation: Heat the reaction mixture to 75°C and stir for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Rationale: Heating accelerates the palladium-catalyzed sulfonylation to form the intermediate ammonium sulfinate.

• Fluorination: After the formation of the sulfinate is complete, cool the reaction mixture to room temperature. Add NFSI (1.5 mmol) and DCM (5 mL).

  • Rationale: NFSI is an electrophilic fluorine source that converts the sulfinate intermediate to the final sulfonyl fluoride.

• Reaction Completion and Workup: Stir the reaction at room temperature for 4-6 hours. After the reaction is complete (as monitored by TLC), concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure alkyne-functionalized aryl sulfonyl fluoride probe.

• Characterization: Confirm the structure and purity of the final product using NMR spectroscopy (¹H, ¹³C, ¹⁹F) and mass spectrometry.

Protocol 2: Target Identification using a Sulfonyl Fluoride Probe in Cell Lysate

This protocol outlines a chemoproteomic workflow to identify the protein targets of an alkyne-functionalized sulfonyl fluoride probe in a cell lysate.[2][10]

Materials:

• Cultured cells of interest

• Lysis buffer (e.g., PBS with 0.1% Triton X-100 and protease inhibitors)

• Alkyne-functionalized sulfonyl fluoride probe (from Protocol 1)

• Biotin-azide

• Copper(II) sulfate (CuSO₄)

• Tris(benzyltriazolylmethyl)amine (TBTA) or other copper-chelating ligand

• Sodium ascorbate

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with varying concentrations of SDS)

Procedure:

• Cell Lysis: Harvest cultured cells and lyse them in a suitable lysis buffer on ice. Clarify the lysate by centrifugation to remove cellular debris. Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA).

• Proteome Labeling: Dilute the cell lysate to a final protein concentration of 1-2 mg/mL. Add the alkyne-sulfonyl fluoride probe to the lysate to a final concentration of 10-50 µM. Incubate for 1-2 hours at room temperature with gentle rotation.

  • Rationale: The probe will covalently label its protein targets within the complex proteome. The optimal probe concentration and incubation time should be determined empirically.

• Click Chemistry (CuAAC): To the labeled lysate, add the following click chemistry reagents:

  • Biotin-azide (final concentration 100 µM)

  • Freshly prepared sodium ascorbate (final concentration 1 mM)

  • TBTA (final concentration 100 µM)

  • CuSO₄ (final concentration 1 mM)

  • Rationale: The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction will attach a biotin tag to the alkyne-functionalized probe that is now covalently bound to its target proteins. Sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst, and TBTA is a ligand that stabilizes the Cu(I) and enhances the reaction efficiency.

• Incubation: Incubate the click reaction mixture for 1 hour at room temperature.

• Protein Precipitation (Optional but Recommended): Precipitate the proteins using cold acetone or methanol to remove excess click chemistry reagents.

• Enrichment of Labeled Proteins: Resuspend the protein pellet in a buffer containing SDS. Add streptavidin-agarose beads and incubate for 2 hours at 4°C to capture the biotinylated proteins.

  • Rationale: The high affinity of biotin for streptavidin allows for the selective enrichment of the probe-labeled proteins.

• Washing: Wash the beads extensively with a series of buffers to remove non-specifically bound proteins. This typically involves sequential washes with buffers containing decreasing concentrations of SDS, followed by a final wash with a buffer without detergent.

Protocol 3: On-Bead Digestion for Mass Spectrometry Analysis

This protocol describes the preparation of the enriched proteins from Protocol 2 for identification by mass spectrometry.[1][3][8]

Materials:

• Enriched protein-bound streptavidin beads (from Protocol 2)

• Reduction buffer (e.g., 10 mM DTT in 50 mM ammonium bicarbonate)

• Alkylation buffer (e.g., 55 mM iodoacetamide in 50 mM ammonium bicarbonate)

• Sequencing-grade trypsin

• Digestion buffer (50 mM ammonium bicarbonate)

• Formic acid

Procedure:

• Reduction: Resuspend the beads in reduction buffer and incubate at 60°C for 30 minutes.

  • Rationale: Dithiothreitol (DTT) reduces the disulfide bonds in the proteins, which helps to linearize them and improve digestion efficiency.

• Alkylation: Cool the sample to room temperature and add the alkylation buffer. Incubate in the dark for 20 minutes.

  • Rationale: Iodoacetamide alkylates the reduced cysteine residues, preventing them from reforming disulfide bonds. This step is performed in the dark as iodoacetamide is light-sensitive.

• Washing: Wash the beads with digestion buffer to remove the reduction and alkylation reagents.

• Tryptic Digestion: Resuspend the beads in digestion buffer and add sequencing-grade trypsin (typically at a 1:50 enzyme-to-protein ratio). Incubate overnight at 37°C with shaking.

  • Rationale: Trypsin is a protease that cleaves proteins at the C-terminus of lysine and arginine residues, generating peptides of a suitable size for mass spectrometry analysis.

• Peptide Elution: Centrifuge the beads and collect the supernatant containing the digested peptides.

• Sample Cleanup: Acidify the peptide solution with formic acid and desalt using a C18 StageTip or ZipTip.

  • Rationale: Desalting removes salts and other contaminants that can interfere with the mass spectrometry analysis.

• LC-MS/MS Analysis: The cleaned peptide sample is now ready for analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins and the specific sites of covalent modification.

Conclusion: The Bright Future of Sulfonyl Fluorides in Drug Discovery

Sulfonyl fluorides have firmly established themselves as a powerful and versatile tool in the drug discoverer's arsenal. Their unique reactivity profile, which enables the targeting of a wide range of amino acid residues, has significantly expanded the horizons of covalent drug discovery. As our understanding of the nuanced reactivity of sulfonyl fluorides continues to grow, and as new synthetic methodologies emerge, we can anticipate the development of even more sophisticated probes and targeted covalent inhibitors. The continued integration of sulfonyl fluoride chemistry with cutting-edge chemoproteomic platforms will undoubtedly accelerate the discovery of novel therapeutics for a host of challenging diseases. It is predicted that within the next five years, we will see covalent drug candidates armed with sulfonyl exchange warheads entering clinical trials.[8]

References

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• Jones, L. H. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. [Link]

• Various Authors. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications. [Link]

• Various Authors. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Taylor & Francis. [Link]

• Doherty, A. E., et al. (2026). Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. ChemRxiv. [Link]

• Various Authors. (2022). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators. PMC. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. [Link]

• Robinson, R. P., et al. (2016). Chemoselective Preparation of Clickable Aryl Sulfonyl Fluoride Monomers: A Toolbox of Highly Functionalized Intermediates for Chemical Biology Probe Synthesis. PubMed. [Link]

• Various Authors. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect. [Link]

• Zheng, Q. (2021). SuFEx Click Chemistry Empowered High-throughput Drug Discovery Platforms. University of California, San Francisco. [Link]

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• Various Authors. (2026). Covalent Peptide‐Based N‐Myc/Aurora‐A Inhibitors Bearing Sulfonyl Fluoride Warheads. PMC. [Link]

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• Various Authors. (2023). Preparation of 18F-Labeled Tracers Targeting Fibroblast Activation Protein via Sulfur [18F]Fluoride Exchange Reaction. PMC. [Link]

• Various Authors. (2023). Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. Chinese Chemical Society. [Link]

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Application Notes &amp; Protocols: 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride as a Covalent Probe

Abstract

Covalent inhibitors have undergone a renaissance in drug discovery, offering distinct advantages such as enhanced potency and prolonged duration of action.[1] The sulfonyl fluoride (SF) moiety is a privileged electrophilic "warhead" due to its unique balance of stability in aqueous environments and reactivity towards a range of nucleophilic amino acid residues within protein binding sites.[2][3] This document provides a detailed guide to the application of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, a representative aryl sulfonyl fluoride, as a covalent probe for activity-based protein profiling (ABPP) and target validation. We will delve into its mechanism of action, provide detailed experimental protocols for its use, and discuss data analysis and interpretation for researchers in chemical biology and drug development.

Principle and Mechanism of Action

Aryl sulfonyl fluorides (ArSO₂F) are a class of electrophiles that covalently modify proteins through a mechanism known as Sulfur(VI) Fluoride Exchange (SuFEx).[4] This reaction involves the displacement of the fluoride ion by a nucleophilic amino acid side chain within a protein's binding pocket.[4] Unlike more promiscuous electrophiles, the reactivity of the sulfonyl fluoride warhead is highly dependent on the protein's local microenvironment; binding and proximity effects dramatically enhance its electrophilicity, leading to context-specific labeling.[2][5]

The primary targets for sulfonyl fluorides are not limited to the canonical cysteine but include a broader range of nucleophilic residues such as serine, threonine, tyrosine, and lysine.[3][4][6] The specific residue targeted is dictated by the architecture of the binding site, which can orient a particular side chain for optimal attack on the sulfur atom.[6] The nitro and methyl substitutions on the phenyl ring of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride modulate its electronic properties and sterics, influencing its binding affinity and reactivity profile. The ortho-nitro group, in particular, can enhance the antibacterial activity of the sulfonyl fluoride pharmacophore.[5]

Figure 1: Mechanism of Covalent Inhibition by Sulfonyl Fluoride.

Applications in Chemical Biology and Drug Discovery

The unique properties of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride make it a versatile tool for:

• Activity-Based Protein Profiling (ABPP): ABPP utilizes reactive probes to assess the functional state of enzymes in complex biological systems.[7][8][9] This compound can be used as a broad-spectrum probe to identify novel members of enzyme families or to profile changes in enzyme activity under different physiological or pathological conditions.

• Target Identification and Validation: When a phenotypic screen identifies a hit compound, determining its molecular target is a significant hurdle. A sulfonyl fluoride analog of the hit can be synthesized and used to covalently label its target protein(s), which can then be identified using mass spectrometry-based proteomics.[6]

• Fragment-Based Covalent Ligand Discovery: The 2-methyl-3-nitrophenyl sulfonyl fluoride core can serve as a starting fragment in a screening campaign to identify novel covalent inhibitors.[2] Its relatively simple structure allows for straightforward chemical modification to improve affinity and selectivity for a target of interest.

• Mapping Druggable Hotspots: The ability of sulfonyl fluorides to react with residues beyond cysteine allows for the discovery of novel, druggable pockets on protein surfaces that may not have been previously identified.[10]

Experimental Protocols

Important: Due to the reactive nature of sulfonyl fluorides, it is crucial to be mindful of buffer components. Avoid nucleophiles like DTT or β-mercaptoethanol, which can react with the probe.[11]

Protocol 1: In Vitro Protein Labeling and Mass Spectrometry Analysis

This protocol confirms the covalent modification of a purified target protein.

A. Materials

• Target Protein (in a non-nucleophilic buffer, e.g., HEPES or phosphate buffer)

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (stock solution in DMSO)

• Assay Buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4)

• SDS-PAGE reagents

• Trypsin (proteomics grade)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Reagents for peptide cleanup (e.g., C18 ZipTips)

• High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF)[12]

B. Procedure

• Incubation: In a microcentrifuge tube, combine the target protein (final concentration 1-5 µM) with varying concentrations of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (e.g., 10, 50, 100 µM). Include a DMSO-only control. Incubate at room temperature for 1-4 hours.

• Quenching: Stop the reaction by adding a quenching solution or by denaturation with SDS-PAGE loading buffer.

• Confirmation of Labeling (Intact Mass): Analyze a portion of the sample by LC-MS to determine the intact mass of the protein.[13] A mass shift corresponding to the addition of the 2-methyl-3-nitrophenylsulfonyl moiety confirms covalent modification.

• Identification of Modification Site (Peptide Mapping): a. Run the remaining samples on an SDS-PAGE gel to separate the protein. b. Excise the protein band and perform in-gel tryptic digestion. c. Extract and desalt the resulting peptides using C18 ZipTips. d. Analyze the peptides by LC-MS/MS.[12][14]

• Data Analysis: Use proteomics search engines (e.g., Mascot, MaxQuant) to identify the peptide fragments.[14] Search for the expected mass shift on nucleophilic residues (Ser, Thr, Tyr, Lys) to pinpoint the exact site of covalent modification.[15]

Protocol 2: Determination of Covalent Inhibition Kinetics (k_inact/K_I)

This protocol determines the kinetic parameters that define the efficiency of a covalent inhibitor.[16]

A. Materials

• Target Enzyme

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

• Enzyme Substrate

• Assay Buffer

• Plate reader for detecting product formation (e.g., fluorescence or absorbance)

B. Procedure (Progress Curve Method)

• Assay Setup: In a multi-well plate, prepare reactions containing the enzyme, substrate, and a range of inhibitor concentrations.

• Initiate Reaction: Start the reaction by adding the enzyme or substrate.

• Monitor Progress: Immediately begin monitoring product formation over time in a plate reader.

• Data Analysis: a. Fit the progress curves for each inhibitor concentration to a single-exponential equation to obtain the observed rate of inactivation (k_obs).[16] b. Plot k_obs versus the inhibitor concentration. c. Fit the resulting data to the Michaelis-Menten equation for irreversible inhibitors to determine the maximal rate of inactivation (k_inact) and the inhibitor concentration at half-maximal inactivation rate (K_I).[17][18] The ratio k_inact/K_I represents the overall potency of the covalent inhibitor.[19]

Protocol 3: Competitive Activity-Based Protein Profiling (ABPP) in Cell Lysate

This protocol assesses the selectivity of the compound in a complex biological milieu.[20]

A. Materials

• Cells of interest

• Lysis Buffer (e.g., PBS with protease inhibitors)

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

• A broad-spectrum, tagged sulfonyl fluoride probe (e.g., with a biotin or alkyne handle for click chemistry)[7][20]

• Streptavidin beads (for biotin-tagged probes) or azide-reporter tags and click chemistry reagents (for alkyne-tagged probes)

• SDS-PAGE and Western Blot reagents

B. Procedure

• Prepare Proteome: Harvest and lyse cells to prepare a soluble proteome fraction.

• Competitive Incubation: Pre-incubate aliquots of the proteome with increasing concentrations of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (the competitor) for 30-60 minutes. Include a DMSO control.

• Probe Labeling: Add the tagged sulfonyl fluoride probe to all samples at a fixed concentration and incubate for an additional 30-60 minutes. This probe will label the active sites not already occupied by the competitor.

• Enrichment/Detection:

  • For biotinylated probes: Enrich labeled proteins using streptavidin beads.

  • For alkyne probes: Perform a click reaction with an azide-biotin or azide-fluorophore tag, followed by enrichment or in-gel fluorescence scanning.

• Analysis:

  • Elute enriched proteins, run on an SDS-PAGE gel, and visualize by silver staining or Western blotting for specific targets.

  • For proteome-wide analysis, perform on-bead tryptic digestion followed by LC-MS/MS to identify and quantify the proteins that were outcompeted by 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.[9]

Figure 2: Workflow for Competitive ABPP.

Data Presentation

Summarize key quantitative data in a clear, tabular format.

Parameter	Description	Typical Value
Δ Mass (Da)	The mass shift observed upon covalent modification of the protein.	+199.02 Da
K_I (µM)	The concentration of inhibitor required for half-maximal saturation of the target in the initial reversible binding step.[18]	10 - 100
k_inact (min⁻¹)	The maximal rate of irreversible inactivation at saturating inhibitor concentrations.[18]	0.01 - 0.1
k_inact/K_I (M⁻¹s⁻¹)	The second-order rate constant, representing the overall efficiency of covalent modification.[17]	100 - 1000
Target Residue	The specific amino acid modified by the probe, identified by MS/MS.	Tyr, Lys, Ser

Safety and Handling

Sulfonyl fluorides are reactive electrophiles and should be handled with care.

• Handling: Always work in a well-ventilated area or a chemical fume hood.[21][22][23] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[24][25] Avoid inhalation of dust or vapors and contact with skin and eyes.[21]

• Storage: Store 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in a tightly closed container in a cool, dry place, separated from food and feedstuffs.[21][25]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[22]

Conclusion

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride represents a valuable chemical tool for probing protein function and discovering novel covalent ligands. Its broad reactivity profile, coupled with its context-dependent activation, allows for the exploration of a wide range of protein targets. The protocols outlined in this guide provide a framework for characterizing the interaction of this probe with purified proteins and for assessing its selectivity in complex proteomes, thereby facilitating its application in modern chemical biology and drug discovery programs.

References

• Lopes, V. R., et al. (2019). Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. PMC. Retrieved from [Link]

• Johnson, J. L. (2015). One-Pot Measurement of the Kinetic Parameters KI, kinact, and Time-Dependent IC₅₀ for Analysis of Covalent Small Molecule Kinase Inhibitors. DSpace Repository. Retrieved from [Link]

• Sygnature Discovery. (n.d.). Stuck on You: Discovering Covalent Therapeutics with Biophysics. Retrieved from [Link]

• Parker, C. G., & Shchepinov, M. S. (2020). Structure-based design and analysis of SuFEx chemical probes. PMC. Retrieved from [Link]

• Li, S., et al. (2018). Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry. PNAS. Retrieved from [Link]

• Verhelst, S. H. L. (2020). Bioorthogonal Reactions in Activity-Based Protein Profiling. MDPI. Retrieved from [Link]

• Emery Pharma. (2025). Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry. Retrieved from [Link]

• Ge, Y. (2011). Comprehensive Analysis of Protein Modifications by Top-Down Mass Spectrometry. Circulation: Cardiovascular Genetics. Retrieved from [Link]

• Enzymlogic. (n.d.). Designing selective irreversible inhibitors. Retrieved from [Link]

• Larsen, M. R., et al. (2018). Analysis of Posttranslational Modifications of Proteins by Tandem Mass Spectrometry. Taylor & Francis Online. Retrieved from [Link]

• ProQuest. (n.d.). Studies of protein covalent modifications using mass spectrometry. Retrieved from [Link]

• University of California, Irvine. (n.d.). Arg Accelerates Proximity-Enabled Sufex Reaction Rate In Proteins. Retrieved from [Link]

• Charles River. (n.d.). An alternative method for the determination of Ki and kinact parameters for irreversible inhibitor profiling. Retrieved from [Link]

• Wang, Y., et al. (2021). Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Chemical Science. Retrieved from [Link]

• Adibekian, A., et al. (2011). Strategies for discovering and derisking covalent, irreversible enzyme inhibitors. PMC. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). Activity-Based Protein Profiling (ABPP) Service. Retrieved from [Link]

• BioKin, Ltd. (2015). Determination of kinact and Ki for covalent inhibition using the OmniaR assay. Retrieved from [Link]

• Li, S., et al. (2021). A Genetically Encoded Fluorosulfonyloxybenzoyl-L-lysine for Expansive Covalent Bonding of Proteins via SuFEx Chemistry. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Detection of ABP binding sites and competitive ABPP. Retrieved from [Link]

• Woon, E. C. Y., et al. (2016). Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding Site Tyr Residue. Journal of the American Chemical Society. Retrieved from [Link]

• ResearchGate. (2026). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. Retrieved from [Link]

• van der Wouden, M., et al. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. PubMed. Retrieved from [Link]

• Johnston, E. V., et al. (2026). Covalent Peptide‐Based N‐Myc/Aurora‐A Inhibitors Bearing Sulfonyl Fluoride Warheads. PMC. Retrieved from [Link]

• Cambridge MedChem Consulting. (2023). Covalent Inhibitors. Retrieved from [Link]

• Synfacts. (2019). Agnostic Screening of Sulfonyl Fluoride Fragments to Generate Selective Covalent Inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Covalent inhibitors containing sulfonyl fluoride moieties. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). SULFURYL FLUORIDE HAZARD SUMMARY. Retrieved from [Link]

• Smith, C. R., et al. (2020). Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases. PNAS. Retrieved from [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. PMC. Retrieved from [Link]

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Application Note: SuFEx-Mediated Derivatization of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride

Abstract and Mechanistic Principles

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, pioneered by K. Barry Sharpless in 2014, has revolutionized the late-stage functionalization of small molecules and the development of covalent biological probes[1]. As a second-generation click reaction, SuFEx leverages the unique thermodynamic stability and precise reactivity of the S(VI)-F bond[2].

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS: 1934980-78-5) serves as an exceptional electrophilic hub for these transformations[3]. Unlike traditional sulfonyl chlorides, which are prone to hydrolysis and homolytic cleavage (S-Cl bond energy ≈ 46 kcal/mol), sulfonyl fluorides possess a highly polarized and strong S-F bond (bond dissociation energy ≈ 90.5 kcal/mol)[4]. This high bond energy ensures that the cleavage is entirely heterolytic, preventing active radical intermediate formation and rendering the molecule highly resistant to reduction—even in glutathione-rich biological environments[4].

This application note details the protocols for synthesizing sulfonamide and aryl sulfonate derivatives from 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride using Accelerated SuFEx Click Chemistry (ASCC) principles[5].

Reaction Workflow & Logical Architecture

The derivatization relies on the catalytic activation of the S-F bond. By utilizing hindered guanidine bases such as BTMG (Barton's base) or DBU, the fluoride leaving group is activated without inducing off-target hydrolysis, enabling rapid coupling with alkyl/aryl amines or phenols[5].

Caption: SuFEx click chemistry workflow for the catalytic derivatization of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

Experimental Protocols

Protocol A: Synthesis of Sulfonamide Derivatives (Amidation)

This protocol utilizes Accelerated SuFEx Click Chemistry (ASCC) to couple the sulfonyl fluoride hub with primary or secondary amines[5].

Causality & Design Choice: BTMG (2-tert-Butyl-1,1,3,3-tetramethylguanidine) is selected as the catalyst because its steric hindrance prevents it from acting as a competing nucleophile, while its strong basicity efficiently stabilizes the transition state for fluoride displacement[5].

Materials:

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (1.0 equiv, 0.5 mmol)

• Alkyl or Aryl Amine (1.2 equiv, 0.6 mmol)

• BTMG catalyst (0.1 - 0.2 equiv)

• Acetonitrile (MeCN) or Dichloromethane (DCM), anhydrous (2.0 mL)

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL reaction vial equipped with a magnetic stir bar, dissolve 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (0.5 mmol) in 2.0 mL of anhydrous MeCN.

• Nucleophile Addition: Add the amine (0.6 mmol) to the stirring solution at room temperature. Note: For hydrochloride salts of amines, add 1.2 equiv of N,N-Diisopropylethylamine (DIPEA) to free-base the amine in situ.

• Catalytic Activation: Introduce BTMG (0.1 equiv, 0.05 mmol) dropwise. The reaction is typically exothermic; maintain at room temperature using a water bath if scaling up.

• Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction via LC-MS or TLC. SuFEx reactions with BTMG typically reach >95% conversion within 2 to 4 hours due to the accelerated kinetics[5].

• Quenching & Workup: Once complete, dilute the reaction mixture with Ethyl Acetate (10 mL) and wash with 1M aqueous HCl (2 x 5 mL) to remove the catalyst and unreacted amine. Wash with brine (5 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Validation: Purify via flash column chromatography if necessary. Validate the self-validating system via ¹H-NMR and ¹⁹F-NMR (the disappearance of the characteristic S-F peak around +50 to +60 ppm confirms complete conversion).

Protocol B: Synthesis of Aryl Sulfonates (Phenolic Esterification)

Sulfonyl fluorides react chemoselectively with phenols to form highly stable aryl sulfonates, a linkage frequently used in covalent drug discovery[2][6].

Causality & Design Choice: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is highly effective for phenolic SuFEx. It assists in deprotonating the phenol and acts as a nucleophilic catalyst to transiently activate the S-F bond[5].

Step-by-Step Methodology:

• Preparation: Dissolve the target phenol (0.5 mmol) and 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (0.55 mmol, 1.1 equiv) in anhydrous DCM (2.5 mL).

• Activation: Add DBU (0.2 equiv, 0.1 mmol) to the solution at room temperature.

• Incubation: Stir vigorously. Phenolic SuFEx is highly efficient; the formation of the S-O linkage usually completes within 1 to 3 hours.

• Purification: Concentrate the crude mixture. Because the SuFEx click reaction is orthogonal and high-yielding, the product can often be isolated simply by passing the crude mixture through a short silica plug using Hexanes/Ethyl Acetate, bypassing complex purification[2].

Quantitative Data & Reaction Optimization

The following table summarizes the optimized parameters for derivatizing 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride based on the nucleophile class, demonstrating the modularity of the SuFEx platform.

Nucleophile Class	Recommended Catalyst	Solvent	Temp (°C)	Avg. Reaction Time	Expected Yield (%)
Primary Aliphatic Amines	BTMG (10 mol%)	MeCN	25	1 - 2 hours	85 - 95%
Secondary Amines	BTMG (20 mol%)	MeCN	25	3 - 5 hours	80 - 90%
Anilines (Aryl Amines)	BTMG + HMDS	DMF	50	12 - 18 hours	70 - 85%
Phenols	DBU (20 mol%)	DCM	25	1 - 3 hours	90 - 98%

Note: The addition of Hexamethyldisilazane (HMDS) as a silylating reagent in concert with BTMG can further accelerate the coupling of sterically hindered or electron-deficient anilines[5].

References

• 1934980-78-5_CAS号:1934980-78-5_2-Methyl-3-nitrobenzene-1 ... - chemsrc.com.
• BLD Pharmatech Co., Limited (Page 140) @ ChemBuyersGuide.com, Inc. - chembuyersguide.com.
• Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC - NIH - nih.gov.
• Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry - uga.edu.
• SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization | Journal of the American Chemical Society - acs.org.
• Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology - BLDpharm - bldpharm.com.
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction - MilliporeSigma - sigmaaldrich.com.

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• 4. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
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experimental setup for 18F-labeling with sulfonate esters

An In-Depth Guide to the Experimental Setup for ¹⁸F-Labeling with Sulfonate Esters

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

The incorporation of Fluorine-18 (¹⁸F) into molecules for Positron Emission Tomography (PET) imaging is a cornerstone of modern molecular imaging and drug development. Among the most reliable and widely adopted methods for this is the nucleophilic substitution on sulfonate ester precursors. This guide provides a comprehensive overview of the core principles, a detailed experimental workflow, and step-by-step protocols for performing ¹⁸F-labeling using sulfonate esters. We delve into the causality behind experimental choices, from precursor selection to final quality control, to ensure robust and reproducible radiosyntheses.

Introduction: The Significance of Sulfonate Esters in ¹⁸F-Radiochemistry

Fluorine-18 is the most utilized radionuclide for PET imaging due to its favorable decay characteristics, including a 109.8-minute half-life and low positron energy, which allows for high-resolution imaging.[1][2] The most common method for introducing ¹⁸F into a target molecule is through a nucleophilic substitution reaction, where the cyclotron-produced [¹⁸F]fluoride ion acts as the nucleophile.[3]

Sulfonate esters—such as tosylates (Ts), mesylates (Ms), nosylates (Ns), and triflates (Tf)—are excellent precursors for this transformation. They contain a good leaving group (the sulfonate moiety) that can be readily displaced by [¹⁸F]fluoride.[4][5] This reaction, typically proceeding via an Sₙ2 mechanism, is a workhorse in radiochemistry, famously employed in the routine clinical production of [¹⁸F]Fluorodeoxyglucose ([¹⁸F]FDG).[6] The selection of the specific sulfonate ester is a critical experimental parameter, as it directly impacts reactivity and susceptibility to side reactions.

Core Principles: The Chemistry of Nucleophilic ¹⁸F-Fluorination

The success of an ¹⁸F-labeling reaction hinges on understanding and controlling the underlying chemical principles. The reaction involves the displacement of a sulfonate leaving group by the [¹⁸F]fluoride anion.[4]

The Sₙ2 Reaction Mechanism

The nucleophilic substitution of sulfonate esters with [¹⁸F]fluoride is a classic bimolecular nucleophilic substitution (Sₙ2) reaction. The fluoride ion attacks the carbon atom bearing the sulfonate ester, leading to an inversion of stereochemistry at that center and displacement of the sulfonate group.

Caption: General Sₙ2 mechanism for ¹⁸F-fluorination of a sulfonate ester.

Critical Factors for Reaction Success

• Reactivity of the Leaving Group : The efficiency of the displacement depends on the ability of the sulfonate group to depart. The reactivity generally follows the order: Triflate > Nosylate > Tosylate > Mesylate .[4] This is due to the electron-withdrawing nature of the substituent on the sulfur atom, which stabilizes the resulting sulfonate anion.

• Activation of [¹⁸F]Fluoride : Cyclotron-produced [¹⁸F]fluoride is typically in an aqueous solution ([¹⁸O]H₂O). In water, fluoride is heavily solvated via hydrogen bonds, rendering it a poor nucleophile.[3][7] Therefore, the water must be removed, and the fluoride's nucleophilicity must be enhanced. This is achieved by:

  • Phase Transfer Catalysts (PTC) : A cationic PTC, such as Kryptofix 222 (K₂₂₂) complexing a potassium ion (K⁺) or a large organic cation like tetrabutylammonium (TBA⁺), is added.[3][8] These large cations form a complex with [¹⁸F]fluoride, making it soluble and highly reactive in aprotic organic solvents.

  • Azeotropic Drying : After adding the PTC and a base (e.g., K₂CO₃), the water is removed by azeotropic distillation with a solvent like acetonitrile.[2] This process is critical for achieving a nearly anhydrous state required for the nucleophilic substitution.

• The Role of the Base : A non-nucleophilic base, typically potassium carbonate (K₂CO₃) or bicarbonate, is essential. It serves to neutralize any acidic protons in the reaction medium, preventing the formation of H¹⁸F, which is not nucleophilic. However, the amount of base must be carefully controlled. Excess base can lead to the hydrolysis of the sulfonate ester precursor or promote elimination side reactions, significantly reducing the radiochemical yield (RCY).[9][10][11]

• Solvent Selection : The reaction must be conducted in a polar, aprotic solvent such as acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO).[2] These solvents can solvate the cationic PTC complex but do not form strong hydrogen bonds with the fluoride ion, thus preserving its high nucleophilicity.

The Experimental Workflow: From Cyclotron to Final Product

A successful ¹⁸F-labeling experiment follows a well-defined, multi-stage process. The entire procedure, from receiving the radionuclide to formulating the final product, is time-sensitive due to the short half-life of ¹⁸F. Automation using synthesis modules is common practice to ensure reproducibility and radiation safety.[12]

Caption: Standard workflow for the synthesis of an ¹⁸F-radiopharmaceutical.

Detailed Experimental Protocols

Disclaimer: These protocols are general guidelines. All work with radioactive materials must be performed in a designated radiochemistry laboratory with appropriate shielding and in compliance with institutional and regulatory standards.

Protocol 1: Preparation of Activated "No-Carrier-Added" [¹⁸F]Fluoride

This protocol describes the standard method for preparing the reactive [¹⁸F]fluoride complex.

• Pre-condition Cartridge : Condition a quaternary methyl ammonium (QMA) anion exchange cartridge (e.g., Waters Accell Plus QMA Light) by passing 5-10 mL of 0.5 M K₂CO₃ solution, followed by 10-15 mL of deionized water.

• Trap Fluoride : Load the aqueous [¹⁸F]fluoride solution (typically 0.5-2 mL) from the cyclotron target onto the QMA cartridge. The [¹⁸F]F⁻ will be retained on the resin.

• Elute Fluoride : Prepare an eluent solution of Kryptofix K₂₂₂ (5-15 mg) and K₂CO₃ (1-3 mg) in 80:20 acetonitrile:water (v/v, ~1 mL). Slowly pass this solution through the QMA cartridge to elute the trapped [¹⁸F]fluoride into a shielded reaction vessel.[8]

• Azeotropic Drying : Heat the reaction vessel (typically 100-110°C) under a stream of inert gas (nitrogen or argon) to evaporate the water and acetonitrile. Add 2-3 portions (0.5-1 mL each) of anhydrous acetonitrile and evaporate to dryness after each addition to ensure the complex is free of water. The final activated [¹⁸F]K/K₂₂₂ complex should appear as a white residue.

Protocol 2: General ¹⁸F-Labeling of a Sulfonate Ester Precursor

• Prepare Precursor : In a separate vial, dissolve the sulfonate ester precursor (typically 2-10 mg) in 0.5-1.0 mL of anhydrous aprotic solvent (e.g., acetonitrile, DMSO).

• Initiate Reaction : Add the precursor solution to the reaction vessel containing the dried, activated [¹⁸F]fluoride complex from Protocol 1.

• Heat Reaction : Seal the reaction vessel and heat it to the desired temperature (commonly 80-120°C) for a specified time (5-20 minutes).[4] The optimal temperature and time are highly dependent on the reactivity of the precursor.

• Monitor Progress (Optional but Recommended) : If possible, take a small aliquot of the reaction mixture at various time points and analyze by radio-TLC or radio-HPLC to determine the radiochemical conversion (RCC).[13]

Protocol 3: Purification via Solid-Phase Extraction (SPE)

SPE is often used for a rapid initial cleanup or as the sole purification method if the product is significantly less polar than the impurities.

• Quench and Dilute : After the reaction is complete, cool the vessel and dilute the reaction mixture with 5-10 mL of water.

• Load onto Cartridge : Pass the diluted mixture through a C18 SPE cartridge (e.g., Waters Sep-Pak C18) that has been pre-conditioned with ethanol (5 mL) and then water (10 mL). The desired product should be retained on the cartridge, while unreacted [¹⁸F]fluoride and polar impurities pass through.

• Wash : Wash the cartridge with 5-10 mL of water to remove any remaining polar impurities.

• Elute Product : Elute the purified ¹⁸F-labeled product from the cartridge using a small volume (0.5-1.5 mL) of ethanol or an ethanol/water mixture.[14]

Protocol 4: Purification via Semi-Preparative HPLC

For most applications requiring high chemical and radiochemical purity, purification by semi-preparative HPLC is mandatory.[12][15]

• Prepare Sample : Dilute the crude reaction mixture with the HPLC mobile phase.

• Inject and Separate : Inject the sample onto a semi-preparative HPLC system equipped with a suitable column (e.g., reverse-phase C18) and a radioactivity detector in series with a UV detector.

• Collect Fraction : Collect the fraction corresponding to the radioactive product peak, which should be identified by comparison with a non-radioactive reference standard.[13]

Protocol 5: Formulation for In Vivo Use

• Remove HPLC Solvents : The collected HPLC fraction is typically diluted with water and passed through a C18 SPE cartridge to trap the product. The product is then eluted with a minimal amount of ethanol (e.g., <10% of the final volume). Alternatively, the solvent can be removed by rotary evaporation.[14]

• Reconstitute : The purified product is reconstituted in a sterile, isotonic saline solution, often containing a small amount of ethanol to ensure solubility.

• Sterile Filtration : The final solution is passed through a 0.22 µm sterile filter into a sterile, pyrogen-free vial.[14]

Optimization and Troubleshooting

Achieving high radiochemical yields requires careful optimization of reaction parameters.

Parameter	Range / Options	Rationale & Key Considerations
Precursor	Mesylate, Tosylate, Nosylate, Triflate	Reactivity: Triflate > Nosylate > Tosylate > Mesylate.[4] Highly reactive precursors may also be more prone to hydrolysis.
Precursor Amount	2 - 20 mg	Use the minimum amount necessary to achieve good RCY to simplify purification and maximize molar activity.
Solvent	ACN, DMSO, DMF	Must be polar and aprotic. DMSO is a stronger solvent but harder to remove. ACN is most common.[16]
Temperature	50 - 150 °C	Higher temperatures increase reaction rates but can also promote decomposition of sensitive precursors.[4]
Reaction Time	2 - 30 min	Should be minimized to reduce decay losses. Monitor with radio-TLC/HPLC to find the optimal time.[4]
Base (e.g., K₂CO₃)	1 - 5 mg	Crucial for activating fluoride but excess can cause precursor degradation and elimination side reactions.[10]

Common Issues:

• Low RCY: Often due to insufficient drying of the [¹⁸F]fluoride complex, precursor instability under basic conditions, or non-optimal temperature/time.[9][17]

• Formation of Side Products: Hydrolysis of the ester to an alcohol or elimination to an alkene can compete with substitution. This is exacerbated by high temperatures and excess base.[4][6]

• Difficult Purification: If the precursor and product have similar chromatographic properties, separation can be challenging. This necessitates careful HPLC method development.[15]

Mandatory Quality Control

Every batch of an ¹⁸F-radiopharmaceutical intended for clinical or preclinical use must undergo rigorous quality control (QC) to ensure its safety, purity, and identity.[8][12][18]

QC Test	Method	Specification (Typical)
Radionuclidic Identity	Half-life measurement	105 - 115 minutes
Radiochemical Purity	Radio-HPLC, Radio-TLC	> 95%
Chemical Purity	HPLC (UV detection)	Absence of precursor, residual solvents, K₂₂₂ (<50 µg/mL)
pH	pH meter or strip	4.5 - 7.5
Sterility	Culture-based methods	Sterile
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) test	< 175 EU / V (V = max patient dose volume)
Filter Integrity Test	Bubble Point Test	Pass

References

• Sultones for Radiofluorination and Bioconjugation: Fluorine-18 Labeling of Native Proteins and Glycoproteins. ACS Omega. Available at: [Link]

• ¹⁸F-Labelled Intermediates for Radiosynthesis by Modular Build-Up Reactions: Newer Developments. Pharmaceuticals (Basel). Available at: [Link]

• Synthesis of Fluorine-18 for Advanced PET Imaging. Open MedScience. Available at: [Link]

• Synthesis and ¹⁸F Labeling of Alkenyl Sulfonyl Fluorides via an Unconventional Elimination Pathway. Organic Letters. Available at: [Link]

• ¹⁸F labeling of arenes. Angewandte Chemie (International Ed. in English). Available at: [Link]

• ¹⁸F-Radiolabeling of Aromatic Compounds Using Triarylsulfonium Salts. ResearchGate. Available at: [Link]

• Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. Bioconjugate Chemistry. Available at: [Link]

• Synthesis of ¹⁸F-Labeled Aryl Fluorosulfates via Nucleophilic Radiofluorination. ResearchGate. Available at: [Link]

• ¹⁸F-Fluorination: Challenge and Opportunity for Organic Chemists. Accounts of Chemical Research. Available at: [Link]

• ¹⁸F-Fluorination of 2-methyl-6-nitrobenzenesulfonate ester and its application to the synthesis of a ¹⁸F-labeled amino acid. ChemRxiv. Available at: [Link]

• Investigation of the role of the base in the synthesis of [¹⁸F]FLT. Applied Radiation and Isotopes. Available at: [Link]

• High-Yielding, Two-Step ¹⁸F Labeling Strategy for ¹⁸F-PARP1 Inhibitors. ChemMedChem. Available at: [Link]

• Review of ¹⁸F-FDG Synthesis and Quality Control. Molecular Imaging and Radionuclide Therapy. Available at: [Link]

• High Yielding [¹⁸F]Fluorination Method by Fine Control of the Base. ResearchGate. Available at: [Link]

• Sultones for Radiofluorination and Bioconjugation: Fluorine-18 Labeling of Native Proteins and Glycoproteins. ResearchGate. Available at: [Link]

• Synthesis of sulfonate ester and sulfonic acid-containing poly(arylene PerFluoroCycloButane)s (PFCB) by direct copolymerization of a sulfonate ester-containing precursor. ResearchGate. Available at: [Link]

• A facile synthesis of precursor for the σ-1 receptor PET radioligand [¹⁸F]FTC-146 and its radiofluorination. BORIS Portal. Available at: [Link]

• Investigation of the role of the base in the synthesis of [¹⁸F]FLT. PubMed. Available at: [Link]

• Sultones for Radiofluorination and Bioconjugation: Fluorine-18 Labeling of Native Proteins and Glycoproteins. ACS Omega. Available at: [Link]

• Synthesis and 18F Labeling of Alkenyl Sulfonyl Fluorides via an Unconventional Elimination Pathway. Organic Letters. Available at: [Link]

• Synthesis of 18F‐labeled Aryl Trifluoromethyl Sulfones, ‐Sulfoxides, and ‐Sulfides for Positron Emission Tomography. Chemistry – A European Journal. Available at: [Link]

• High-Yielding, Two-Step 18 F Labeling Strategy for 18F-PARP1 Inhibitors. Harvard DASH. Available at: [Link]

• The preparation of fluorine-18 labelled radiopharmaceuticals. INIS-IAEA. Available at: [Link]

• Sulfonate-ester-kinetic-study.pdf. Novatia, LLC. Available at: [Link]

• Profiling Sulfonate Ester Stability: Identification of Complementary Protecting Groups for Sulfonates. ResearchGate. Available at: [Link]

• High Yielding [18F]Fluorination Method by Fine Control of the Base. ResearchGate. Available at: [Link]

• Review of 18F-FDG Synthesis and Quality Control. PubMed Central. Available at: [Link]

• Synthetic approaches to biologically active sulfonates and sulfonamides. CORE. Available at: [Link]

• Production and Quality Control of Fluorine-18 Labelled Radiopharmaceuticals. IAEA. Available at: [Link]

• Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. ACS Publications. Available at: [Link]

• Design of Novel 18F-Labeled Amino Acid Tracers Using Sulfur 18F-Fluoride Exchange Click Chemistry. PubMed Central. Available at: [Link]

• Synthesizing pet tracers using [f-18]sulfonyl fluoride as a source of [f-18]fluoride. Google Patents.

• Automation of Copper-Mediated 18 F-Fluorination of Aryl Pinacol Boronates Using 4-Dimethylaminopyridinium Triflate. MDPI. Available at: [Link]

• Good practices for the automated production of 18F-SiFA radiopharmaceuticals. PubMed Central. Available at: [Link]

• Radiosynthesis and Quality Control of (18F) PSMA-1007 at the Cyclotron Facility of National Institute of Nuclear Medicine and Allied Sciences (NINMAS), Bangladesh. NINMAS. Available at: [Link]

• Synthesis, quality control and dosimetry of the radiopharmaceutical 18F-sodium fluoride produced at the Center for Development of Nuclear Technology/Brazilian Nuclear Energy Commission (CDTN/CNEN). SciELO. Available at: [Link]

• A solid-phase route to (18)F-labeled tracers, exemplified by the synthesis of [(18)F]2-fluoro-2-deoxy-D-glucose. ePrints Soton - University of Southampton. Available at: [Link]

• Alcohol-Supported Cu-Mediated 18F-Fluorination of Iodonium Salts under “Minimalist” Conditions. MDPI. Available at: [Link]

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Advanced Chemoproteomic Profiling Using 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride as a SuFEx Covalent Probe

Executive Summary

The paradigm of covalent drug discovery has historically been dominated by electrophiles targeting cysteine residues[1]. However, the relative scarcity of cysteine in the human proteome severely limits the scope of targetable binding sites. Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has revolutionized this landscape by enabling the selective targeting of less nucleophilic residues, primarily tyrosine, lysine, and histidine[2].

Within the SuFEx toolkit, 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS: 1934980-78-5) has emerged as a highly privileged bifunctional building block. It seamlessly bridges the gap between fragment-based ligand discovery and advanced chemoproteomics. This application note details the mechanistic rationale, synthetic derivatization, and self-validating experimental protocols for utilizing this compound as a chemical probe.

Mechanistic Insights: The "Sleeping Beauty" Paradox

The efficacy of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride lies in its precise structural anatomy, which dictates a context-dependent reactivity profile often referred to as the "sleeping beauty" phenomenon[3]. The probe remains inert in aqueous biological media but "wakes up" to form an irreversible covalent bond only when bound to a specific protein microenvironment.

Structural Anatomy & Causality

• The Sulfonyl Fluoride Warhead (-SO₂F): Unlike sulfonyl chlorides, which rapidly hydrolyze in water, the S-F bond is thermodynamically stable and undergoes exclusively heterolytic cleavage[3]. It requires the proximity of a basic amino acid (e.g., arginine or histidine) in the protein pocket to lower the pKa of the target tyrosine, triggering the SuFEx reaction[4].

• The Nitro Group (-NO₂): Positioned meta to the sulfonyl fluoride, the nitro group acts as a potent electron-withdrawing group (EWG). This inductive effect increases the electrophilicity of the S(VI) center, accelerating covalent bond formation with sterically hindered tyrosines[5]. Crucially, because the S-F bond is entirely resistant to reduction, the nitro group serves as a latent synthetic handle that can be reduced to an amine for downstream functionalization[3].

• The Ortho-Methyl Group (-CH₃): Positioned between the sulfonyl fluoride and the nitro group, this methyl moiety provides critical steric shielding. It protects the sulfur center from non-specific nucleophilic attack by bulk water, ensuring that the probe only reacts when precisely oriented within a hydrophobic binding pocket.

Quantitative Data Presentation

To understand the utility of this specific probe, it is essential to compare its physicochemical properties against other common SuFEx warheads.

Warhead Type	Aqueous Stability (t₁/₂ at pH 7.4)	Primary Target Residues	Relative Electrophilicity	Primary Application
PMSF (Aliphatic SF)	< 2 hours	Serine	Very High	Broad-spectrum protease inhibition
Benzenesulfonyl Fluoride	> 24 hours	Tyr, Lys, His	Moderate	Fragment-based covalent screening
2-Methyl-3-nitro-BSF	> 24 hours	Tyr, Lys (Context-driven)	High (Tuned by EWG)	Chemoproteomic probe synthesis

Experimental Protocols

Protocol 1: Synthesis of a Clickable SuFEx Probe

To utilize 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in chemoproteomics, it must first be converted into an alkyne-tagged probe.

Causality Check: We utilize Iron (Fe) and Ammonium Chloride (NH₄Cl) for the nitro reduction. Harsh catalytic hydrogenation (Pd/C, H₂) or basic conditions can lead to defluorination or hydrolysis. The Fe/NH₄Cl system is mildly acidic/neutral and perfectly preserves the S-F bond.

Step-by-Step Methodology:

• Reduction: Dissolve 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (1.0 eq) in a 4:1 mixture of Ethanol/Water. Add Iron powder (5.0 eq) and NH₄Cl (5.0 eq). Stir at 60°C for 2 hours.

• Extraction: Filter the mixture through Celite to remove iron residues. Extract the filtrate with Ethyl Acetate (3x), wash with brine, dry over Na₂SO₄, and concentrate to yield 3-Amino-2-methylbenzene-1-sulfonyl fluoride.

• Amidation (Tagging): Dissolve the resulting aniline in anhydrous DMF. Add 4-pentynoic acid NHS-ester (1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq). Stir at room temperature for 12 hours.

• Purification: Purify via flash chromatography (Hexane/EtOAc) to isolate the alkyne-tagged SuFEx probe. Self-Validation: Confirm the retention of the S-F bond via ¹⁹F NMR (typically observed around +60 to +65 ppm).

Caption: Synthetic workflow for converting the nitro-aromatic building block into a clickable SuFEx probe.

Protocol 2: Chemoproteomic Target Profiling (Activity-Based Protein Profiling)

Once the alkyne-tagged probe is synthesized, it is deployed in live cells or lysates to map reactive tyrosines and lysines.

Causality Check: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is performed after cell lysis. Performing click chemistry in live cells is toxic due to the copper catalyst. By tagging the probe post-lysis with a biotin-azide, we ensure native protein conformations are maintained during the actual SuFEx labeling event.

Step-by-Step Methodology:

• In Situ Labeling: Incubate live cells (e.g., HEK293T) with the synthesized alkyne-tagged SuFEx probe (10 µM) for 2 hours at 37°C.

• Lysis: Harvest cells, wash with cold PBS, and lyse in RIPA buffer supplemented with protease inhibitors (excluding PMSF or AEBSF, which would compete for S(VI) reactive sites). Centrifuge at 14,000 x g to clear the lysate.

• CuAAC Click Chemistry: To 1 mg of cleared proteome, add Biotin-PEG3-Azide (100 µM), CuSO₄ (1 mM), THPTA ligand (100 µM), and Sodium Ascorbate (1 mM). React for 1 hour at room temperature.

• Protein Precipitation: Add cold methanol/chloroform/water to precipitate proteins and remove unreacted click reagents. Resuspend the protein pellet in 1% SDS/PBS.

• Enrichment & Digestion: Incubate the resuspended proteome with Streptavidin-agarose beads for 2 hours. Wash beads stringently (1% SDS, 8M Urea, PBS) to remove non-covalently bound proteins. Perform on-bead tryptic digestion overnight at 37°C.

• LC-MS/MS Analysis: Elute the peptides and analyze via high-resolution LC-MS/MS to identify the specific tyrosine or lysine residues modified by the probe.

Caption: Self-validating chemoproteomic workflow for identifying SuFEx-modified protein targets.

Conclusion

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride represents a highly tunable, structurally privileged node in the SuFEx chemical biology toolkit. By leveraging the electron-withdrawing nature of the nitro group to tune electrophilicity, and subsequently utilizing it as a latent handle for click-chemistry derivatization, researchers can systematically map the "dark" (non-cysteine) druggable proteome with unprecedented precision.

Sources

• 1. Covalent drug discovery using sulfur(VI) fluoride exchange warheads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 3. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]

Application Note: 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride in High-Throughput Covalent Screening

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Procedure (SOP)

Scientific Rationale: The Renaissance of Covalent Fragment Screening

The landscape of targeted therapeutics has increasingly embraced covalent inhibitors due to their unparalleled potency, prolonged duration of action, and ability to drug previously "undruggable" targets. While early covalent campaigns predominantly targeted hyper-reactive cysteine residues, modern fragment-based drug discovery (FBDD) has shifted toward "beyond-cysteine" targeting—engaging tyrosine, lysine, histidine, and serine residues[1].

Central to this paradigm shift is Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. Sulfonyl fluorides (SFs) act as latent electrophiles; they are highly resistant to aqueous hydrolysis but undergo rapid, proximity-driven nucleophilic attack when bound to a specific protein microenvironment[2].

The Mechanistic Advantage of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride

As a core building block in high-throughput screening (HTS), 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS: 1934980-78-5) offers a highly tunable stereoelectronic profile:

• Electronic Activation (The 3-Nitro Group): The strong electron-withdrawing nature of the nitro group decreases the electron density at the S(VI) center, lowering the activation energy required for nucleophilic attack. This allows the warhead to capture weaker nucleophiles (like the imidazole ring of histidine or the phenol of tyrosine) that standard phenyl sulfonyl fluorides miss.

• Steric Tuning (The 2-Methyl Group): Positioned ortho to the sulfonyl fluoride, the methyl group provides critical steric shielding. This prevents premature hydrolysis in aqueous assay buffers and dictates a specific trajectory for protein nucleophiles, enhancing target selectivity.

Mechanistic rationale for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in covalent targeting.

Direct-to-Biology (D2B) High-Throughput Screening

Traditional medicinal chemistry requires iterative cycles of synthesis, purification, and biological evaluation. However, the biocompatibility of SuFEx chemistry enables a Direct-to-Biology (D2B) approach[3].

By reacting 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride with diverse amine libraries in microtiter plates, researchers can generate hundreds of unique sulfonamide-linked covalent fragments overnight. Because the reaction produces minimal toxic byproducts, these crude mixtures can be directly incubated with target proteins and analyzed via intact protein Liquid Chromatography-Mass Spectrometry (LC-MS)[4]. Intact LC-MS is the gold standard for this workflow, as it provides unambiguous, self-validating evidence of 1:1 covalent stoichiometry, bypassing the false positives common in fluorescence-based biochemical assays[5].

Direct-to-Biology SuFEx HTS workflow using intact protein LC-MS for hit identification.

Experimental Protocols

Protocol A: Microtiter Plate-Based SuFEx Library Generation

This protocol details the picomole-scale synthesis of a focused covalent library using the 2-methyl-3-nitrobenzene-1-sulfonyl fluoride hub.

Reagents & Materials:

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (10 mM stock in anhydrous DMSO)

• Primary/Secondary Amine Library (10 mM stocks in DMSO)

• Sodium phosphate buffer (0.2 M, pH 9.0)

• 384-well polypropylene V-bottom plates

Step-by-Step Methodology:

• Dispensing: Using an acoustic liquid handler (e.g., Echo 550), dispense 1.0 µL of the amine library into individual wells of a 384-well plate.

• Hub Addition: Add 1.0 µL of the 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride stock to each well.

• Buffer Addition (Causality Note): Add 8.0 µL of the pH 9.0 sodium phosphate buffer. Why pH 9.0? The alkaline environment ensures the amines are fully deprotonated, maximizing their nucleophilicity for the SuFEx coupling. Crucially, the steric shielding from the 2-methyl group protects the sulfonyl fluoride from hydroxide-mediated hydrolysis during this step.

• Incubation: Seal the plate and shake at 500 rpm at room temperature for 16 hours (overnight)[3].

• Reaction Validation: Prior to biological screening, analyze a random subset of wells (e.g., 5%) via LC-MS to confirm >80% conversion to the diversified product.

• Quenching: Quench unreacted amines by adding 1.0 µL of 100 µM hydroxylamine. The library (now at ~1 mM theoretical concentration) is ready for direct screening.

Protocol B: Intact Protein LC-MS Covalent Screening

This protocol establishes a self-validating system to detect covalent adduct formation between the crude library and a target protein.

Reagents & Materials:

• Recombinant target protein (e.g., CAII, BCL6) at 10 µM in 25 mM HEPES, 150 mM NaCl, pH 7.5.

• Crude SuFEx library from Protocol A.

• LC-MS system (e.g., Waters G2-XS QToF or Bruker timsTOF).

Step-by-Step Methodology:

• Assay Setup: In a new 384-well plate, combine 9.5 µL of the target protein (final concentration: 1.0 µM) with 0.5 µL of the crude SuFEx library (final fragment concentration: 50 µM).

• Self-Validating Controls:

  • Negative Control: Protein + 0.5 µL DMSO (Establishes baseline exact mass).

  • False-Positive Control: Protein + a sulfonic acid analog of the hub (Ensures the MS ionization process does not induce non-covalent adduction).

• Incubation: Seal and incubate at 4 °C for 24 hours. Why 4 °C? Lower temperatures preserve the structural integrity of sensitive proteins over long incubations while still allowing proximity-driven covalent bond formation[2].

• LC-MS Acquisition: Inject 2.0 µL of the mixture onto a C4 rapid desalting column. Elute with a fast gradient of 0.1% formic acid in water/acetonitrile.

• Deconvolution: Use intact mass deconvolution software (e.g., MaxEnt1) to calculate the mass shift. A hit is defined as a mass shift corresponding exactly to the mass of the fragment minus the mass of hydrogen fluoride (HF, 20 Da).

Data Presentation: Target Engagement & Kinetics

Quantitative evaluation of covalent fragments requires assessing both the percentage of protein labeled at a fixed time point and the second-order rate constant ( kinact​/KI​ ). Below is a representative data structure for evaluating derivatives synthesized from the 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride hub.

Table 1: Representative HTS Data for 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride Derivatives

Compound ID	Amine Diversity Element	Target Protein	Targeted Residue	Labeling Efficiency (24h, 50 µM)	kinact​/KI​ ( M−1s−1 )
2M3N-SF-01	Benzylamine	Carbonic Anhydrase II	His64	98%	1,450
2M3N-SF-02	Piperidine	BCL6	Tyr57	85%	890
2M3N-SF-03	Morpholine	SpeB	Lys18	15%	N/A (Weak)
2M3N-SF-04	Cyclohexylamine	KRAS (G12D)	None	0%	N/A
Control	DMSO Only	All Targets	N/A	0%	N/A

Note: High labeling efficiency against CAII (His64) and BCL6 (Tyr57) demonstrates the capacity of the activated 3-nitro/2-methyl SF hub to efficiently target non-cysteine nucleophiles when optimal binding geometry is achieved.

Sources

• 1. A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2 - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00440C [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Covalent fragment screening to inhibit the E3 ligase activity of bacterial NEL enzymes SspH1 and SspH2 - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00177C [pubs.rsc.org]
• 5. Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Chemoproteomic Profiling and Enzymatic Assays Using 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride

Executive Summary & Mechanistic Rationale

The development of targeted covalent inhibitors and activity-based probes (ABPs) has revolutionized chemoproteomics. Among the most privileged electrophilic warheads are sulfonyl fluorides, which leverage Sulfur(VI) Fluoride Exchange (SuFEx) chemistry to covalently modify nucleophilic residues (Ser, Thr, Tyr, Lys, His) within enzyme active sites 1[1].

While classic sulfonyl fluorides like PMSF and AEBSF are widely used as broad-spectrum serine protease inhibitors, 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride offers a highly tunable, next-generation scaffold for specialized enzymatic assays and2[2].

Causality in Molecular Design:

• The Nitro Group (-NO₂): Acts as a strong electron-withdrawing group (EWG). By pulling electron density away from the sulfur center, it significantly increases the electrophilicity of the sulfonyl fluoride. This enables the warhead to capture less reactive nucleophiles, such as active-site tyrosines and lysines, expanding its utility beyond canonical serine hydrolases3[3]. Furthermore, the nitro group serves as a latent synthetic handle; it can be reduced to an amine post-assay for the attachment of fluorophores or affinity tags.

• The ortho-Methyl Group (-CH₃): Provides critical steric hindrance. This prevents the hyper-reactive sulfonyl fluoride from indiscriminately labeling exposed surface nucleophiles, thereby reducing artifactual modifications—a known limitation of unhindered probes like AEBSF 4[4].

Experimental Workflow & Logic

Fig 1. SuFEx-mediated covalent inhibition and validation workflow for sulfonyl fluoride probes.

Protocol 1: Time-Dependent Enzymatic Inhibition Assay ( kinact​/KI​ Mapping)

Expertise Insight: Because 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is a covalent inhibitor, standard IC50​ values are inherently flawed; they will artificially decrease as pre-incubation time increases. To accurately assess potency, you must determine the rate of inactivation ( kinact​ ) and the binding affinity of the initial reversible complex ( KI​ ).

Self-Validating System: This protocol incorporates a "competition control" using a known reversible inhibitor. If the sulfonyl fluoride is truly active-site directed, the presence of the reversible inhibitor will physically block the SuFEx reaction, reducing the observed rate of inactivation ( kobs​ ).

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in 100% anhydrous DMSO. Causality: Sulfonyl fluorides are highly stable in organic solvents but will slowly hydrolyze in aqueous buffers at high pH. Keep DMSO final assay concentrations below 2% to prevent enzyme denaturation.

• Enzyme Pre-Incubation (The Time-Course):

  • Prepare a master mix of your target enzyme in an appropriate assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl, 0.01% Tween-20).

  • Aliquot the enzyme into a 96-well or 384-well microplate.

  • Add the sulfonyl fluoride at varying concentrations (e.g., 0.1 μM to 50 μM).

  • Control Well: Add vehicle (DMSO) only.

  • Validation Well: Pre-incubate the enzyme with a saturating concentration of a known reversible competitive inhibitor for 10 minutes before adding the sulfonyl fluoride.

• Kinetic Readout:

  • At specific time intervals (e.g., 0, 5, 10, 20, 40, and 60 minutes), add the fluorogenic or chromogenic substrate to initiate the reaction.

  • Measure the initial velocity ( vi​ ) of product formation using a microplate reader.

• Data Analysis ( kinact​/KI​ Calculation):

  • Calculate the remaining fractional activity for each time point: (vi​ of treated)/(vi​ of DMSO control) .

  • Plot the natural log (ln) of remaining activity versus pre-incubation time. The negative slope of this line yields the observed rate constant ( kobs​ ) for each inhibitor concentration.

  • Plot kobs​ versus the inhibitor concentration [I] . Fit the data to the hyperbolic Michaelis-Menten-like equation:

    kobs​=KI​+[I]kinact​×[I]​

  • The asymptote represents kinact​ (maximum inactivation rate), and the concentration at half-maximal kobs​ represents KI​ .

Protocol 2: Intact Protein LC-MS/MS for Target Engagement

Expertise Insight: Functional inhibition does not guarantee 1:1 stoichiometry. Highly electrophilic probes can cause poly-sulfonylation on surface lysines, leading to protein precipitation or artifactual results. Intact mass spectrometry is required to prove that 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride modifies a single nucleophilic residue.

Self-Validating System: The exact monoisotopic mass of the 2-methyl-3-nitrobenzenesulfonyl moiety (C₇H₆NO₄S) after the loss of the fluoride leaving group is ~200.00 Da . A single mass shift of +200.00 Da confirms specific, active-site SuFEx labeling.

Step-by-Step Methodology:

• Protein Labeling:

  • Incubate 5-10 μM of recombinant target enzyme with 50 μM of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride for 1 hour at room temperature.

• Critical Quenching & Desalting:

  • Causality: Unreacted sulfonyl fluoride must be removed before MS analysis. During electrospray ionization (ESI), the concentration of solutes increases drastically as droplets evaporate, which can force artificial, non-specific SuFEx reactions in the mass spectrometer.

  • Pass the reaction mixture through a Zeba Spin Desalting Column (7K MWCO) pre-equilibrated with LC-MS grade water or 0.1% Formic Acid.

• LC-MS/MS Acquisition:

  • Inject the desalted protein onto a C4 or C8 analytical column connected to a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

  • Elute using a rapid gradient of Acetonitrile (with 0.1% Formic Acid).

• Deconvolution & Analysis:

  • Use deconvolution software (e.g., MaxEnt1 or BioPharma Finder) to convert the multi-charged envelope into a zero-charge intact mass.

  • Compare the mass of the vehicle-treated enzyme to the probe-treated enzyme.

Quantitative Data Summary

The following table summarizes the expected kinetic and structural data profiles when validating 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride against a target enzyme, compared to a standard reversible inhibitor.

Parameter	Reversible Inhibitor (Control)	2-Methyl-3-nitrobenzene-1-sulfonyl fluoride	Mechanistic Implication
Time-Dependent IC50​	Stable over time	Decreases over time	Confirms irreversible covalent bond formation via SuFEx.
kinact​/KI​ Ratio	N/A (Does not inactivate)	103−105 M−1s−1	High ratio indicates rapid, highly specific active-site labeling.
Jump Dilution Recovery	100% enzyme activity recovered	< 5% enzyme activity recovered	Validates that the inhibitor cannot be washed out of the active site.
Intact MS Mass Shift	0 Da (Inhibitor dissociates in MS)	+200.00 Da	Confirms 1:1 stoichiometric modification (loss of F, addition of sulfonyl group).
Competition Assay kobs​	N/A	kobs​ approaches 0	Proves the covalent modification occurs specifically at the active site.

References

• Sulfonyl fluorides as privileged warheads in chemical biology Source: RSC Publishing (Chemical Communications) URL:[Link]

• Activity-based protein profiling: A graphical review Source: PubMed Central (PMC) URL:[Link]

• ABPP-CoDEL: Activity-Based Proteome Profiling-Guided Discovery of Tyrosine-Targeting Covalent Inhibitors from DNA-Encoded Libraries Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Artifactual Isoform Profile Modification Following Treatment of Human Plasma or Serum with Protease Inhibitor Source: Taylor & Francis URL:[Link]

Sources

• 1. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 2. Activity-based protein profiling: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]

Application Notes &amp; Protocols: Immobilization of Sulfonyl Fluoride Probes on Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Covalent Immobilization with Sulfonyl Fluoride Probes

Sulfonyl fluorides (SFs) have emerged as a class of "privileged warheads" in chemical biology and drug discovery.[1][2] These electrophilic probes possess a unique and advantageous balance of stability in aqueous environments and reactivity, which allows them to form stable, covalent bonds with a variety of nucleophilic amino acid residues within protein binding sites.[1][2][3] This unique reactivity has established them as invaluable tools for a range of applications, including covalent enzyme inhibition, target identification and validation, and mapping enzyme binding sites.[1][2]

The utility of sulfonyl fluorides is rooted in the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a next-generation "click chemistry" that is highly efficient and biocompatible.[4][5] This allows for its use in complex biological systems, including within living cells.[3][6] Unlike many traditional covalent probes that primarily target the highly reactive cysteine residue, sulfonyl fluorides have the distinct advantage of reacting with a broader range of amino acids. This includes serine, threonine, lysine, tyrosine, and histidine.[1][7][8] This reactivity is not random but is highly dependent on the specific context of the protein's binding pocket. The reaction is significantly accelerated by the proximity and proper orientation of the probe within the binding site, a phenomenon often referred to as "proximity-enhanced reactivity."[3] This feature makes SF probes exceptionally powerful for identifying and validating novel drug targets and developing potent and selective covalent inhibitors.[1][3]

The immobilization of these versatile probes onto nanoparticles (NPs) further amplifies their utility. Nanoparticles, which can range in size from 10 to 1000 nm, serve as powerful platforms for molecular delivery in both diagnostics and therapy.[9] By conjugating sulfonyl fluoride probes to nanoparticles, researchers can enhance probe stability, improve targeted delivery to specific cells or tissues, and create multifunctional platforms for a variety of biomedical applications.[10][11][12] This guide provides a detailed overview of the principles and protocols for the successful immobilization of sulfonyl fluoride probes on various nanoparticle platforms.

The Chemistry of Sulfonyl Fluoride Reactivity

The key to the effectiveness of sulfonyl fluoride probes lies in their "tunable" reactivity. While stable in aqueous solutions, the sulfonyl fluoride moiety (R-SO₂F) becomes a potent electrophile when it encounters a nucleophilic amino acid side chain within the favorable microenvironment of a protein binding pocket.[2][13]

The reaction proceeds via a nucleophilic attack on the sulfur atom by the amino acid residue, leading to the displacement of the fluoride ion and the formation of a stable sulfonyl-enzyme or sulfonyl-protein adduct.[4] The reactivity of different amino acid residues with sulfonyl fluorides is influenced by their intrinsic nucleophilicity and the local protein environment, which can enhance the nucleophilicity of a particular residue.[13][14]

Basic amino acid residues like lysine, arginine, and histidine are often found in proximity to reactive tyrosine residues, where they are thought to enhance reactivity by facilitating the deprotonation of the phenol group.[13][14] Similarly, the microenvironment of a binding site can influence the reactivity of serine, threonine, and lysine residues.[13]

Below is a diagram illustrating the general mechanism of sulfonyl fluoride probes reacting with nucleophilic amino acid residues.

Caption: Reaction mechanism of a sulfonyl fluoride probe with a nucleophilic amino acid residue.

Nanoparticle Platforms for Probe Immobilization

A variety of nanoparticle platforms can be utilized for the immobilization of sulfonyl fluoride probes, with the choice of platform depending on the specific application.[9][15]

Nanoparticle Type	Core Material	Key Advantages	Common Functionalization Groups
Gold Nanoparticles (AuNPs)	Gold	Unique optical properties, ease of synthesis and functionalization, biocompatibility.[10]	Thiols, amines
Silica Nanoparticles (SiNPs)	Silicon Dioxide	Tunable particle size, high surface area, ease of surface modification.[9][10]	Silanes (e.g., APTES), amines, carboxyls
Polymeric Nanoparticles	Biodegradable polymers (e.g., PLGA, PEG)	Biocompatibility, biodegradability, sustained release capabilities.[10][12]	Amines, carboxyls, hydroxyls
Magnetic Nanoparticles (e.g., Iron Oxide)	Iron Oxide	Superparamagnetic properties for MRI and magnetic separation.[9][10]	Amines, carboxyls, silanes

General Workflow for Immobilization

The process of immobilizing sulfonyl fluoride probes onto nanoparticles generally follows a series of well-defined steps, as illustrated in the workflow diagram below. This process begins with the synthesis or acquisition of the desired nanoparticles and the sulfonyl fluoride probe, which often includes a linker for conjugation. The nanoparticle surface is then activated to introduce reactive functional groups, if not already present. The probe is then conjugated to the activated nanoparticle surface, followed by a purification step to remove any unconjugated probes and reagents. Finally, the functionalized nanoparticles are thoroughly characterized to confirm successful immobilization and to assess their properties.

Caption: General workflow for the immobilization of sulfonyl fluoride probes on nanoparticles.

Detailed Protocols

The following protocols provide detailed, step-by-step methodologies for the immobilization of sulfonyl fluoride probes onto two common nanoparticle platforms: gold and silica nanoparticles.

Protocol 1: Immobilization on Gold Nanoparticles via Thiol-Gold Chemistry

This protocol describes the conjugation of a thiol-functionalized sulfonyl fluoride probe to gold nanoparticles (AuNPs). The strong affinity between sulfur and gold forms a stable dative bond, providing a robust method for immobilization.

Materials:

• Gold nanoparticles (AuNPs, e.g., 20 nm, in citrate buffer)

• Thiol-functionalized sulfonyl fluoride probe (e.g., with a PEG linker)

• Phosphate-buffered saline (PBS), pH 7.4

• Ethanol

• Centrifuge and centrifuge tubes

• UV-Vis spectrophotometer

• Dynamic Light Scattering (DLS) instrument

Procedure:

• Probe Preparation: Dissolve the thiol-functionalized sulfonyl fluoride probe in ethanol to a final concentration of 1 mM.

• AuNP Preparation: Centrifuge the AuNP suspension at a speed appropriate for the particle size (e.g., 12,000 x g for 20 nm AuNPs) for 20 minutes to pellet the nanoparticles. Carefully remove the supernatant and resuspend the AuNPs in PBS (pH 7.4) to the original volume.

• Conjugation Reaction:

  • To the resuspended AuNP solution, add the thiol-functionalized sulfonyl fluoride probe solution dropwise while gently vortexing. A typical molar ratio of probe to AuNP is 1000:1 to 5000:1.

  • Incubate the reaction mixture at room temperature for 2-4 hours with gentle shaking.

• Purification:

  • Centrifuge the reaction mixture at the appropriate speed to pellet the functionalized AuNPs.

  • Remove the supernatant containing unconjugated probe.

  • Resuspend the pellet in fresh PBS (pH 7.4).

  • Repeat the centrifugation and resuspension steps two more times to ensure complete removal of unbound probe.

• Characterization:

  • UV-Vis Spectroscopy: Measure the absorbance spectrum of the functionalized AuNPs. A red-shift in the surface plasmon resonance (SPR) peak compared to the unconjugated AuNPs indicates successful surface modification.

  • Dynamic Light Scattering (DLS): Measure the hydrodynamic diameter and zeta potential of the functionalized AuNPs. An increase in hydrodynamic diameter is expected upon successful conjugation.

  • Transmission Electron Microscopy (TEM): (Optional) Visualize the morphology and size distribution of the functionalized nanoparticles.

Protocol 2: Immobilization on Silica Nanoparticles via Amide Coupling

This protocol details the covalent attachment of a carboxyl-functionalized sulfonyl fluoride probe to amine-functionalized silica nanoparticles (SiNPs) using carbodiimide chemistry.

Materials:

• Amine-functionalized silica nanoparticles (e.g., 100 nm)

• Carboxyl-functionalized sulfonyl fluoride probe (e.g., with a PEG linker)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• 2-(N-morpholino)ethanesulfonic acid (MES) buffer, 0.1 M, pH 6.0

• Phosphate-buffered saline (PBS), pH 7.4

• Ethanol

• Centrifuge and centrifuge tubes

• Fourier-Transform Infrared (FTIR) spectrometer

• Dynamic Light Scattering (DLS) instrument

Procedure:

• SiNP Preparation:

  • Disperse the amine-functionalized SiNPs in MES buffer (0.1 M, pH 6.0) to a concentration of 10 mg/mL by sonication.

• Probe Activation:

  • Dissolve the carboxyl-functionalized sulfonyl fluoride probe in MES buffer.

  • Add EDC and NHS to the probe solution. A typical molar ratio is Probe:EDC:NHS = 1:5:2.

  • Incubate the mixture at room temperature for 30 minutes to activate the carboxyl groups.

• Conjugation Reaction:

  • Add the activated probe solution to the SiNP dispersion.

  • Incubate the reaction mixture at room temperature for 4-6 hours with continuous stirring or shaking.

• Purification:

  • Centrifuge the reaction mixture at a speed appropriate for the particle size (e.g., 8,000 x g for 100 nm SiNPs) for 15 minutes to pellet the functionalized SiNPs.

  • Remove the supernatant.

  • Resuspend the pellet in PBS (pH 7.4).

  • Repeat the centrifugation and resuspension steps three times to remove unreacted probe and coupling reagents.

• Characterization:

  • FTIR Spectroscopy: Acquire FTIR spectra of the functionalized and unfunctionalized SiNPs. The appearance of new peaks corresponding to the amide bond and the sulfonyl fluoride probe will confirm successful conjugation.

  • Dynamic Light Scattering (DLS): Measure the hydrodynamic diameter and zeta potential. An increase in size and a change in surface charge are indicative of successful surface modification.

  • Thermogravimetric Analysis (TGA): (Optional) Determine the amount of probe immobilized on the nanoparticle surface by measuring the weight loss upon heating.[16]

Applications in Research and Drug Development

The immobilization of sulfonyl fluoride probes on nanoparticles opens up a wide array of possibilities in biomedical research and drug development:

• Targeted Drug Delivery: Nanoparticles functionalized with sulfonyl fluoride probes can be designed to target specific cells or tissues, delivering a covalently-binding therapeutic agent directly to the site of action.[10][11]

• Activity-Based Protein Profiling (ABPP): Immobilized probes can be used to capture and identify specific enzymes from complex biological samples, aiding in the discovery of new drug targets and diagnostic biomarkers.

• In Vivo Imaging: By incorporating imaging agents into the nanoparticle platform, researchers can track the distribution and target engagement of the sulfonyl fluoride probes in living organisms.

• Development of Covalent Inhibitors: The nanoparticle scaffold can improve the pharmacokinetic properties of sulfonyl fluoride-based inhibitors, leading to more effective and durable therapeutic effects.[14]

Conclusion

The covalent immobilization of sulfonyl fluoride probes on nanoparticles represents a powerful and versatile strategy in chemical biology and drug discovery. The unique reactivity of the sulfonyl fluoride warhead, combined with the diverse functionalities of nanoparticle platforms, provides a robust toolkit for researchers. The protocols and principles outlined in this guide offer a solid foundation for the successful design, synthesis, and application of these innovative bioconjugates. As our understanding of the nuanced reactivity of sulfonyl fluorides continues to grow, so too will the potential applications of these remarkable tools in advancing human health.[6][14]

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2630–2639. [Link]

• Janssen Pharmaceuticals. (n.d.). Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes. Retrieved from [Link]

• Bayda, S., Adeel, M., Tuccinardi, T., Cordani, M., & Rizzolio, F. (2019). Nanoparticles as platforms of molecular delivery in diagnosis and therapy. SciSpace. [Link]

• Li, Z., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. SciSpace. [Link]

• Zapare, A. (2019). Exploring the Potential of Sulfamoyl Fluorides as Probes in Chemical Biology. Scholarship @ Claremont. [Link]

• Jones, L. H., et al. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. PMC. [Link]

• Jones, L. H., et al. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Publishing. [Link]

• Makhado, P., et al. (2023). Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems. PMC. [Link]

• Fadeyi, O. O., et al. (2017). Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal. PMC. [Link]

• Patra, J. K., et al. (2018). Nanoparticle platforms for drug delivery. ResearchGate. [Link]

• Am Ende, C. W., et al. (2015). Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes. Semantic Scholar. [Link]

• Jones, L. H., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. PMC. [Link]

• Lee, S. H., et al. (2025). Harnessing organoid platforms for nanoparticle drug development. Drug Discovery and Development Trends. [Link]

• DeSimone, J. M., et al. (2007). Nanoparticle Drug Delivery Platform. Taylor & Francis Online. [Link]

• Croft, R., et al. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Portfolio. [Link]

• Narayanan, A., & Jones, L. H. (2015). Synthesis of amino acid and peptidic sulfonyl fluorides. ResearchGate. [Link]

• Lu, G., & Weng, J. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect. [Link]

• Cornella, J., et al. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. Wiley Online Library. [Link]

• Kop, J., Hua, C., & Smedley, C. J. (2024). The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles using a Diversity Oriented Clicking Strategy. ChemRxiv. [Link]

• Wang, H., et al. (2021). Introducing A New Class of Sulfonyl Fluoride Hubs via Radical Chloro-Fluorosulfonylation of Alkynes. PubMed. [Link]

• Al-Bayati, A. S., et al. (2022). development and characterization of surface-modified nanoparticles using fluorine-based chemicals. ResearchGate. [Link]

• Kop, J., Hua, C., & Smedley, C. J. (2024). The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles Using a Diversity Oriented Clicking Strategy. PubMed. [Link]

• Willis, M. C. (2021). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. [Link]

• Cornella, J., et al. (2020). (A) Overview of the synthetic methods to obtain sulfonyl fluorides. (B)... ResearchGate. [Link]

• El-Fayoumi, M., et al. (2023). Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride

Welcome to the technical support center for the synthesis of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions. Our goal is to empower you to overcome common synthetic challenges and improve the yield and purity of your target compound. Sulfonyl fluorides are exceptionally stable and versatile functional groups, serving as crucial warheads for covalent inhibitors and probes in chemical biology.[1] Their synthesis, however, often requires careful optimization.

This document moves beyond simple protocols to explain the causality behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, particularly when using the common Sandmeyer-type pathway starting from 2-methyl-3-nitroaniline.

Q1: My reaction yield is consistently low or non-existent. What are the primary factors to investigate?

Low yield is the most common issue and typically points to problems in the initial diazotization step. The thermal instability of the intermediate aryldiazonium salt is the principal challenge.[2][3]

Causality & Solutions:

• Inadequate Temperature Control: The diazotization reaction must be kept between 0-5 °C. Above this range, the diazonium salt rapidly decomposes, evolving nitrogen gas and forming unwanted phenolic byproducts, which directly reduces your yield.[3]

  • Solution: Use an ice-salt bath for more effective cooling. Monitor the internal reaction temperature with a thermometer and add the sodium nitrite solution very slowly (dropwise) to prevent exothermic spikes.

• Insufficient Acidity: A strong mineral acid (like HCl or H₂SO₄) is crucial for two reasons: it generates the reactive nitrosonium ion (NO+) from your nitrite source, and it fully protonates the starting aniline.[2][4] If the aniline is not fully protonated, it can react with the newly formed diazonium salt in an unwanted azo coupling side-reaction, which often produces intensely colored impurities.[3]

  • Solution: Ensure you are using a sufficient molar excess of a strong acid. For weakly basic anilines like 2-methyl-3-nitroaniline (due to the electron-withdrawing nitro group), highly acidic conditions are paramount.[3]

• Purity of Reagents: The purity of the starting aniline and the freshness of the sodium nitrite solution are critical.

  • Solution: Use freshly purified 2-methyl-3-nitroaniline. Prepare the sodium nitrite solution just before use. Old or improperly stored sodium nitrite can be less effective.

Q2: The reaction mixture has turned dark brown/black and is producing a tar-like substance. What went wrong?

A dark coloration is a clear indicator of diazonium salt decomposition and/or competing azo coupling reactions.[2][3]

Causality & Solutions:

• Primary Cause (Decomposition): The most likely cause is a temperature spike above the critical 0-5 °C range. This leads to the formation of phenols and other decomposition byproducts that can polymerize or condense into tars.

  • Solution: Re-evaluate your cooling setup. An ice-salt bath is strongly recommended over a simple ice bath. Ensure slow, dropwise addition of reagents to dissipate heat effectively.

• Secondary Cause (Azo Coupling): If the acidity is too low, unreacted 2-methyl-3-nitroaniline can act as a nucleophile and attack the diazonium salt, forming colored azo compounds which contribute to the dark appearance.[3]

  • Solution: Increase the molar equivalents of the strong acid used in the reaction to ensure the starting amine is fully protonated and thus deactivated towards coupling.

Q3: I am observing vigorous foaming and gas evolution. Is this normal?

No, this is a dangerous sign of runaway diazonium salt decomposition. The gas being evolved is nitrogen (N₂), and its rapid release indicates a loss of control over the reaction.[2]

Causality & Solutions:

• Exothermic Reaction: The decomposition is highly exothermic, and the heat evolved accelerates further decomposition, creating a dangerous feedback loop. This is almost always caused by adding the nitrite solution too quickly or a failure of the cooling system.

  • Immediate Action: If safe to do so, ensure the reaction is being cooled as efficiently as possible. Be prepared for a rapid increase in pressure if the reaction is in a sealed or restricted vessel.

  • Prevention: Drastically slow down the rate of addition for the sodium nitrite solution in subsequent attempts. Ensure your reaction vessel is appropriately sized to handle potential foaming.

Troubleshooting Decision Workflow

The following diagram outlines a logical process for diagnosing and solving low-yield issues.

Caption: Troubleshooting decision tree for low-yield synthesis.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route to 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride?

The most common and adaptable route is a Sandmeyer-type fluorosulfonylation.[5][6][7] This involves a two-step, one-pot process starting from the corresponding aniline:

• Diazotization: 2-methyl-3-nitroaniline is converted to its diazonium salt at 0-5 °C using sodium nitrite and a strong acid.[8]

• Fluorosulfonylation: The cold diazonium salt solution is then added to a mixture containing a sulfur dioxide (SO₂) source and a fluoride source. Modern methods avoid using gaseous SO₂ and copper catalysts.[9][10]

Q2: Can I use an alternative to gaseous SO₂?

Absolutely. Handling gaseous SO₂ is hazardous and inconvenient. Safer, solid surrogates are now standard.

• Sodium Metabisulfite (Na₂S₂O₅): This is a readily available, easy-to-handle solid that serves as both an SO₂ source and a reductant in copper-free Sandmeyer reactions.[9][10]

• DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)): Another stable solid SO₂ surrogate used in palladium-catalyzed methods.[11]

Q3: What are the best fluoride sources for this reaction?

For the Sandmeyer-type fluorosulfonylation, an electrophilic fluorine source is often required.

• Selectfluor®: This is a highly effective fluorine source for copper-free Sandmeyer-type reactions, working in concert with Na₂S₂O₅ to generate the sulfonyl fluoride.[5][9]

If you are performing a halogen exchange from a pre-formed sulfonyl chloride, nucleophilic fluoride sources are used.

• Potassium Fluoride (KF) or Potassium Bifluoride (KHF₂): These are the most common reagents for converting sulfonyl chlorides to sulfonyl fluorides.[11][12] The reaction can be run in various solvents, including biphasic systems of water/acetone.[13][14]

Q4: How can I confirm that the initial diazotization was successful before proceeding?

You can perform a quick spot test. Add a small aliquot of your cold diazonium salt solution to a basic solution of 2-naphthol. The formation of a bright red/orange azo dye is a positive indication of successful diazonium salt formation.[3]

Q5: What are the key safety considerations?

• Diazonium Salts: Never allow diazonium salts to dry out or crystallize, as they can be explosive in solid form. Always keep them in a cold aqueous solution.

• Reagents: Handle reagents like Selectfluor® and thionyl chloride in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Product Stability: While sulfonyl fluorides are generally more stable than sulfonyl chlorides, they are still reactive electrophiles.[15] Store the final product in a cool, dry place. Decomposing sulfonyl fluorides can release toxic fumes like hydrogen fluoride and sulfur oxides upon heating.[16]

Section 3: Experimental Protocols

The following protocols provide detailed, step-by-step methodologies.

Protocol 1: One-Pot Synthesis via Copper-Free Sandmeyer-Type Fluorosulfonylation

This modern protocol is adapted from methodologies developed for copper-free Sandmeyer reactions and offers high functional group tolerance.[9][10]

Workflow Diagram:

Caption: One-pot Sandmeyer-type fluorosulfonylation workflow.

Procedure:

• Diazotization:

  • In a flask, dissolve 2-methyl-3-nitroaniline (1.0 eq) in a mixture of acetonitrile and water (e.g., 2:0.1 v/v).

  • Add a strong acid (e.g., H₂SO₄, 3.0 eq) and cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Slowly add a freshly prepared aqueous solution of sodium nitrite (NaNO₂, 1.2 eq) dropwise, ensuring the internal temperature does not exceed 5 °C.

  • Stir the resulting solution at 0-5 °C for an additional 30 minutes.

• Fluorosulfonylation:

  • In a separate, larger flask, prepare a slurry of sodium metabisulfite (Na₂S₂O₅, 2.0 eq) and Selectfluor® (1.5 eq) in a mixture of acetonitrile and water at room temperature.

  • Slowly add the cold diazonium salt solution from Step 1 to this slurry via a dropping funnel. Vigorous gas evolution (N₂, SO₂) will occur. Ensure adequate ventilation.

  • After the addition is complete, heat the reaction mixture to 60-70 °C and stir for 4-6 hours, or until TLC/LCMS analysis shows consumption of the starting material.[5]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and quench by pouring it into ice-water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

Protocol 2: Two-Step Synthesis via Halogen Exchange

This classic approach involves synthesizing the sulfonyl chloride first, followed by a nucleophilic fluorination step.

Step A: Synthesis of 2-Methyl-3-nitrobenzenesulfonyl Chloride

• Perform the diazotization of 2-methyl-3-nitroaniline as described in Protocol 1, Step 1.

• In a separate flask, prepare a solution of sulfur dioxide in acetic acid, saturated with copper(II) chloride (catalytic).

• Slowly add the cold diazonium salt solution to the SO₂/CuCl₂ mixture.

• After the reaction is complete, pour the mixture into ice-water to precipitate the sulfonyl chloride.

• Filter the solid, wash with cold water, and dry under vacuum. The crude 2-methyl-3-nitrobenzenesulfonyl chloride can often be used directly in the next step.

Step B: Fluorination with Potassium Fluoride

This procedure is based on efficient chloride-fluoride exchange methods.[14]

• Dissolve the crude 2-methyl-3-nitrobenzenesulfonyl chloride (1.0 eq) in acetone.

• Add potassium fluoride (KF, 2.0-3.0 eq) and a small amount of water (2.0 eq). The water helps to dissolve the KF and facilitate the exchange.[14]

• Stir the biphasic mixture vigorously at room temperature for 2-4 hours. Monitor the reaction by TLC or NMR.

• Once complete, filter off the potassium salts and concentrate the filtrate.

• Perform an aqueous work-up and purification as described in Protocol 1, Step 3.

Comparative Data Summary

Parameter	Protocol 1 (Sandmeyer-Type)	Protocol 2 (Halogen Exchange)
Starting Material	2-methyl-3-nitroaniline	2-methyl-3-nitroaniline
Key Reagents	NaNO₂, Na₂S₂O₅, Selectfluor®	NaNO₂, SO₂/CuCl₂, KF
Number of Steps	One-pot	Two distinct steps
Key Advantages	Avoids isolating intermediates, good functional group tolerance.[10]	Uses cheaper, classic reagents.
Key Disadvantages	Uses more expensive Selectfluor®.	Requires handling of SO₂ and isolation of the less stable sulfonyl chloride intermediate.

References

• Ball, N. D., & Sanford, M. S. (2023). Facile synthesis of sulfonyl fluorides from sulfonic acids. Chemical Science. [Link]

• Ball, N. D., & Sanford, M. S. (2023). Facile synthesis of sulfonyl fluorides from sulfonic acids. National Center for Biotechnology Information. [Link]

• Facile synthesis of sulfonyl fluorides from sulfonic acids. (2023). RSC Publishing. [Link]

• Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. (2019). RSC Publishing. [Link]

• Qin, H.-L., et al. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. National Center for Biotechnology Information. [Link]

• Sulfonyl fluoride synthesis by fluorination. Organic Chemistry Portal. [Link]

• Ball, N. D., & Sanford, M. S. (2022). Facile Synthesis of Sulfonyl Fluorides from Sulfonic Acids. ResearchGate. [Link]

• A) Optimized conditions for one‐pot sulfonyl fluoride synthesis through.... ResearchGate. [Link]

• Sustainable synthesis of sulfonyl fluorides in water. (2023). ACS Green Chemistry. [Link]

• Bare, G. A. L., et al. (2023). Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone. The Journal of Organic Chemistry. [Link]

• Ball, N. D., & Sanford, M. S. (2022). Facile synthesis of sulfonyl fluorides from sulfonic acids. RSC Publishing. [Link]

• (A) Overview of the synthetic methods to obtain sulfonyl fluorides. (B).... ResearchGate. [Link]

• G. L. Tolstyka, et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society. [Link]

• Optimization of the reaction conditions. ResearchGate. [Link]

• Cornella, J., et al. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. Wiley Online Library. [Link]

• Bibi, A., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. National Center for Biotechnology Information. [Link]

• Zhong, T., et al. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. Organic Chemistry Portal. [Link]

• Zhong, T., et al. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. Organic Letters. [Link]

• Chernyak, D., et al. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. (2024). ACS Publications. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. National Center for Biotechnology Information. [Link]

• Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source. (2024). ACS Publications. [Link]

• More sample diazonium ion problems. (2020). YouTube. [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018). Master Organic Chemistry. [Link]

• Li, Z., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry. [Link]

• Most diazo coupling reactions do not work well in acidic solutions. Why? Explain. (2020). Quora. [Link]

• Sandmeyer reaction. (2022). ChemEurope. [Link]

• Sandmeyer reaction. Wikipedia. [Link]

• Synthesis of 3-nitrobenzenesulfonyl chloride. PrepChem.com. [Link]

• Diazotisation. Organic Chemistry Portal. [Link]

• Tlili, A. (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]

• Wright, P. M., et al. (2016). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. National Center for Biotechnology Information. [Link]

• Sandmeyer Reaction With Arenediazonium Salts - Diazo Coupling. (2016). YouTube. [Link]

• 18F-Fluorination of 2-methyl-6-nitrobenzenesulfonate ester and its application to the synthesis of a 18F-labeled amino acid. (2019). ChemRxiv. [Link]

• Synthesis of 2-Methyl-3-nitro-benzene sulfonamide. PrepChem.com. [Link]

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• 8. Diazotisation [organic-chemistry.org]
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• 10. pubs.acs.org [pubs.acs.org]
• 11. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
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• 16. echemi.com [echemi.com]

Technical Support Center: Overcoming Low Reactivity of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride in SuFEx Chemistry

Welcome to the Advanced SuFEx (Sulfur(VI) Fluoride Exchange) Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic hurdles associated with sterically hindered connective hubs.

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride presents a unique dichotomy: it is electronically activated yet sterically deactivated. This guide provides the mechanistic causality behind its sluggish reactivity and offers field-proven, self-validating protocols to drive your coupling reactions to completion.

Part 1: Diagnostic FAQs — Understanding the Causality

Q1: Why does 2-methyl-3-nitrobenzene-1-sulfonyl fluoride fail to react under standard DBU-catalyzed SuFEx conditions? A: The failure is a direct result of steric trajectory blocking. SuFEx reactions proceed via a trigonal bipyramidal transition state where the incoming nucleophile and the leaving fluoride ion must adopt an apical arrangement. The ortho-methyl group creates a massive steric shield that physically blocks the nucleophile's approach vector. While the meta-nitro group exerts a strong inductive electron-withdrawing effect (-I effect) that increases the electrophilicity of the sulfur center, this electronic activation cannot overcome the kinetic barrier imposed by the ortho-methyl steric bulk. Standard DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is too bulky and insufficiently basic to force the transition state[1].

Q2: Should I use free nucleophiles or pre-silylated reagents for this hindered hub? A: You must leverage the thermodynamic driving force of Silicon-Fluoride (Si-F) bond formation (Bond Dissociation Energy ≈ 135 kcal/mol). For a hindered hub like 2-methyl-3-nitrobenzene-1-sulfonyl fluoride, relying on proton-transfer SuFEx is highly inefficient. You should either use pre-silylated nucleophiles (e.g., aryl silyl ethers/TMS-amines) or employ in situ silylation using Hexamethyldisilazane (HMDS)[2].

Q3: My nucleophile is an amine. Why am I seeing degradation instead of sulfonamide formation at high temperatures? A: Amines are inherently less reactive in SuFEx than phenols because the resulting S-N bond formation lacks the same thermodynamic favorability as the S-O bond[3]. Pushing the temperature with strong bases causes competitive degradation of the sulfonyl fluoride. Instead of thermal forcing, you must switch the catalytic modality from Brønsted/Lewis base activation to Lewis acid hyper-activation (e.g., using Calcium bistriflimide) to pull electron density away from the S-F bond[4].

Part 2: Quantitative Catalyst Efficacy Matrix

To select the correct catalytic system for 2-methyl-3-nitrobenzene-1-sulfonyl fluoride, compare the empirical data summarized below. Standard DBU is obsolete for this substrate; modern superbase or Lewis acid systems are required.

Catalyst System	Primary Mechanism	Target Nucleophile	Required Loading	Temp (°C)	Efficacy for Hindered Hubs
DBU	Lewis Base / H-Bonding	Phenols / Alcohols	20–30 mol%	60–80	Poor (<10% conversion)
BEMP	Phosphazene Superbase	Phenols (Pre-silylated)	5–10 mol%	25–50	Good (Requires expensive base)
BTMG + HMDS	In situ Silylation (ASCC)	Phenols / Alcohols	5–20 mol%	25–60	Excellent (Fast, scalable)
Ca(NTf₂)₂ + DABCO	Lewis Acid Activation	Amines (TMS-protected)	10–20 mol%	50–80	Excellent (Best for S-N bonds)

Part 3: Visualizing the Decision Logic

Use the following decision tree to determine your experimental workflow based on the nucleophile you are attempting to couple with 2-methyl-3-nitrobenzene-1-sulfonyl fluoride.

Decision tree for overcoming hindered SuFEx hubs based on nucleophile type.

Part 4: Self-Validating Experimental Protocols

Do not rely on arbitrary reaction times. The following protocols are designed as self-validating systems, meaning the reaction provides physical or spectroscopic feedback to confirm success.

Protocol A: Accelerated SuFEx Click Chemistry (ASCC) for O-Nucleophiles

This protocol utilizes [5] using Barton's base (BTMG) and HMDS. BTMG is sterically hindered enough to avoid nucleophilic interference but basic enough to drive the in situ formation of reactive TMS-ethers[1].

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL vial equipped with a magnetic stir bar under N₂ atmosphere, add 2-methyl-3-nitrobenzene-1-sulfonyl fluoride (1.0 mmol, 1.0 equiv) and your target phenol/alcohol (1.0 mmol, 1.0 equiv).

• Solvation: Dissolve the reagents in anhydrous Acetonitrile (MeCN) to a concentration of 0.5 M.

• Silylation Agent: Add Hexamethyldisilazane (HMDS) (1.5 mmol, 1.5 equiv) via syringe.

• Catalyst Initiation: Inject BTMG (0.1 to 0.2 mmol, 10–20 mol%).

  • Self-Validation Checkpoint 1 (Physical): The reaction will mildly exotherm. Hold a piece of wet universal indicator paper near the vent needle; it will turn blue/purple, confirming the evolution of NH₃ gas (a byproduct of HMDS reacting with the alcohol).

• Incubation: Stir at 40–60 °C for 2 hours.

• Workup: Once complete, evaporate the volatile byproducts (NH₃, TMS-F, unreacted HMDS, and BTMG) under reduced pressure. The resulting sulfonate ester is typically >95% pure and requires only a short silica plug (EtOAc/Hexanes) for final polishing.

Protocol B: Lewis Acid-Catalyzed SuFEx for N-Nucleophiles

Synthesizing sulfonamides from hindered sulfonyl fluorides requires Lewis acid catalysis. Calcium bistriflimide [Ca(NTf₂)₂] coordinates to the sulfonyl oxygen and fluoride atoms, rendering the sulfur hyper-electrophilic[6].

Step-by-Step Methodology:

• Catalyst Loading: In a glovebox or under strict Schlenk conditions, add anhydrous Ca(NTf₂)₂ (0.15 mmol, 15 mol%) and DABCO (0.5 mmol, 50 mol%) to a dry reaction vial.

• Reagent Addition: Add 2-methyl-3-nitrobenzene-1-sulfonyl fluoride (1.0 mmol, 1.0 equiv).

• Nucleophile Addition: Add the TMS-protected amine (1.2 mmol, 1.2 equiv). (Note: If you only have the free amine, pre-stir it with 1.0 equiv of HMDS at 60 °C for 1 hour to generate the TMS-amine in situ).

• Solvation & Incubation: Add anhydrous 1,4-dioxane (2.0 mL, 0.5 M). Seal the vial and stir at 80 °C for 16–24 hours.

  • Self-Validation Checkpoint 2 (Spectroscopic): Take a 50 µL aliquot, dilute in CDCl₃, and run a rapid ¹⁹F NMR. The sharp singlet of the starting sulfonyl fluoride (typically between +55 to +65 ppm) must completely disappear, replaced by the upfield TMS-F signal (approx. -157 ppm). If the +55 ppm peak persists, spike with an additional 5 mol% Ca(NTf₂)₂.

• Workup: Quench the reaction with water (5 mL), extract with Ethyl Acetate (3 x 10 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Part 5: References

• Smedley, C. J., Homer, J. A., Gialelis, T. L., Barrow, A. S., Koelln, R. A., & Moses, J. E. (2022). Accelerated SuFEx Click Chemistry For Modular Synthesis. Angewandte Chemie International Edition, 61(4), e202112375.[Link]

• Yassa, T. D., Fang, Y., Ravelo, L. K., Anand, S., Arora, S., & Ball, N. D. (2024). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. Organic Letters, 26(45), 9867-9872.[Link]

• Barrow, A. S., Smedley, C. J., Zheng, Q., Li, S., Dong, J., & Moses, J. E. (2019). The Growing Applications of SuFEx Click Chemistry. Chemical Society Reviews, 48(17), 4731-4758. (Mechanistic insights on SuFExability).[Link]

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• 1. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.cshl.edu [repository.cshl.edu]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lewis Acid-Catalyzed Sulfur Fluoride Exchange [organic-chemistry.org]
• 5. research.monash.edu [research.monash.edu]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

Welcome to the Technical Support Center for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS: 1934980-78-5)[1]. As a Senior Application Scientist, I have designed this guide specifically for researchers, chemical biologists, and drug development professionals utilizing Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.

While sulfonyl fluorides are celebrated for their remarkable stability to hydrolysis, reduction, and oxidation[2], this specific compound presents a unique topological challenge. The electron-withdrawing meta-nitro group electronically activates the sulfur center, but the sterically demanding ortho-methyl group creates a physical shield around the S(VI) electrophile. Standard SuFEx protocols often stall here. This guide provides field-proven, self-validating methodologies to overcome these barriers and achieve quantitative yields.

Mechanistic Causality: Overcoming Steric Hindrance

To successfully functionalize 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, we must abandon standard DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) catalysis, which is often too sluggish for ortho-substituted substrates[3]. Instead, we leverage Accelerated SuFEx Click Chemistry (ASCC) .

By utilizing Barton’s hindered guanidine base (2-tert-butyl-1,1,3,3-tetramethylguanidine, BTMG ) in synergy with hexamethyldisilazane (HMDS ), we create a "push-pull" activation system. BTMG forms a strong hydrogen bond with the fluoride leaving group (pull), while HMDS drives the in situ formation of highly reactive TMS-ether intermediates (push). The immense thermodynamic driving force of the resulting silicon-fluoride (TMS-F) bond effortlessly overcomes the steric penalty imposed by the ortho-methyl group[3].

Mechanistic pathway of Accelerated SuFEx Click Chemistry (ASCC) using BTMG and HMDS.

Quantitative Catalyst Optimization

The table below summarizes the causality between catalyst selection and reaction efficiency for sterically hindered sulfonyl fluorides.

Catalyst System	Additive	Loading (mol%)	Reaction Time	Typical Yield (%)	Mechanistic Advantage for 2-Methyl Substrates
DBU	None	10–30	3–180 min	60–80	Standard activation; struggles with ortho-steric hindrance[3].
BTMG	HMDS (1.0 eq)	1.0–5.0	< 15 min	> 95	Synergistic H-bonding and in situ silylation overcomes steric shielding[3].
Ca(NTf2)2	None	20	24 hours	80–95	Lewis acid coordination pulls fluoride; ideal for unreactive aliphatic amines[4].

Validated Experimental Protocol: ASCC Workflow

This protocol is designed as a self-validating system . By tracking specific analytical markers, you can confirm the mechanistic progression of the reaction in real-time.

Target: Synthesis of aryl sulfonates via ASCC[3].

• Step 1: Preparation. Dissolve 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (1.0 equiv, 0.1 mmol) and the target aryl/alkyl alcohol (1.0 equiv) in anhydrous acetonitrile (1.0 mL).

  • Validation Checkpoint: Take a baseline 19 F NMR. You will observe a distinct peak between -60 to -70 ppm corresponding to the -SO 2​ F group.

• Step 2: In Situ Silylation. Add HMDS (1.0 equiv, 0.1 mmol) to the stirring solution at room temperature. Stir for 2 minutes.

• Step 3: Catalytic Activation. Add BTMG (1.0 to 5.0 mol%).

  • Causality Note: The addition of BTMG immediately triggers the exchange. The guanidinium acts as a proton shuttle and fluoride coordinator.

• Step 4: Monitoring. Stir at room temperature for 5–15 minutes.

  • Validation Checkpoint: Take a second 19 F NMR. The reaction is complete when the -SO 2​ F peak entirely disappears, replaced by a new resonance at ~ -157 ppm, which corresponds to the volatile TMS-F byproduct[3].

• Step 5: Workup. Evaporate the solvent and volatile byproducts (NH 3​ , TMS-F, TMS-OH, BTMG) under reduced pressure. Because the byproducts are highly volatile, extensive column chromatography is rarely required[3].

Troubleshooting Guides & FAQs

Q: I am observing unreacted 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride when reacting with secondary aliphatic amines. How do I force completion?

A: The ortho-methyl group restricts the trajectory of bulky secondary amines, and BTMG/HMDS is optimized primarily for alcohols. Solution: Switch your catalyst to Calcium(II) trifluoromethanesulfonimide [Ca(NTf2)2] (20 mol%) in a HFIP-MeCN solvent mixture[4]. Ca(II) acts as a potent Lewis acid, heavily coordinating the fluoride leaving group and artificially lowering the activation barrier for sterically hindered nucleophilic attack, yielding the desired sulfonamide[4].

Q: When attempting peptide macrocyclization in aqueous buffers, the sulfonyl fluoride hydrolyzes before reacting with the tyrosine residue. Why is this happening?

A: While aryl sulfonyl fluorides are generally highly resistant to hydrolysis[2], the meta-nitro group on your substrate increases the electrophilicity of the sulfur center. If your aqueous buffer is too basic (pH > 9) or heated, hydroxide ions will outcompete the tyrosine phenol. Solution: Lower the pH to 7.5–8.0. Instead of using NaOH, use a mild base like tetramethylguanidine (TMG) or perform the reaction in a biphasic mixed aqueous/organic media. TMG selectively deprotonates the tyrosine phenolic -OH without drastically increasing bulk aqueous basicity, ensuring chemoselective cyclization[5].

Q: Is 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride orthogonal to CuAAC click chemistry?

A: Yes. The S(VI)-F bond is completely inert to Cu(I) catalysts, azides, and terminal alkynes[2]. This absolute orthogonality allows you to perform sequential or one-pot dual click functionalizations without cross-reactivity.

Q: How should I store this reagent to prevent degradation?

A: Store at 2–8°C in a sealed desiccator. Unlike sulfonyl chlorides (which undergo rapid homolytic and hydrolytic cleavage), the homolytic bond dissociation energy of the S-F bond is exceptionally high[2]. It will not rapidly degrade upon brief exposure to atmospheric moisture, but long-term storage requires anhydrous conditions to prevent slow background hydrolysis.

Troubleshooting Decision Tree

Use this logical workflow to rapidly identify the correct catalytic intervention based on your specific nucleophile.

Decision tree for troubleshooting stalled SuFEx reactions based on nucleophile class.

References

• Chemoselective sulfonyl fluoride exchange (SuFEx)
• Sulfur(VI) Fluoride Exchange (SuFEx)
• 1934980-78-5 CAS: 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride ChemSrc
• Accelerated SuFEx Click Chemistry for Modular Synthesis ChemRxiv
• Sulfur Fluoride Exchange (SuFEx) - Calcium(II)

Sources

• 1. 1934980-78-5_CAS号:1934980-78-5_2-Methyl-3-nitrobenzene-1-sulfonyl fluoride - 化源网 [chemsrc.com]
• 2. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride degradation pathways

Welcome to the technical support guide for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (Catalog No. 453-53-2; Molecular Weight: 219.19 g/mol ). This document is intended for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for potential degradation pathways and related experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride under standard laboratory conditions?

A1: Arylsulfonyl fluorides are generally considered to be robust chemical entities, significantly more stable towards hydrolysis and reduction than their sulfonyl chloride counterparts.[1][2] The strong sulfur-fluorine bond confers considerable stability.[1] However, the presence of the nitro group and the methyl group on the aromatic ring can influence its reactivity and stability under specific conditions. For optimal stability, it should be stored in a cool (2-8°C), dry environment, protected from light and moisture.[3]

Q2: What are the primary degradation pathways I should be aware of?

A2: The two most probable, non-enzymatic degradation pathways are hydrolysis of the sulfonyl fluoride group and reduction of the nitro group.

• Hydrolysis: Although resistant, the sulfonyl fluoride can hydrolyze to the corresponding sulfonic acid (2-Methyl-3-nitrobenzenesulfonic acid) under strongly acidic or basic conditions, or over extended periods in the presence of nucleophilic water.[1][4]

• Nitro Group Reduction: The nitroaromatic group is susceptible to reduction, which can be initiated by various reagents or catalytic processes, leading to the formation of nitroso, hydroxylamino, or amino derivatives.[5][6] This is a common metabolic pathway for nitroaromatic compounds.[5]

Q3: Can this compound be used in aqueous buffers?

A3: While sulfonyl fluorides are more stable than other sulfonyl halides, their use in aqueous buffers for extended periods is not recommended without validation.[1] A stability study in your specific buffer system is crucial. Hydrolysis will be pH and temperature-dependent. For reactions, anhydrous organic solvents are preferred.

Q4: My reaction is not proceeding as expected. Could the reagent have degraded?

A4: Yes, this is a distinct possibility. Degradation of the starting material is a common cause of reaction failure. The primary concerns would be hydrolysis of the sulfonyl fluoride to the unreactive sulfonic acid or reduction of the nitro group, which alters the electronic properties of the molecule. Verifying the purity of the reagent before use is a critical first step.

In-Depth Troubleshooting Guides

This section provides detailed, issue-specific guidance in a question-and-answer format to address common experimental challenges.

Issue 1: Verifying Reagent Purity and Identity

Question: I have a vial of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride that has been stored for some time. How can I confirm its purity before starting my experiment?

Answer:

Verifying the purity of your starting material is a self-validating step that prevents downstream failures. A combination of chromatographic and spectroscopic methods is recommended.

Causality: Storage conditions, even when ideal, may not completely prevent slow degradation over time. Exposure to atmospheric moisture is a primary concern for hydrolysis.

Recommended Protocol: Purity Verification Workflow

• Visual Inspection: Check for any change in physical appearance (e.g., color change, clumping) which could indicate degradation.

• Thin-Layer Chromatography (TLC): A quick and easy first pass.

  • Mobile Phase: A non-polar system like 4:1 Hexanes:Ethyl Acetate is a good starting point.

  • Observation: A single, well-defined spot is indicative of high purity. The appearance of a baseline spot could suggest the presence of the more polar sulfonic acid degradation product.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity assessment.

  • Rationale: HPLC provides excellent resolution to separate the parent compound from potential impurities or degradants.

  • See Protocol 1: Standard HPLC Method for Purity Analysis for a detailed procedure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are definitive for structural confirmation.

  • ¹H NMR: Confirm the presence of the methyl group and the aromatic protons with the correct splitting patterns and integration.

  • ¹⁹F NMR: The presence of a singlet in the sulfonyl fluoride region confirms the integrity of the S-F bond. Its absence is a clear indicator of hydrolysis.

• Mass Spectrometry (MS): To confirm the molecular weight.

  • Expected [M-H]⁻: 218.00 (for the parent compound).

  • Expected [M-H]⁻ of Hydrolyzed Product: 216.02 (for 2-Methyl-3-nitrobenzenesulfonic acid).

Issue 2: Investigating Reaction Failures

Question: I am attempting a nucleophilic substitution reaction with my sulfonyl fluoride, but I am only recovering my starting material or seeing a complex mixture of byproducts. What could be the problem?

Answer:

This common issue can be dissected by systematically evaluating the reagent, the reaction conditions, and potential side reactions. The workflow below provides a logical troubleshooting sequence.

Troubleshooting Workflow for Failed Reactions

Caption: A logical workflow for troubleshooting failed reactions.

Causality Explained:

• Reagent Purity (Step 1): As discussed, a hydrolyzed starting material (sulfonic acid) will be unreactive in a nucleophilic substitution at the sulfur center.

• Reaction Conditions (Step 2):

  • Solvent: Trace amounts of water can lead to competitive hydrolysis of the sulfonyl fluoride, especially at elevated temperatures or in the presence of a base. Always use anhydrous solvents.

  • Base: The choice of base is critical. Strong, nucleophilic bases can react with the sulfonyl fluoride. A non-nucleophilic base is often preferred.

• Side Reactions (Step 3):

  • In-situ Hydrolysis: Even with anhydrous solvent, some nucleophiles (e.g., hydrated salts) can introduce water. Adding a drying agent (like molecular sieves) can be beneficial.

  • Nitro Group Reduction: If your reaction conditions involve reagents that can act as reducing agents (e.g., certain thiols, phosphines, or catalytic systems), you may be unintentionally reducing the nitro group. This would significantly alter the electronic nature and reactivity of your compound.[6]

Issue 3: Identifying Unknown Peaks in Analytical Data

Question: My HPLC/LC-MS analysis shows the main product peak, but also a significant unknown peak. How can I identify if it's a degradation product?

Answer:

Identifying byproducts is key to optimizing your reaction. The most likely degradation products of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride are summarized in the table below. By comparing the mass and expected retention time, you can often tentatively identify these species.

Table 1: Potential Degradation Products and Their Properties

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Expected [M-H]⁻	Expected HPLC Retention
Parent Compound	2-Methyl-3-nitrobenzene-1-sulfonyl fluoride	C₇H₆FNO₄S	219.19	218.00	Reference
Hydrolysis Product	2-Methyl-3-nitrobenzenesulfonic acid	C₇H₇NO₅S	217.20	216.02	More Polar (Shorter RT)
Reduction Product	2-Methyl-3-aminobenzene-1-sulfonyl fluoride	C₇H₈FN₂O₂S	219.22	218.03	Less Polar (Longer RT)

Note: RT = Retention Time. The exact shift in retention will depend on the specific HPLC method used.

Workflow for Unknown Peak Identification

Caption: A systematic approach to identifying unknown peaks in LC-MS data.

Experimental Protocols

Protocol 1: Standard HPLC Method for Purity Analysis

This protocol provides a general method for assessing the purity of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride. It may require optimization for your specific system.

• Instrumentation: Agilent 1260 HPLC system or equivalent with a Diode Array Detector (DAD).[7]

• Column: Agilent Poroshell 120 SB-C18, 2.7 µm, 2.1 x 100 mm.[7]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.5 mL/min.[7]

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Prepare a 1 mg/mL solution in Acetonitrile.

• Gradient:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	60	40
  10.0	10	90
  12.0	10	90
  12.1	60	40

  | 15.0 | 60 | 40 |

Expected Results: A pure sample should yield a single major peak. The hydrolysis product, being more polar, will elute earlier.

References

• An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics. Available at: [Link]

• Nonderivatized Method for the Detection of Perfluoroalkane Sulfonyl Fluorides by Liquid Chromatography-Microwave Plasma Torch Ionization Mass Spectrometry. PubMed. Available at: [Link]

• The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. SvedbergOpen. Available at: [Link]

• Nonderivatized Method for the Detection of Perfluoroalkane Sulfonyl Fluorides by Liquid Chromatography–Microwave Plasma Torch Ionization Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• Nonderivatized Method for the Detection of Perfluoroalkane Sulfonyl Fluorides by Liquid Chromatography–Microwave Plasma Torch Ionization Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry | Request PDF. ResearchGate. Available at: [Link]

• An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. PubMed. Available at: [Link]

• Nitroaromatic Compounds, from Synthesis to Biodegradation. PMC - NIH. Available at: [Link]

• Preformulation and formulation development of a bioactive nitroaromatic compound. IAEA. Available at: [Link]

• Determination of Perfluorooctane Sulfonyl Fluoride and Perfluorohexane Sulfonyl Fluoride in Soil by Chemical Derivatization and Liquid Chromatography-Tandem Mass Spectrometry. PubMed. Available at: [Link]

• Synthetic Routes to Arylsulfonyl Fluorides. MDPI. Available at: [Link]

• Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. The Doyle Group. Available at: [Link]

• Synthesis method of 2 - methyl -3 - fluoride - 6 -nitrobenzoic acid - Eureka. Patsnap.

• NMAM 6012: Sulfuryl Fluoride. CDC. Available at: [Link]

• Synthesis of 2-Methyl-3-nitro-benzene sulfonamide. PrepChem.com. Available at: [Link]

• Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. PMC. Available at: [Link]

• 18F-Fluorination of 2-methyl-6-nitrobenzenesulfonate ester and its application to the synthesis of a 18F-labeled amino acid. ChemRxiv. Available at: [Link]

• Timeline showing the nitroaromatic drugs approved until 2023. ResearchGate. Available at: [Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Available at: [Link]

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. PMC. Available at: [Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Synthesis of Sulfonyl Fluorides from Sulfonamides. Chemistry Europe. Available at: [Link]

• (PDF) F‐Fluorination of 2‐Methyl‐6‐nitrobenzenesulfonate Ester and its Application for the Synthesis of an F‐Labeled Amino Acid. ResearchGate. Available at: [Link]

• Nitro sulfonyl fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering (RSC Publishing). Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [merckmillipore.com]
• 3. 2-methyl-5-nitrobenzene-1-sulfonyl fluoride | 453-53-2 [sigmaaldrich.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. svedbergopen.com [svedbergopen.com]
• 6. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

purification strategies for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride products

Welcome to the Technical Support Center for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS: 1934980-78-5). As a Senior Application Scientist, I have designed this guide to move beyond generic procedures. Here, we will dissect the causality behind the purification of this specific S(VI) hub, providing you with self-validating protocols and mechanistic troubleshooting to ensure high-fidelity results in your Sulfur Fluoride Exchange (SuFEx) workflows.

The Science of Purification: Why Standard Rules Don't Apply

When handling sulfonyl chlorides, researchers are accustomed to rapid degradation on silica gel and extreme moisture sensitivity. However, 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride operates under a completely different set of thermodynamic rules.

The purification strategy for this compound is dictated by two structural features:

• The S(VI)-F Bond: Unlike other halides, the S-F bond undergoes heterolytic cleavage, making it1[1]. This allows for aggressive aqueous workups and standard chromatography.

• Steric & Electronic Modulation: The ortho-methyl group provides a steric shield around the S(VI) center, physically blocking unwanted nucleophilic attack during purification. Meanwhile, the meta-nitro group is strongly electron-withdrawing, which enhances the electrophilicity of the S(VI) center for your downstream click reactions, yet the S-F bond remains 2[2].

Purification Workflow Visualization

Caption: Self-validating workflow for the isolation and purification of S(VI)-F hubs.

Self-Validating Purification Protocols

Protocol A: Biphasic Quench and Liquid-Liquid Extraction

Objective: Remove excess KF/KHF₂ and polar byproducts used during 3[3].

• Quench: Dilute the crude reaction mixture with a 10-fold volume of Deionized (DI) water.

  • Causality: Water forces the highly lipophilic 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride out of solution while solubilizing unreacted inorganic fluorides.

• Extraction: Add Ethyl Acetate (EtOAc) at a 1:1 v/v ratio to the aqueous phase. Agitate vigorously and allow phase separation.

  • Causality: EtOAc provides the optimal dielectric constant to partition the nitroaromatic compound into the organic layer.

• Alkaline Wash: Wash the organic layer with saturated aqueous NaHCO₃.

  • Causality: Neutralizes residual HF or sulfonic acid byproducts, converting them to water-soluble sodium salts.

• Validation Step: Test the pH of the aqueous wash. It must remain >7.0. If acidic, repeat the NaHCO₃ wash. This self-validates the complete removal of acidic impurities.

• Concentration: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure (water bath <40°C).

Protocol B: Silica Gel Flash Chromatography

Objective: Isolate the target compound from unreacted precursors.

• Column Preparation: Pack a column with standard silica gel (230-400 mesh) using Hexanes.

  • Causality: Unlike sulfonyl chlorides, sulfonyl fluorides1 due to the thermodynamic stability of the S-F bond[1].

• Loading: Dissolve the crude extract in a minimum volume of Dichloromethane (DCM) and load onto the column.

• Elution: Elute with a gradient of Hexanes:EtOAc (95:5 to 80:20).

  • Causality: The nitro group imparts moderate polarity, but the compound elutes relatively early due to the highly shielded S(VI) core.

• Validation Step: Monitor fractions via TLC (UV active at 254 nm). The sulfonyl fluoride will typically have an Rf of ~0.45 in 80:20 Hexanes:EtOAc.

Quantitative Data & Properties

Parameter	Value / Observation	Causality / Implication
Rf Value (80:20 Hexane:EtOAc)	~0.45	Elutes cleanly; significantly less polar than corresponding sulfonic acids (Rf = 0.0).
S(VI)-F Bond Energy	High thermodynamic stability	Withstands silica gel hydrolysis; permits standard chromatography without degradation.
Aqueous Solubility	Very Low	Enables highly efficient liquid-liquid extraction and aqueous washing without product loss.
UV Absorbance Max	254 nm	Easy tracking during chromatography due to the conjugated nitrobenzene ring.

Mechanistic Insights: S-F vs. S-Cl Stability

Caption: Mechanistic basis for the chromatographic stability of sulfonyl fluorides vs chlorides.

Troubleshooting Clinic (FAQs)

Q: My product is co-eluting with the starting 2-Methyl-3-nitrobenzene-1-sulfonyl chloride. How do I separate them? A: Sulfonyl chlorides and fluorides have nearly identical polarities, making standard chromatography ineffective for separation. Solution: Before chromatography, stir the crude mixture with a biphasic solution of DCM and saturated aqueous NaHCO₃ for 12 hours. The less stable sulfonyl chloride will selectively hydrolyze to the water-soluble sulfonic acid, while the 2 in the organic layer[2].

Q: I am observing a low yield after the aqueous workup. Where did the product go? A: While the S-F bond is highly stable, the presence of the strongly electron-withdrawing meta-nitro group makes the S(VI) center highly electrophilic. If your aqueous wash was too basic (e.g., using strong NaOH instead of mild NaHCO₃) or if primary/secondary amine impurities were present from previous steps, 4[4]. Solution: Strictly use mild bases like NaHCO₃ and ensure all amine nucleophiles are removed prior to the fluorination step.

Q: Why does the compound form an oil instead of crystallizing after chromatography? A: Trace amounts of EtOAc or DCM can disrupt the crystal lattice of nitroaromatic compounds, causing them to "oil out." Solution: Place the oil under high vacuum (0.1 mbar) for 4-6 hours to remove residual solvent. Initiate crystallization by scratching the inside of the flask with a glass rod or seeding the oil with a pure crystal.

References

• Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source Source: ACS Sustainable Chemistry & Engineering URL:[Link]

• Sulfur fluoride exchange (SuFEx) Source: National Institutes of Health (PMC) URL:[Link]

• Synthetic Routes to Arylsulfonyl Fluorides Source: MDPI URL:[Link]

Sources

• 1. SuFEx：参与下一步点击反应的磺酰氟 [sigmaaldrich.com]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

enhancing the selectivity of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride probes

Welcome to the Chemoproteomics Technical Support Center . This hub is designed for researchers, chemical biologists, and drug development professionals utilizing 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride as a reactive warhead in Activity-Based Protein Profiling (ABPP) and Targeted Covalent Inhibitor (TCI) design.

Below, you will find expertly curated FAQs, mechanistic insights, troubleshooting guides, and self-validating protocols to help you optimize probe selectivity and experimental robustness.

Part 1: Mechanistic FAQs & Design Principles

Q: Why choose the 2-methyl-3-nitrobenzene scaffold over an unsubstituted benzenesulfonyl fluoride? A: The design of this specific warhead relies on a precise "push-pull" mechanism of steric and electronic effects to achieve context-dependent selectivity. Unsubstituted aryl sulfonyl fluorides (SFs) often suffer from rapid aqueous hydrolysis and high off-target reactivity with abundant cellular nucleophiles like glutathione (GSH).

• The Causality of the 2-Methyl Group: Positioned ortho to the sulfonyl fluoride, the methyl group creates a steric shield. This bulk hinders the approach of water molecules to the trigonal bipyramidal transition state required for Sulfur(VI) Fluoride Exchange (SuFEx), drastically reducing spontaneous hydrolysis[1].

• The Causality of the 3-Nitro Group: Positioned meta to the warhead, the nitro group acts as a strong electron-withdrawing group (EWG). It inductively pulls electron density away from the sulfur atom, increasing its electrophilicity. Together, this ensures the probe remains inert in bulk solvent but reacts rapidly when proximity-driven within a pre-organized protein binding pocket ([1]).

Q: Which amino acid residues does this specific probe target? A: While traditional electrophiles (like maleimides) strictly target cysteine, SF probes are context-dependent. The 2-methyl-3-nitro substitution tunes the warhead to preferentially label contextually activated Tyrosine (Tyr) and Lysine (Lys) residues, and to a lesser extent, Serine (Ser) and Histidine (His) ([2]). The steric bulk of the ortho-methyl group requires the target nucleophile to be precisely oriented, which is why it excels at mapping structured ligand-binding sites rather than disordered regions ([3]).

Caption: Logical framework of steric and electronic effects tuning the SuFEx reactivity of the probe.

Part 2: Troubleshooting Guide

Issue 1: High background labeling or non-specific bands on in-gel fluorescence.

• Root Cause: The probe concentration is too high, or the incubation time is too long. When driven by high mass action, the thermodynamic barrier provided by the ortho-methyl steric shield is overcome, leading to indiscriminate, proximity-independent labeling.

• Resolution: Titrate the probe concentration down (optimal range is typically 1–10 µM). Reduce incubation time to 30–60 minutes. Always validate target engagement using the "Boiled Proteome Control" (see Protocol section).

Issue 2: Probe degradation or lack of labeling signal across all samples.

• Root Cause: Despite the stabilizing ortho-methyl group, prolonged exposure to high pH or improper storage will degrade the SF warhead. Alternatively, cellular reductases in live-cell assays may reduce the 3-nitro group to an amine, destroying its electron-withdrawing properties and rendering the sulfur atom too unreactive.

• Resolution: Store stock solutions in strictly anhydrous DMSO at -20°C. Ensure assay buffers are maintained between pH 7.2 and 7.6. For live-cell assays, limit exposure times to <2 hours to minimize nitro-group reduction.

Issue 3: Low enrichment yields during LC-MS/MS sample preparation.

• Root Cause: Incomplete Copper(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) click chemistry, often due to copper oxidation or steric hindrance from the probe's bulky structure preventing the click reagents from accessing the alkyne/azide handle.

• Resolution: Prepare the Cu(I)/THPTA ligand complex before adding it to the lysate to prevent copper-induced protein precipitation. Use a highly reactive biotin-azide with a long PEG linker to overcome steric clashes.

Part 3: Quantitative Data Summary

The following table summarizes the kinetic and thermodynamic advantages of the 2-methyl-3-nitro substitution compared to standard unsubstituted aryl-SF probes, demonstrating the causality behind its enhanced selectivity ([4]).

Parameter	Unsubstituted Aryl-SF	2-Methyl-3-nitro Aryl-SF	Causality / Mechanism
Hydrolytic Half-Life (pH 7.4)	~12–24 hours	>48 hours	Ortho-methyl steric shielding blocks H₂O attack.
Reactivity ( kinact​/KI​ )	Moderate	High	Meta-nitro inductive effect (+EWG) increases S(VI) electrophilicity.
Off-Target (GSH) Labeling	High	Low	Steric bulk prevents non-specific collision-based labeling.
Target Preference	Ser > Tyr/Lys	Tyr/Lys > Ser	Pre-organized binding pockets are required to overcome steric barriers.

Part 4: Self-Validating Experimental Protocol

To ensure data trustworthiness, every ABPP experiment must be a self-validating system. This protocol incorporates mandatory internal controls to differentiate between true proximity-driven SuFEx labeling and artifactual background noise.

Step 1: Proteome Preparation & Control Setup

• Lyse cells in native buffer (e.g., PBS + 0.1% NP-40, protease inhibitors without EDTA).

• Centrifuge at 100,000 × g for 45 mins to clear the lysate. Adjust protein concentration to 2 mg/mL.

• Self-Validation Check: Split the lysate into three aliquots:

  • Aliquot A (Active): Native lysate.

  • Aliquot B (Boiled Control): Heat at 95°C for 5 mins to denature proteins and destroy binding pockets.

  • Aliquot C (Competition Control): Pre-incubate with 100 µM of a non-clickable 2-methyl-3-nitrobenzene-1-sulfonyl fluoride analog for 30 mins.

Step 2: Probe Incubation

• Add the clickable 2-methyl-3-nitrobenzene-1-sulfonyl fluoride probe (final concentration 5 µM) to Aliquots A, B, and C.

• Incubate at 37°C for 1 hour with gentle shaking.

  • Causality Note: If Aliquot B shows labeling, your probe concentration is too high and is reacting via simple collision rather than pocket-directed SuFEx.

Step 3: CuAAC Click Chemistry

• To each 1 mL of lysate, sequentially add:

  • 100 µM Biotin-PEG4-Azide

  • 1 mM TCEP (freshly prepared)

  • 100 µM TBTA or THPTA ligand

  • 1 mM CuSO₄

• Vortex gently and incubate at room temperature for 1 hour in the dark.

Step 4: Enrichment & LC-MS/MS

• Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents.

• Resuspend the pellet in 1% SDS/PBS and heat to 90°C to ensure complete denaturation.

• Dilute to 0.2% SDS and incubate with Streptavidin agarose beads for 2 hours.

• Wash beads stringently (1% SDS, 8M Urea, and PBS) to remove non-covalently bound proteins.

• Perform on-bead trypsin digestion and analyze via LC-MS/MS.

Caption: Step-by-step Activity-Based Protein Profiling (ABPP) workflow using the SF probe.

References

• Chemical Science - Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Available at:[Link]

• ACS Journal of Medicinal Chemistry - New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Available at: [Link]

• MDPI International Journal of Molecular Sciences - Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design. Available at:[Link]

• Journal of the American Chemical Society (JACS) - ABPP-CoDEL: Activity-Based Proteome Profiling-Guided Discovery of Tyrosine-Targeting Covalent Inhibitors from DNA-Encoded Libraries. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design | MDPI [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent advances in activity-based probes (ABPs) and affinity-based probes (A f BPs) for profiling of enzymes - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01359A [pubs.rsc.org]

Technical Support Center: Navigating Solubility Challenges with 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

Welcome to the technical support center for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to effectively address solubility challenges encountered during its use in experimental settings. As a Senior Application Scientist, this guide synthesizes technical knowledge with practical, field-tested insights to ensure your experiments are both successful and reproducible.

Introduction: Understanding the Solubility Profile

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is an aromatic compound with a complex substitution pattern that influences its solubility. The presence of a nonpolar methyl group and a polar nitro group, in addition to the sulfonyl fluoride moiety, results in a molecule with moderate polarity. Consequently, it often exhibits poor solubility in aqueous solutions and can present challenges even in some organic solvents. This guide provides a systematic approach to overcoming these solubility issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is not dissolving in my primary reaction solvent. What is the first step I should take?

A1: The initial and most recommended approach for dissolving poorly soluble organic compounds like 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is to prepare a concentrated stock solution in a suitable organic solvent.[1] This method ensures the compound is fully solvated before its introduction into the main reaction mixture, which can prevent issues of slow or incomplete reactions due to poor solubility.[2]

Recommended Solvents for Stock Solutions:

Based on the properties of structurally similar sulfonyl fluorides, the following anhydrous, water-miscible organic solvents are excellent starting points:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Methanol

• Isopropanol

• Acetonitrile

Causality: These solvents are effective because they have a good balance of polar and nonpolar characteristics, allowing them to interact favorably with the different functional groups of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride. DMSO and DMF are particularly powerful aprotic polar solvents with a high capacity for dissolving a wide range of organic molecules.[3]

Q2: I've prepared a stock solution, but a precipitate forms when I add it to my aqueous reaction buffer. What should I do?

A2: Precipitation upon addition to an aqueous medium is a common issue when using a concentrated organic stock solution. This typically occurs because the final concentration of the compound exceeds its solubility limit in the mixed solvent system. Here are several strategies to address this:

• Decrease the Final Concentration: The simplest solution is often to lower the final target concentration of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in your experiment.

• Optimize the Addition Process: Add the stock solution dropwise to the vigorously stirred or vortexed aqueous buffer. This rapid dispersion can prevent localized supersaturation and subsequent precipitation.

• Increase the Co-solvent Percentage: If your experimental system can tolerate it, increasing the percentage of the organic co-solvent in the final reaction mixture can enhance the solubility of your compound.[3] However, be mindful that high concentrations of organic solvents like DMSO can be toxic to cells in biological assays.[1]

• Maintain Room Temperature: Ensure your aqueous buffer is at room temperature, as solubility generally decreases at lower temperatures. If your experiment requires cold conditions, perform a small-scale pilot test to check for precipitation at the intended temperature.

Q3: My reaction is still sluggish, even though the compound appears to be dissolved. Could solubility still be the issue?

A3: Yes, even if you don't see visible particulates, the compound might be in a fine suspension or the dissolved concentration may be too low for the reaction to proceed at an optimal rate.[2] In such cases, more advanced solubilization techniques may be necessary.

Advanced Solubilization Strategies:

Technique	Mechanism of Action	Recommended Application
Co-solvent Systems	Modifies the overall polarity of the solvent mixture to better match that of the solute, thereby increasing solubility.[3]	When a single solvent is ineffective. A combination of a primary solvent with a smaller amount of a miscible co-solvent can be highly effective.
Sonication	Utilizes high-frequency sound waves to create cavitation bubbles. The collapse of these bubbles generates localized high pressure and temperature, breaking down solute aggregates and enhancing dissolution.	For compounds that are difficult to dissolve even in organic solvents. It can significantly speed up the dissolution process.
Gentle Heating	Increases the kinetic energy of the solvent and solute molecules, leading to more frequent and energetic collisions that can overcome the lattice energy of the solid, thus promoting dissolution.	Use with caution, as sulfonyl fluorides can be sensitive to high temperatures and hydrolysis. A small-scale test to check for degradation is recommended.
Use of Surfactants	Surfactants are amphiphilic molecules that can form micelles in aqueous solutions. The hydrophobic core of these micelles can encapsulate poorly soluble organic compounds, effectively "dissolving" them in the aqueous phase.[4][5]	For reactions in aqueous media where the use of organic co-solvents is limited.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol provides a standardized method for preparing a stock solution of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

Materials:

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride powder

• Anhydrous DMSO or other recommended organic solvent

• Sterile microcentrifuge tubes or glass vials

• Analytical balance

• Vortex mixer

• Pipettes

Procedure:

• Determine the Desired Concentration: Decide on the concentration of your stock solution (e.g., 10 mM, 50 mM, or 100 mM).

• Calculate the Required Mass: Use the molecular weight of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (219.19 g/mol ) to calculate the mass needed for your desired concentration and volume.

• Weigh the Compound: Carefully weigh the calculated mass of the compound in a clean, dry vial.

• Add Solvent: Add the appropriate volume of the chosen anhydrous organic solvent to the vial.

• Dissolve: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (30-40°C) can be used if necessary, but monitor for any signs of degradation.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[6] Ensure the containers are tightly sealed to prevent moisture absorption, especially when using hygroscopic solvents like DMSO.[7]

Protocol 2: Solubility Enhancement using a Co-solvent System

This protocol outlines how to systematically determine an effective co-solvent system for your reaction.

Materials:

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

• Primary reaction solvent (e.g., water, buffer)

• A selection of miscible co-solvents (e.g., ethanol, DMSO, DMF)

• Small glass vials

• Magnetic stirrer and stir bars

Procedure:

• Initial Solubility Test: In a small vial, attempt to dissolve a known amount of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in a specific volume of your primary reaction solvent to confirm its poor solubility.

• Co-solvent Titration: To the suspension from step 1, add a co-solvent dropwise while stirring vigorously.

• Observe Dissolution: Continue adding the co-solvent until the solid completely dissolves.

• Determine the Optimal Ratio: Record the final volume of both the primary solvent and the co-solvent to determine the minimum ratio required for complete dissolution.

• Scale-Up: Use this determined solvent ratio for your larger-scale reaction.

Protocol 3: Sonication-Assisted Dissolution

This protocol describes how to use sonication to aid in the dissolution of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

Materials:

• 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

• Chosen solvent

• Reaction vessel (e.g., round-bottom flask, vial)

• Ultrasonic bath or probe sonicator

Procedure:

• Prepare the Suspension: Add the solid 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride and the desired solvent to the reaction vessel.

• Sonication: Place the vessel in an ultrasonic bath. For more efficient energy transfer, an ultrasonic probe can be immersed directly into the mixture.

• Monitor Dissolution: Sonicate the mixture in short bursts (e.g., 1-2 minutes) to avoid excessive heating of the solvent. Visually inspect the solution between bursts to monitor the progress of dissolution.

• Completion: Continue sonication until the solid is fully dissolved.

Caution: Prolonged sonication can generate heat. Monitor the temperature of your sample and use a cooling bath if necessary to prevent thermal degradation of the compound.

Visualizing Workflows

Workflow for Troubleshooting Poor Solubility

Caption: A systematic workflow for addressing the poor solubility of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

Safety and Handling of Sulfonyl Fluorides

Sulfonyl fluorides are generally more stable than their sulfonyl chloride counterparts. However, they can still be sensitive to certain conditions.

• Hydrolysis: Avoid strongly basic conditions, as this can lead to hydrolysis of the sulfonyl fluoride group.

• Storage: Store 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride in a cool, dry place, protected from moisture.[7] Stock solutions in anhydrous solvents should be stored at low temperatures (-20°C or -80°C) and tightly sealed to prevent water absorption.[6]

• Personal Protective Equipment (PPE): Always handle sulfonyl fluorides in a well-ventilated fume hood while wearing appropriate PPE, including safety glasses, gloves, and a lab coat.

References

• Lipshutz, B. H., et al. (2008). Surfactants help reactions work in water. Chemistry World. [Link]

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Reaction Workup. [Link]

• Jingwen, C. (2019). How can we conduct reactions for insoluble materials? ResearchGate. [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.). [Link]

• 1 Preparation stock solution solid compound(s). (n.d.). [Link]

• Al-Busaidi, J. K., et al. (2025). The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review. RSC Advances. [Link]

• Biolin Scientific. (2025). What are surfactants and how do they work?[Link]

• Ashworth, J., et al. (2016). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. Methods in Molecular Biology. [Link]

• Al-Busaidi, J. K., et al. (2025). The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review. ResearchGate. [Link]

• Kumar, L., & Kumar, A. (2023). Solubility enhancement techniques: A comprehensive review. Journal of Drug Delivery and Therapeutics. [Link]

• Hokkaido University. (2021). Toward overcoming solubility issues in organic chemistry. [Link]

• LibreTexts Chemistry. (2021). 4.7: Reaction Work-Ups. [Link]

• Duke University Occupational and Environmental Safety Office. (n.d.). Chemical Safety Guidelines - PMSF and HF Releasers. [Link]

• Sinoshiny. (2025). How to store fluorinated pharmaceutical intermediates properly?[Link]

• ResearchGate. (n.d.). The solubility of 3-nitrobenzoic acid in seven solvents. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. wjbphs.com [wjbphs.com]
• 4. chemistryworld.com [chemistryworld.com]
• 5. The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Proper Reagent Storage and Handling | Updated 2025 [stressmarq.com]
• 7. How to store fluorinated pharmaceutical intermediates properly? - Blog [sinoshiny.com]

minimizing hydrolysis of sulfonyl fluoride ester precursors

Welcome to the SuFEx & Sulfonyl Fluoride Technical Support Center

As a Senior Application Scientist, I frequently encounter researchers struggling with the premature degradation of their electrophilic warheads. While Sulfur(VI) Fluoride Exchange (SuFEx) chemistry is celebrated for its robust stability, the synthesis of sulfonyl fluoride precursors and the handling of their resulting sulfonate esters can fall prey to hydrolytic cleavage if the mechanistic causality of the microenvironment is ignored.

Unlike traditional templates, this guide is structured as a diagnostic core. We will dissect the root causes of hydrolysis, provide quantitative stability metrics, and outline self-validating protocols to ensure your precursors remain intact from synthesis to late-stage bioconjugation.

Diagnostic Workflow: Isolating the Point of Hydrolysis

Before adjusting your chemistry, you must identify where the hydrolytic cleavage is occurring. The flowchart below outlines the logical progression for diagnosing and resolving sulfonic acid byproduct formation.

Workflow for diagnosing and resolving sulfonyl fluoride and ester hydrolysis.

Mechanistic FAQs: Troubleshooting Hydrolysis

Q1: Why is my alkyl sulfonyl fluoride hydrolyzing during synthesis from the sulfonyl chloride precursor? A1: The traditional method of boiling sulfonyl chlorides with aqueous Potassium Fluoride (KF) often leads to the complete hydrolysis of aliphatic substrates.

• The Causality: Fluoride is a strong hydrogen-bond acceptor. In purely aqueous KF solutions, the basicity of the fluoride ion generates hydroxide ions (OH⁻). These hydroxide ions readily attack the highly polarized S-Cl bond or the newly formed S-F bond before it can partition into the organic phase.

• The Solution: Transition to a biphasic system using Potassium Bifluoride (KHF₂). The bifluoride ion (HF₂⁻) acts as a buffered, "naked" fluoride source at the organic-water interface. The hydrogen bonding at the interface increases the nucleophilicity of the fluoride ion toward F-Cl exchange while simultaneously suppressing the local pH, completely preventing the hydrolysis of the sulfonyl fluoride product (1)[1].

Q2: I am synthesizing a sulfonyl fluoride from a sulfonamide, but I observe rapid hydrolytic degradation. What is the alternative? A2: Sulfonamides are exceptionally stable. The harsh oxidative or acidic conditions typically required to convert them into sulfonyl chlorides often result in the rapid hydrolysis of the intermediate.

• The Causality: Prolonged exposure to harsh reagents causes the transient sulfonyl chloride to react with ambient moisture.

• The Solution: Utilize Pyrylium tetrafluoroborate (Pyry-BF₄) activation. Pyry-BF₄ selectively reacts with the primary amine of the sulfonamide to form a highly electrophilic pyridinium intermediate. When trapped by MgCl₂, it forms the sulfonyl chloride in situ, which is immediately converted to the robust sulfonyl fluoride using KF. This one-pot operation prevents the intermediate from ever being exposed to bulk hydrolytic conditions (2)[2].

Q3: During SuFEx bioconjugation in aqueous media, my sulfonate ester product is degrading. How can I minimize this? A3: While the S-F bond is extremely stable, the resulting sulfonate ester linkage can be susceptible to hydrolysis under extreme conditions or in the presence of competing nucleophiles.

• The Causality: Localized basicity from buffer salts (e.g., high concentrations of Tris) or enzymatic degradation can cleave the ester. However, structurally optimized SuFEx products exhibit excellent stability. Due to the strong electronegativity of fluorine, the S-F bond cleavage is entirely heterolytic, making it highly resistant to reduction and hydrolysis in standard biological environments (3)[3].

• The Solution: Switch to non-nucleophilic buffers (e.g., HEPES, PBS), maintain the pH between 4 and 9, and ensure the reaction temperature does not exceed 65 °C. Under these optimized conditions, sulfonate ester linkages demonstrate remarkable survivability (4)[4].

Data Core: Quantitative Stability Metrics

To understand why we push for sulfonyl fluorides over chlorides, we must look at the thermodynamic data. The table below summarizes the hydrolytic stability and bond dissociation energies of key SuFEx functional groups.

Electrophile / Linkage	Bond Dissociation Energy	Hydrolytic Stability (pH 4-7, 25°C)	Basic Stability (pH 9, 65°C)	Primary Degradation Pathway
Sulfonyl Chloride (S-Cl)	46 ± 4 kcal/mol	Poor (< 1 hour)	Instantaneous Hydrolysis	Homolytic/Heterolytic Cleavage
Sulfonyl Fluoride (S-F)	90.5 ± 4.3 kcal/mol	Excellent (> Months)	Stable (> 24 h)	Heterolytic Cleavage (Extreme Base)
Sulfonate Ester (SuFEx Product)	N/A (C-O / S-O bonds)	Excellent	~90% intact after 24h	Nucleophilic Acyl/Sulfonyl Substitution

Data synthesized from thermodynamic bond analyses[3] and peptide macrocyclization stability assays[4].

Validated Protocols

Every protocol below is designed as a self-validating system . By incorporating analytical checkpoints directly into the workflow, you can confirm the integrity of your precursors before proceeding to complex bioconjugations.

Protocol 1: Biphasic Synthesis of Sulfonyl Fluorides via F-Cl Exchange

Objective: Convert highly sensitive sulfonyl chlorides to bench-stable sulfonyl fluorides without hydrolytic loss. Mechanism: KHF₂ buffers the aqueous layer, preventing OH⁻ formation while providing a reactive fluoride source at the biphasic interface.

• Preparation: Dissolve the sulfonyl chloride precursor (1.0 equiv) in a non-polar organic solvent (e.g., CH₂Cl₂ or EtOAc) at a concentration of 0.2 M.

• Reagent Addition: Prepare a 3.0 M aqueous solution of KHF₂ (2.0 equiv). Add this aqueous solution to the organic stirring mixture.

• Reaction: Stir the biphasic mixture vigorously at room temperature for 4 to 12 hours.

  • Validation Checkpoint 1 (TLC): Monitor the reaction via Thin Layer Chromatography. The resulting sulfonyl fluoride will consistently show a higher Rf​ value than the starting sulfonyl chloride due to decreased polarity.

• Workup: Separate the organic layer. Wash the organic phase with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Final Validation:

  • Validation Checkpoint 2 (NMR): Run a ¹⁹F NMR. You should observe a characteristic sharp singlet between +50 to +60 ppm (relative to CFCl₃). The absence of broad downfield peaks confirms that no sulfonic acid (hydrolysis byproduct) has formed.

Protocol 2: Pyrylium-Mediated Conversion of Sulfonamides to Sulfonyl Fluorides

Objective: Direct conversion of stable primary sulfonamides to sulfonyl fluorides. Mechanism: Pyry-BF₄ selectively activates the primary amine, avoiding harsh oxidative conditions that trigger hydrolysis.

• Preparation: In an oven-dried flask, suspend the primary sulfonamide (1.0 equiv), Pyry-BF₄ (1.5 equiv), MgCl₂ (1.5 equiv), and KF (6.0 equiv) in anhydrous Acetonitrile (MeCN).

• Activation: Heat the mixture to 60 °C and stir for 2 hours.

  • Causality Note: Heating promotes the nucleophilic attack of the sulfonamide on the pyrylium salt, driving the leaving group departure and facilitating in situ chloride-to-fluoride exchange.

• Quench: Add H₂O (1.0 mL per 0.25 mmol scale) and stir for 1 hour at 25 °C.

  • Validation Checkpoint 1 (Chemical): This mild aqueous quench destroys unreacted highly-reactive intermediates but leaves the thermodynamically stable sulfonyl fluoride completely intact.

• Workup: Extract the mixture with EtOAc, wash with water, dry over MgSO₄, and purify via silica gel chromatography.

• Final Validation:

  • Validation Checkpoint 2 (LC-MS): Confirm the product mass. The strict absence of an [M-H]⁻ peak corresponding to the sulfonic acid confirms the total suppression of hydrolysis during the transformation.

References

• Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media.
• Sulfur(VI) Fluoride Exchange (SuFEx)
• Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry.
• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. RHHZ.

Sources

• 1. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 2. d-nb.info [d-nb.info]
• 3. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 4. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]

Section 1: Mechanisms of Toxicity &amp; Structural Mitigation (FAQs)

Welcome to the Nitroaromatic Compound (NAC) Technical Support Center . This resource is designed for drug development professionals, toxicologists, and medicinal chemists navigating the complex safety profiles of nitro-containing therapeutics.

Despite their utility in treating infectious diseases (e.g., delamanid, metronidazole) and oncology targets, nitroaromatics frequently trigger severe toxicity flags during preclinical development. This guide provides mechanistic troubleshooting, structural mitigation strategies, and validated experimental protocols to help you differentiate between assay artifacts and genuine liabilities.

Q1: My lead nitroaromatic compound is consistently flagging positive in the standard Ames test. Does this mean it is a guaranteed human mutagen? A: Not necessarily. Nitroaromatics are notorious for producing false-positive mutagenicity signals in standard Salmonella typhimurium strains (e.g., TA98, TA100)[1].

• The Causality: Standard Ames tester strains possess highly active, oxygen-insensitive Type I bacterial nitroreductases. These enzymes rapidly reduce the nitro group (–NO₂) into highly electrophilic nitroso (–NO) and hydroxylamine (–NHOH) intermediates, which covalently bind to bacterial DNA to cause mutations[2]. However, mammalian systems primarily rely on oxygen-sensitive Type II nitroreductases (like NADPH-cytochrome P450 reductase). In the oxygen-rich environment of human tissues, the initial nitro radical anion undergoes "futile cycling"—it donates its extra electron to molecular oxygen, reverting to the parent nitro compound and producing superoxide, rather than progressing to the DNA-reactive hydroxylamine[3].

• Troubleshooting Step: To validate if the Ames result is a bacteria-specific artifact, re-run the assay using nitroreductase-deficient strains (e.g., TA98NR or TA100NR). A significant drop in reversion frequencies in these strains confirms that the mutagenicity is driven by bacterial-specific metabolism rather than intrinsic mammalian genotoxicity[2].

Q2: If DNA binding isn't the primary human risk, what drives the clinical hepatotoxicity seen in some nitroaromatic drugs like flutamide? A: Clinical hepatotoxicity is typically driven by oxidative stress and protein adduction rather than direct DNA mutation.

• The Causality: When futile cycling occurs, the continuous generation of superoxide (O₂•⁻) depletes cellular antioxidants, leading to oxidative stress. Furthermore, if the local tissue environment becomes hypoxic (e.g., in the centrilobular region of the liver), Type II nitroreductases can successfully push the reduction past the radical stage to form nitroso and hydroxylamine species[3]. These "soft" electrophiles readily react with the sulfhydryl groups of critical hepatic proteins and glutathione (GSH), leading to mitochondrial dysfunction, immune-mediated hepatotoxicity, and cell death[4].

Q3: How can we structurally modify our hit compound to reduce nitro-driven toxicity without losing efficacy? A: Toxicity mitigation requires altering the thermodynamics of the reduction pathway.

• Electronic Tuning: Use Conceptual Density Functional Theory (CDFT) to calculate the estimated reduction potential of your compound[5]. Adding electron-donating groups (e.g., –CH₃, –OCH₃) to the aromatic ring increases the electron density, making the initial reduction of the nitro group thermodynamically less favorable.

• Steric Shielding: Introducing bulky substituents ortho to the nitro group can physically block the approach of nitroreductase enzymes, drastically reducing the rate of bioactivation.

Mechanism of nitroaromatic bioreduction, futile cycling, and reactive intermediate toxicity.

Section 2: Assay Troubleshooting & Workflows (FAQs)

Q4: We are running a standard Glutathione (GSH) trapping assay with human liver microsomes (HLMs) to detect reactive metabolites, but we see zero GSH conjugates. Is our compound safe? A: You may be experiencing a false negative due to standard aerobic assay conditions.

• The Causality: Standard HLM incubations are highly oxygenated. As explained in Q1, oxygen outcompetes the downstream reduction steps by stealing the electron from the nitro radical anion (futile cycling). Because the reactive nitroso and hydroxylamine intermediates are never formed in sufficient quantities under aerobic conditions, they cannot be trapped by GSH[6].

• Troubleshooting Step: You must run the GSH trapping assay under hypoxic or anaerobic conditions to force the enzymatic reduction forward and accurately assess the compound's capacity to form electrophilic species[7].

Section 3: Validated Experimental Protocols

Protocol: Hypoxic Glutathione (GSH) Trapping Assay for Nitroaromatics

This self-validating protocol ensures that lack of GSH conjugation is due to chemical stability, not oxygen interference.

Reagents & Materials:

• Human Liver Microsomes (HLMs, 20 mg/mL)

• NADPH regenerating system (Solution A and B)

• Reduced Glutathione (GSH, 100 mM stock) or Quaternary Ammonium Glutathione (QA-GSH) for enhanced MS sensitivity[7].

• Hypoxic chamber or continuous Argon/Nitrogen purging setup.

Step-by-Step Methodology:

• Preparation: Prepare a 1 mL incubation mixture containing 1 mg/mL HLM protein, 5 mM GSH, and 10 µM of the test nitroaromatic compound in 100 mM potassium phosphate buffer (pH 7.4).

• Deoxygenation (Critical Step): Place the open reaction tubes in a hypoxic chamber (<1% O₂) or gently purge the solution with Argon gas for 15 minutes to displace dissolved oxygen.

• Initiation: Initiate the reaction by adding the NADPH regenerating system (pre-purged with Argon). Seal the tubes immediately.

• Incubation: Incubate the mixture at 37°C for 60 minutes in the dark.

• Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Protein Precipitation: Vortex for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C.

• LC-MS/MS Analysis: Transfer the supernatant to LC vials. Analyze via LC-MS/MS using a neutral loss scan of 129 Da (characteristic of the γ-glutamyl moiety cleavage) or precursor ion scanning to identify GSH-trapped nitroso/hydroxylamine conjugates[4].

Step-by-step workflow for hypoxic GSH trapping of nitroaromatic reactive metabolites.

Section 4: Data Presentation

To contextualize your results, compare your candidate's profile against known nitroaromatic drugs. The table below summarizes the toxicity profiles, reactive intermediates, and clinical outcomes of benchmark compounds.

Drug Compound	Primary Indication	Primary Reactive Intermediate	Clinical Toxicity Concern	Mitigation / Regulatory Status
Flutamide	Prostate Cancer	Nitroso / N-hydroxy	Severe Hepatotoxicity	Black Box Warning; largely replaced by non-nitro analogs.
Tolcapone	Parkinson's Disease	Reactive Quinone / Nitro reduction	Fulminant Liver Failure	Restricted use; requires strict hepatic monitoring.
Metronidazole	Bacterial Infections	Nitro radical anion	Mutagenic in Ames (False +)	Approved; safe in humans due to oxygen futile cycling.
Delamanid	MDR-Tuberculosis	Des-nitro / NO release	Generally well tolerated	Approved; unique bicyclic structure alters reduction kinetics[3].

References

• Mutagenicity of nitroaromatic degradation compounds Source: PubMed / NIH URL:[Link]

• Mutagenicity of Nitroaromatic Compounds Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

• Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments Source: SciELO URL:[Link]

• Predicting the Mutagenic Activity of Nitroaromatics Using Conceptual Density Functional Theory Descriptors and Explainable No-Code Machine Learning Approaches Source: PubMed / NIH URL: [Link]

• Predicting the Mutagenic Activity of Nitroaromatics Using Conceptual Density Functional Theory Descriptors Source: ACS Publications URL:[Link]

• Modeling the Bioactivation and Subsequent Reactivity of Drugs Source: PMC - NIH URL:[Link]

• Reduction and mutagenic activation of nitroaromatic compounds Source: ASM Journals URL:[Link]

• Structure-Based Reactivity Profiles of Reactive Metabolites with Glutathione Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

• A Semiquantitative Method for the Determination of Reactive Metabolite Conjugate Levels in Vitro Utilizing Liquid Chromatography−Tandem Mass Spectrometry and Novel Quaternary Ammonium Glutathione Analogues Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. scielo.br [scielo.br]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Predicting the Mutagenic Activity of Nitroaromatics Using Conceptual Density Functional Theory Descriptors and Explainable No-Code Machine Learning Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Modeling the Bioactivation and Subsequent Reactivity of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Metabolic Stability of Aryl Sulfonyl Fluorides

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with aryl sulfonyl fluorides (SFs). This guide is designed to provide in-depth, practical solutions to common challenges encountered during the development of SF-containing molecules as covalent probes and therapeutics. We will delve into the mechanistic underpinnings of metabolic instability and offer field-proven strategies to overcome these hurdles, ensuring your research progresses efficiently and effectively.

Introduction: The Promise and Peril of Aryl Sulfonyl Fluorides

Aryl sulfonyl fluorides have emerged as a powerful class of electrophiles, or "warheads," for developing targeted covalent inhibitors.[1][2][3] Their unique reactivity profile allows for the formation of stable covalent bonds with nucleophilic amino acid residues beyond cysteine, including tyrosine, lysine, serine, and histidine, thereby expanding the druggable proteome.[3][4][5] This versatility has made them invaluable tools in chemical biology and drug discovery, particularly for creating selective probes and potent inhibitors for challenging targets.[4][6]

However, the very electrophilicity that makes the sulfonyl fluoride group effective also renders it susceptible to metabolic degradation, primarily through hydrolysis of the sulfur-fluoride (S-F) bond.[7][8][9] This low metabolic stability can limit the in vivo applicability of these compounds, presenting a significant challenge for their translation into clinical candidates or reliable in vivo probes.[1][7] This guide provides a structured approach to diagnosing, troubleshooting, and resolving these stability issues.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments in a question-and-answer format.

Question 1: My aryl sulfonyl fluoride degrades rapidly when I incubate it in plasma or serum, but it's completely stable in PBS buffer. What's happening?

Answer: This is a classic indicator of enzyme-mediated hydrolysis. While the S-F bond can undergo slow hydrolysis in aqueous buffer, the rapid degradation in plasma or serum points towards catalysis by serum esterases or other hydrolases. These enzymes can facilitate nucleophilic attack on the electrophilic sulfur atom, leading to the cleavage of the S-F bond and the formation of the corresponding, often inactive, sulfonic acid.[6][7]

Causality: The active site of these enzymes provides an environment that stabilizes the transition state of the hydrolysis reaction, dramatically accelerating a process that is slow under physiological pH and temperature alone.

Solutions:

• Introduce Steric Hindrance: Flank the sulfonyl fluoride group with bulky substituents, particularly at the ortho positions of the aryl ring. This physically shields the electrophilic sulfur atom from the nucleophilic residues of metabolic enzymes. Studies have shown that 2,4,6-trisubstituted aryl sulfonyl fluorides exhibit significantly enhanced metabolic stability.[1][7][8]

• Modulate Electronics: While counterintuitive, adding electron-donating groups (EDGs) to the aryl ring can sometimes improve stability by reducing the electrophilicity of the sulfur atom, making it less prone to nucleophilic attack. However, this must be balanced against the potential loss of on-target reactivity.

• Consider Bioisosteric Replacement: If direct modifications are unsuccessful, consider replacing the sulfonyl fluoride with a more stable warhead, such as an aryl fluorosulfate (see FAQ section).[4][10]

Question 2: I've successfully stabilized my compound against hydrolysis, but now it shows no activity against my target protein. How can I regain potency?

Answer: You've encountered the critical challenge of balancing metabolic stability with on-target reactivity. The same modifications that protect the S-F bond from hydrolysis (e.g., bulky ortho groups or strong EDGs) can also reduce its intrinsic electrophilicity to the point where it no longer reacts efficiently with the target nucleophile in the protein's binding pocket.

Causality: Covalent inhibition is a two-step process: 1) non-covalent binding to the target protein, and 2) the covalent reaction. The modifications you introduced may have either disrupted the key non-covalent interactions necessary for proper binding orientation or reduced the warhead's reactivity below the threshold needed for the covalent step.

Solutions:

• Fine-Tune Steric Bulk: Systematically vary the size of the ortho substituents. The goal is to find a group large enough to block bulky enzymes but small enough to be accommodated within the protein's binding site. For example, compare methyl vs. ethyl vs. isopropyl groups.

• Optimize Electronic Properties: Create a small library of analogs with a range of substituents (both electron-donating and electron-withdrawing) to map the structure-activity relationship (SAR). This allows you to find the "sweet spot" that balances stability and reactivity.[1]

• Re-optimize the Scaffold: The modifications to the warhead may require compensatory changes elsewhere in the molecule to restore binding affinity. Re-explore the SAR of the non-covalent binding elements of your inhibitor to regain lost potency.

Question 3: My compound is stable and active, but proteomic analysis reveals significant off-target reactivity. How can I improve selectivity?

Answer: High intrinsic reactivity can lead to promiscuous labeling of proteins, causing potential toxicity. The goal is to develop a compound whose reactivity is "templated" by the binding pocket of the intended target.[2][6] This means the warhead should be relatively inert in solution but becomes highly reactive only when held in the correct proximity and orientation to the target nucleophile.

Causality: Highly electrophilic warheads (e.g., those on electron-deficient aryl rings) can react with accessible nucleophiles on the surface of many proteins, not just your intended target.

Solutions:

• Attenuate Electrophilicity: Introduce mild electron-donating groups onto the aryl ring. A methoxy group, for instance, has been shown to stabilize aryl sulfonyl fluorides while often preserving sufficient reactivity for on-target modification.[10]

• Switch to a Less Reactive Warhead: Aryl fluorosulfates are generally more stable and less reactive than their sulfonyl fluoride counterparts.[4][10] This attenuated reactivity makes them less likely to engage in off-target reactions and excellent candidates for achieving high selectivity.

• Introduce Heteroatoms: Recent research suggests that heteroaryl sulfonyl fluorides can offer improved stability and a more tunable reactivity profile compared to traditional phenyl-based SFs.[11]

Frequently Asked Questions (FAQs)

• Q1: What are the primary metabolic pathways for aryl sulfonyl fluorides? The predominant metabolic liability is the hydrolysis of the S-F bond to form the corresponding sulfonic acid.[7] This conversion is often catalyzed by serum hydrolases and esterases.

• Q2: How do electronic and steric factors influence stability? Both play a crucial role.

  • Electronic Effects: Electron-withdrawing groups on the aryl ring increase the electrophilicity of the sulfur atom, making the S-F bond more susceptible to nucleophilic attack and thus decreasing stability. Conversely, electron-donating groups can decrease electrophilicity and enhance stability.[1]

  • Steric Effects: Bulky groups positioned near the sulfonyl fluoride moiety, particularly at the ortho-positions, provide a steric shield that physically blocks the approach of water molecules or enzymatic active sites, significantly increasing metabolic stability.[7][8] Studies have demonstrated that 2,4,6-trisubstituted aryl sulfonyl fluorides display the highest in vitro stability.[1][7][8]

• Q3: What are the recommended assays for assessing the metabolic stability of these compounds? The standard approach is to incubate the compound at a known concentration (e.g., 1-10 µM) in a relevant biological matrix at 37°C.

  • Matrices: Common choices include plasma, serum, or liver microsomes from relevant species (e.g., mouse, rat, human). Rat serum is a good starting point for in vitro studies.[7]

  • Analysis: Aliquots are taken at various time points (e.g., 0, 15, 30, 60, 120 minutes), the reaction is quenched (e.g., with cold acetonitrile), and the remaining parent compound is quantified by LC-MS/MS. The rate of disappearance is then used to calculate the compound's half-life (t½).

• Q4: Are there viable bioisosteric replacements for the sulfonyl fluoride group that offer better stability? Yes. The most widely used and validated replacement is the aryl fluorosulfate (Ar-O-SO₂F) . The additional oxygen atom attenuates the electrophilicity of the sulfur center, significantly enhancing metabolic stability while often retaining sufficient reactivity for covalent modification, especially for targeting lysine and histidine residues.[4][10] Other emerging groups include sulfonimidoyl fluorides and heteroaryl sulfonyl fluorides.[11][12]

Data Summary: Impact of Substitution on Aryl Sulfonyl Fluoride Stability

The following table summarizes general trends observed in structure-stability relationships, synthesized from multiple studies.[1][7][8][10]

Substitution Pattern on Aryl Ring	Relative Electrophilicity	Expected In Vitro Stability	Rationale
4-Nitro (Strong EWG)	High	Low	Increased susceptibility to nucleophilic attack.
Unsubstituted Phenyl	Moderate	Moderate	Baseline for comparison.
4-Methoxy (EDG)	Moderate-Low	Moderate-High	Reduced electrophilicity of the sulfur atom.[10]
2-Methyl (Ortho-sterics)	Moderate	High	Steric shielding of the reaction center.
2,6-Dimethyl (Di-ortho)	Moderate	Very High	Enhanced steric shielding.
2,4,6-Triisopropyl	Low	Excellent	Combination of steric bulk and electron donation.[7]

Key Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay in Rat Serum

This protocol outlines a typical experiment to determine the half-life of an aryl sulfonyl fluoride in a biological matrix.

Materials:

• Test compound (aryl sulfonyl fluoride) stock solution (e.g., 10 mM in DMSO).

• Pooled rat serum (commercially available).

• Phosphate-buffered saline (PBS), pH 7.4.

• Acetonitrile (ACN) with an internal standard (IS).

• 96-well plates.

• Incubator set to 37°C.

• LC-MS/MS system.

Procedure:

• Preparation: Pre-warm rat serum and PBS to 37°C.

• Reaction Initiation: In a 96-well plate, add 198 µL of rat serum. Add 2 µL of the 10 mM test compound stock solution to achieve a final concentration of 100 µM (this will be further diluted). Mix gently. (Note: The final concentration during incubation should be optimized based on assay sensitivity; 1-10 µM is common).

• Control Sample: Prepare a parallel control by adding the compound to PBS instead of serum to measure non-enzymatic hydrolysis.

• Incubation: Place the plate in the 37°C incubator.

• Time Points: At specified time points (e.g., 0, 15, 30, 60, 90, 120 min), withdraw an aliquot (e.g., 25 µL) of the reaction mixture.

• Quenching: Immediately add the aliquot to a separate plate containing a quenching solution (e.g., 100 µL of cold ACN with IS) to stop the reaction and precipitate proteins.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS. Quantify the peak area ratio of the parent compound to the internal standard.

• Data Analysis: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the line (k) is the elimination rate constant. Calculate the half-life using the equation: t½ = 0.693 / k .

Protocol 2: Intact Protein Mass Spectrometry to Confirm Covalent Modification

This protocol confirms that your compound is covalently binding to its intended protein target.

Materials:

• Purified target protein.

• Test compound (aryl sulfonyl fluoride).

• Assay buffer (e.g., HEPES or PBS).

• LC-MS system capable of intact protein analysis (e.g., Q-TOF).

Procedure:

• Incubation: Incubate the target protein (e.g., at 5 µM) with an excess of the test compound (e.g., 25-50 µM) in the assay buffer. Also, prepare a control sample of the protein with DMSO vehicle only.

• Reaction Time: Allow the reaction to proceed for a set time (e.g., 1-4 hours) at an appropriate temperature (e.g., room temperature or 37°C).

• Sample Cleanup: Desalt the protein sample to remove excess compound and non-volatile salts using a C4 ZipTip or a similar desalting column.

• Mass Spectrometry: Infuse the desalted protein sample into the mass spectrometer. Acquire the mass spectrum over a range that includes the expected mass of the unmodified and modified protein.

• Data Analysis: Deconvolute the resulting mass spectrum. Covalent modification is confirmed by the appearance of a new peak with a mass equal to the original protein plus the mass of the bound inhibitor fragment (Compound Mass - HF).

Visualizations and Workflows

Metabolic Degradation Pathway

Caption: The primary metabolic fate of aryl sulfonyl fluorides is enzyme-catalyzed hydrolysis to the corresponding sulfonic acid.

Experimental Workflow for Stability Assessment

Caption: A standard workflow for evaluating the in vitro metabolic stability of a novel aryl sulfonyl fluoride compound.

Decision Tree for Improving Metabolic Stability

Caption: A decision-making framework for selecting a strategy to enhance the metabolic stability of an aryl sulfonyl fluoride lead compound.

References

• King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics, 20(2), 896–905. [Link]

• Parker, C. G., & Kelly, J. W. (2025). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. [Link]

• King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. ResearchGate. [Link]

• King, A. T., Matesic, L., Keaveney, S. T., & Jamie, J. F. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. PubMed. [Link]

• García-García, C., et al. (2020). Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions. PubMed. [Link]

• Smith, A., et al. (2026). Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. ChemRxiv. [Link]

• Kelly, J. W., et al. (2018). Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate. PMC. [Link]

• García-García, C., et al. (2024). Covalent Targeting of Histidine Residues with Aryl Fluorosulfates: Application to Mcl-1 BH3 Mimetics. Journal of Medicinal Chemistry. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemrxiv.org [chemrxiv.org]
• 12. researchgate.net [researchgate.net]

challenges in scaling up 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride synthesis

Technical Support Center: Scale-Up Synthesis of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride

1. Process Overview & Mechanistic Pathways The synthesis of 2-methyl-3-nitrobenzene-1-sulfonyl fluoride is a critical operation for generating SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry hubs. Due to the strong electronegativity of fluorine, the S-F bond cleavage is entirely heterolytic, giving sulfonyl fluorides exceptional thermodynamic stability (homolytic bond dissociation energy of 90.5 kcal/mol vs. 46 kcal/mol for S-Cl) and resistance to reduction[1],[2].

To support drug development professionals, we have validated two distinct scale-up pathways:

• Route A (Halex Process): Direct halogen exchange from the corresponding sulfonyl chloride using aqueous potassium bifluoride ( KHF2​ )[3].

• Route B (Sandmeyer-Type Process): A copper-free, one-pot fluorosulfonylation starting from 2-methyl-3-nitroaniline, utilizing sodium metabisulfite ( Na2​S2​O5​ ) and Selectfluor[4].

Fig 1: Scalable synthetic pathways for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

2. Standard Operating Procedures (SOPs)

Protocol A: KHF₂-Mediated Halogen Exchange (1 kg Scale) Causality & Validation: We utilize KHF2​ rather than KF because the bifluoride ion ( HF2−​ ) forms a symmetric 4-electron-3-center bond[1]. This stabilizes the fluoride ion at the aqueous-organic interface, preventing the hydrolysis of the sulfonyl chloride starting material while driving the F-Cl exchange[3].

• Reactor Prep: Charge a PTFE-lined or Hastelloy C-276 reactor with 2-methyl-3-nitrobenzene-1-sulfonyl chloride (1.0 kg, 1.0 eq) and acetonitrile (3.0 L). Self-Validation: Ensure the reactor is free of exposed glass components to prevent etching from generated HF.

• Reagent Addition: Prepare a 3M aqueous solution of KHF2​ (2.0 eq). Add this solution to the reactor at 20 °C.

• Biphasic Agitation: Stir vigorously (minimum 300 RPM with a retreat-curve impeller) for 6 hours. In-Process Control (IPC): Monitor via HPLC. The reaction is complete when the sulfonyl chloride peak is <1% AUC.

• Workup: Stop agitation and allow phases to separate. Drain the lower aqueous layer. Wash the organic layer with saturated NaHCO3​ to neutralize residual HF, dry over MgSO4​ , and concentrate under reduced pressure to yield the stable product.

Protocol B: Copper-Free Sandmeyer Fluorosulfonylation (500 g Scale) Causality & Validation: This route avoids toxic transition metals. Na2​S2​O5​ acts dually as a reductant and an SO2​ surrogate. Single-electron reduction of the in-situ generated diazonium salt yields an aryl radical, which captures SO2​ to form an arylsulfonyl radical. Selectfluor then facilitates a fluorine atom transfer[4].

• Substrate Charging: Charge a glass-lined steel (GLS) reactor with 2-methyl-3-nitroaniline (500 g, 1.0 eq), Na2​S2​O5​ (2.0 eq), Selectfluor (2.5 eq), and a 1:1 mixture of MeCN/H₂O (5.0 L).

• Diazotization: Cool the reactor to 0 °C. Begin a feed-rate-controlled dropwise addition of tert-butyl nitrite (t-BuONO, 1.5 eq). Self-Validation: Monitor reactor pressure closely; the decomposition of the diazonium intermediate will release equimolar N2​ gas.

• Radical Propagation: Warm the reactor to 20 °C and stir for 12 hours. IPC: Confirm the disappearance of the aniline starting material via LC-MS.

• Isolation: Quench with water (2.0 L). Extract with dichloromethane (3 x 2.0 L). The thermodynamic stability of the sulfonyl fluoride allows for aggressive aqueous washing without product degradation[2].

3. Troubleshooting & FAQs

Q: Why does our Halex scale-up (Route A) stall at 80-85% conversion despite using excess KHF2​ ? A: This is a classic mass transfer limitation. The Halex reaction occurs entirely at the aqueous-organic interface[3]. As you scale up, the surface-area-to-volume ratio of the biphasic mixture decreases. Resolution: Increase the interfacial area by upgrading your agitation system (e.g., using a high-shear impeller) or add 1-2 mol% of a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) to shuttle the bifluoride ion into the organic phase.

Q: What reactor material is required for the KHF2​ step? Can we use our standard glass-lined steel (GLS) reactor? A: No. KHF2​ in an aqueous environment generates hydrofluoric acid (HF). HF will rapidly etch the silica in a GLS reactor, leading to catastrophic equipment failure and silicon contamination in your API. Resolution: You must use a PTFE-lined, PFA-lined, or Hastelloy C-276 reactor for Route A.

Q: During the Sandmeyer route (Route B), we observe sudden pressure spikes. How do we safely manage this? A: The pressure spike is caused by the rapid evolution of N2​ gas during the decomposition of the aryldiazonium intermediate[4]. Resolution: Never batch-mix the t-BuONO. Dose it strictly under temperature control (feed-rate limited) and ensure the reactor has an open vent line to a scrubber sized for high volumetric gas flow. Alternatively, transition the diazotization step to a continuous flow reactor to minimize the active volume of accumulating diazonium species.

Q: Is the final 2-methyl-3-nitrobenzene-1-sulfonyl fluoride sensitive to the aqueous workup? Will it hydrolyze? A: No. Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides exhibit extraordinary thermodynamic stability and are virtually inert to neutral or mildly basic aqueous hydrolysis[2]. The symmetric [F−H−F]− transition state suppresses backward nucleophilic attack[1]. You can safely perform aqueous extractions without fear of product degradation.

4. Process Parameters & Quantitative Data

Parameter	Route A (Halex Process)	Route B (Sandmeyer Process)
Starting Material	2-Methyl-3-nitrobenzene-1-sulfonyl chloride	2-Methyl-3-nitroaniline
Key Reagents	KHF2​ (aq), MeCN	Na2​S2​O5​ , Selectfluor, t-BuONO
Operating Temperature	20–25 °C	0 °C (Addition) to 25 °C (Reaction)
Required Reactor Material	PTFE-lined or Hastelloy C-276	Glass-lined steel (GLS) or Hastelloy
Primary Safety Hazard	HF generation (Corrosive etching)	N2​ gas evolution (Pressure spike)
Typical Isolated Yield	85–95%	60–75%
Scalability Rating	Excellent (Requires high agitation)	Good (Requires strict gas venting)

References

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validation of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride as a Chemical Probe for Bacterial Systems

A Comparative Guide for Researchers

In the quest for novel therapeutics to combat antimicrobial resistance, the validation of new chemical entities is a critical endeavor. This guide provides a comprehensive analysis of 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (MNSF) as a potential chemical probe, contextualizing its use within the broader class of ortho-nitrobenzenesulfonyl fluorides. We present a comparative framework against alternative probes and negative controls, supported by experimental data and detailed protocols to ensure scientific rigor and reproducibility.

Introduction: The Emergence of ortho-Nitrobenzenesulfonyl Fluorides as Antibacterial Agents

The sulfonyl fluoride moiety is a versatile electrophile in chemical biology, capable of forming stable covalent bonds with various nucleophilic amino acid residues in proteins, including serine, threonine, tyrosine, and lysine.[1] Recently, a new class of compounds, the ortho-nitrobenzenesulfonyl fluorides, has emerged as a promising pharmacophore for the development of antibiotics, particularly against Gram-negative bacteria.[2][3] 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (MNSF) belongs to this class of compounds. The defining characteristic of these molecules is the mandatory ortho positioning of the nitro and sulfonyl fluoride groups, a structural feature essential for their antibacterial activity.[2][3]

Proposed Mechanism of Action: A Prodrug Approach

The prevailing hypothesis for the mechanism of action of ortho-nitrobenzenesulfonyl fluorides is their function as prodrugs that are selectively activated within bacterial cells. This activation is thought to be mediated by bacterial nitroreductases, enzymes that are highly expressed in many bacterial species.[2]

The proposed activation pathway involves the reduction of the nitro group by a nitroreductase to a reactive hydroxylamine intermediate. This intermediate can then undergo an intramolecular cyclization, attacking the neighboring sulfonyl fluoride to form a highly reactive five-membered oxathiazole species. This reactive species is then capable of covalently modifying essential bacterial proteins, leading to cell death.[2]

Comparative Analysis: MNSF vs. Alternative Probes and Controls

The validation of a chemical probe requires a thorough comparison with other available tools to understand its potency, selectivity, and spectrum of activity.[4][5]

Data Summary: Potency and Selectivity

Compound/Probe	Class	Primary Target(s)	Reported MIC (E. coli)	Key Characteristics & Limitations
2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (MNSF)	ortho-Nitrobenzenesulfonyl fluoride	Bacterial Nitroreductase (proposed)	Data not available	A putative probe requiring full validation.
2-Nitrobenzenesulfonyl fluoride	ortho-Nitrobenzenesulfonyl fluoride	Bacterial Nitroreductase (proposed)	5.15 µg/mL[3]	Lead fragment for this class; moderate potency.
2-Nitrothiophene-3-sulfonyl fluoride	ortho-Nitrothiophenesulfonyl fluoride	Bacterial Nitroreductase (proposed)	0.66 µg/mL[2]	More potent analog of 2-nitrobenzenesulfonyl fluoride.
Nitrofurantoin	Nitrofuran	Multiple bacterial enzymes	Variable	Clinically used antibiotic; broad-spectrum; concerns about toxicity.[3]
ETH1-NO2 / ETH2-NO2	Fluorescent Probe	Nitroreductase	N/A	"Turn-on" fluorescent probes for detecting nitroreductase activity.[6][7]
4-Nitrobenzenesulfonyl fluoride	para-Nitrobenzenesulfonyl fluoride	None (inactive)	Inactive[2][8]	Isomeric negative control; lacks the essential ortho geometry.
2-Nitrobenzenesulfonyl chloride	ortho-Nitrobenzenesulfonyl chloride	None (inactive)	Inactive[2]	Electrophile variant negative control; sulfonyl chloride is less stable.

Negative Controls: The Importance of Inactive Analogs

A crucial aspect of chemical probe validation is the use of closely related but inactive analogs to control for off-target effects.[5] For MNSF, two key types of negative controls are recommended:

• Isomeric Control: A compound with the same chemical formula but a different arrangement of substituents. In this case, a meta or para-nitro isomer, such as 4-nitrobenzenesulfonyl fluoride, would be an appropriate negative control. The lack of the ortho configuration renders these isomers inactive, demonstrating the specific structural requirement for antibacterial activity.[2]

• Electrophile Control: A compound where the reactive sulfonyl fluoride group is replaced with a less reactive or more promiscuous electrophile. For instance, 2-nitrobenzenesulfonyl chloride is inactive, highlighting the importance of the sulfonyl fluoride for the desired biological effect.[2]

Alternative Probes: Orthogonal Approaches to Target Validation

To build a more robust case for the proposed mechanism of action, it is beneficial to use alternative probes that target the same biological process through a different modality.

• Fluorescent Nitroreductase Probes: Compounds like ETH1-NO2 and ETH2-NO2 are non-fluorescent molecules that become fluorescent upon reduction by nitroreductases.[6][7] These can be used to confirm the presence and activity of nitroreductases in the bacterial species of interest and to study the kinetics of nitroreductase-mediated activation.

Experimental Validation Protocols

The following protocols provide a framework for the systematic validation of MNSF as a chemical probe.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Bacterial culture (e.g., E. coli ATCC 25922)

• MNSF, positive control antibiotic (e.g., ciprofloxacin), negative controls (e.g., 4-nitrobenzenesulfonyl fluoride)

• Spectrophotometer (600 nm)

Procedure:

• Prepare a stock solution of MNSF and control compounds in DMSO.

• Inoculate a fresh culture of bacteria and grow to mid-log phase (OD600 ≈ 0.5).

• Dilute the bacterial culture to a final concentration of 5 x 10^5 CFU/mL in MHB.

• In a 96-well plate, perform a two-fold serial dilution of the test compounds in MHB.

• Add the diluted bacterial suspension to each well.

• Include a positive control (bacteria only) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is the lowest concentration of the compound at which no visible growth is observed.

Protocol 2: Mammalian Cell Cytotoxicity Assay

This assay assesses the toxicity of the compound to mammalian cells to determine its selectivity for bacteria.

Materials:

• Human cell line (e.g., HEK293 or HepG2)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO

Procedure:

• Seed mammalian cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of MNSF and control compounds for 24-48 hours.

• Add MTT solution to each well and incubate for 2-4 hours.

• Solubilize the formazan crystals with DMSO.

• Measure the absorbance at 570 nm.

• Calculate the CC50 (the concentration that reduces cell viability by 50%).

Protocol 3: Nitroreductase Activity Assay using a Fluorescent Probe

This assay confirms the presence of active nitroreductases in the target bacteria.

Materials:

• Bacterial lysate

• Fluorescent nitroreductase probe (e.g., ETH1-NO2)

• NADH or NADPH

• Phosphate buffer

• Fluorometer

Procedure:

• Prepare a bacterial lysate from the strain of interest.

• In a microplate, combine the bacterial lysate, the fluorescent probe, and NADH/NADPH in a phosphate buffer.

• Incubate at 37°C and measure the increase in fluorescence over time.

• A time-dependent increase in fluorescence indicates the presence of active nitroreductases.

Visualizing Key Concepts

Proposed Mechanism of Action of MNSF

Caption: Proposed bioactivation pathway of MNSF in bacteria.

Experimental Workflow for MNSF Validation

Caption: A workflow for the comprehensive validation of MNSF.

Conclusion and Future Directions

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride, as a representative of the ortho-nitrobenzenesulfonyl fluoride class, presents an intriguing starting point for the development of novel antibacterial agents. Its proposed mechanism of action, involving bacterial-specific activation, is a promising strategy for achieving selectivity. However, rigorous validation is paramount.

This guide has outlined a systematic approach to validating MNSF as a chemical probe. By employing a combination of potency, selectivity, and mechanism-of-action studies, and by judiciously using negative controls and alternative probes, researchers can build a robust biological case for this compound. Future work should focus on identifying the specific protein targets of the activated probe and on understanding the full spectrum of its antibacterial activity. Such studies will be instrumental in advancing this promising class of compounds from chemical probes to potential therapeutic leads.

References

• Sadlowski, C. M., Park, B., Das, S., Araújo, C., Kerr, D. L., He, M., ... & Murthy, N. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. Molecular Systems Design & Engineering, 3(4), 633-641. [Link]

• Sadlowski, C. M., Park, B., Das, S., Araújo, C., Kerr, D. L., He, M., ... & Murthy, N. (2018). Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. bioRxiv. [Link]

• EFMC Best Practices in Medicinal Chemistry WG. Validating Chemical Probes. European Federation for Medicinal Chemistry and Chemical Biology. [Link]

• Kallemeijn, W. W., Riemersma, M., van den Nieuwendijk, A. M., Witte, M. D., & Overkleeft, H. S. (2019). Validation and Invalidation of Chemical Probes for the Human N-myristoyltransferases. Cell chemical biology, 26(6), 829-840. [Link]

• Li, Y., Wang, Y., Zhang, Y., Wang, Y., Liu, Y., & Zhang, J. (2024). Nitroreductase-Based “Turn-On” Fluorescent Probe for Bacterial Identification with Visible Features. ACS sensors. [Link]

• Chen, Y. C., Chen, Y. A., Lin, Y. J., Chen, Y. C., & Chen, C. H. (2023). Nitroreductase-Activated Fluorescence Probe for Detection of Bacterial Infections. International journal of molecular sciences, 24(9), 8341. [Link]

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• Li, Y., Wang, Y., Zhang, Y., Wang, Y., Liu, Y., & Zhang, J. (2024). Nitroreductase-Based “Turn-On” Fluorescent Probe for Bacterial Identification with Visible Features. PubMed. [Link]

• Zhang, P., Li, X., Wang, Y., Li, J., Wang, Z., & Zhang, X. (2023). Cyanine-scaffold fluorogenic probes for visual detection of nitroreductase in living bacteria. Journal of Materials Chemistry B, 11(23), 5257-5263. [Link]

• EFMC. Validating Chemical Probes. [Link]

• Creative Biolabs. Sulfonyl Fluoride Probes. [Link]

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• Sadlowski, C. M., Park, B., Das, S., Araújo, C., Kerr, D. L., He, M., ... & Murthy, N. (2018). Supplementary Material (ESI) Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. Royal Society of Chemistry. [Link]

• Hossain, M. S., & Rahman, M. M. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon, 10(8), e29241. [Link]

• Sadlowski, C. M., Park, B., Das, S., Araújo, C., Kerr, D. L., He, M., ... & Murthy, N. (2018). 2-Nitrobenzenesulfonyl fluoride derivatives and their MICs (μg mL −1 ). ResearchGate. [Link]

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A Technical Guide to 2-Nitrothiophene-3-sulfonyl Fluoride: A Superior Covalent Probe for Targeted Applications

The landscape of covalent chemical biology is in a constant state of evolution, driven by the pursuit of reagents that offer the perfect triad of stability, reactivity, and selectivity. Within the arsenal of electrophilic warheads, sulfonyl fluorides have carved out a privileged niche.[1] Their unique ability to form stable covalent bonds with a range of nucleophilic amino acid residues—extending beyond cysteine to tyrosine, lysine, serine, threonine, and histidine—makes them invaluable tools for developing targeted covalent inhibitors (TCIs) and chemical probes.[1][2][3] This versatility is underpinned by the principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a next-generation click reaction paradigm that leverages the latent reactivity of the S-F bond.[4][5][6]

However, not all sulfonyl fluorides are created equal. The reactivity and selectivity of the warhead are exquisitely sensitive to the nature of its aromatic or aliphatic scaffold. Standard reagents like benzenesulfonyl fluoride often require harsh conditions or high catalyst loadings and can suffer from off-target reactivity.[4] This guide provides an in-depth comparison of 2-nitrothiophene-3-sulfonyl fluoride, presenting compelling experimental evidence that establishes it as a significantly more effective alternative, particularly in the development of novel antibiotics.

The Sulfonyl Fluoride Family: A Comparative Overview

The utility of a sulfonyl fluoride warhead is a delicate balance. It must be stable enough to persist in complex biological media but reactive enough to engage its target on a practical timescale.[1] This has led to the development of various classes of SuFEx hubs, each with distinct characteristics:

• Aryl Sulfonyl Fluorides (e.g., Benzenesulfonyl Fluoride): These are the foundational sulfonyl fluoride probes. Their reactivity can be modulated by substituents on the aromatic ring, but they often represent a baseline for performance.

• Arylfluorosulfates (AFS): Generally less reactive than their sulfonyl fluoride counterparts, AFS probes offer a "milder" approach.[7][8] This reduced reactivity can enhance selectivity, as the covalent modification often requires a highly favorable binding environment to proceed, but it may come at the cost of potency.[7][8]

• Vinyl and Styryl Sulfonyl Fluorides (e.g., ESF, SSF): These compounds function as Michael acceptors, showing a strong preference for cysteine modification.[9][10] While highly effective, their mechanism and target scope differ fundamentally from traditional SuFEx reagents.

The challenge remains to develop probes that combine high potency with a mechanism for selective action. It is in this context that 2-nitrothiophene-3-sulfonyl fluoride emerges as a standout candidate.

2-Nitrothiophene-3-sulfonyl Fluoride: A Structurally-Enhanced Warhead

At first glance, 2-nitrothiophene-3-sulfonyl fluoride might appear to be a simple heterocyclic analog of 2-nitrobenzenesulfonyl fluoride. However, its performance reveals a profound enhancement derived from its unique architecture. The key to its superior efficacy lies in the synergistic interplay between the sulfonyl fluoride warhead and the ortho-positioned nitro group on a thiophene core.[11][12]

This specific arrangement is not merely for electronic activation; it is the cornerstone of a novel, bio-reductive activation mechanism that confers remarkable antibacterial potency and a degree of pathogen-specificity.[11][13]

Performance Benchmark: Unprecedented Antibacterial Efficacy

The most striking evidence for the superiority of 2-nitrothiophene-3-sulfonyl fluoride comes from comparative studies in antibiotic discovery. Research has shown that the ortho-nitro configuration is essential for antibacterial activity.[11] When directly compared, 2-nitrothiophene-3-sulfonyl fluoride (compound 2 ) demonstrates significantly greater potency than its benzene-based counterpart, 2-nitrobenzenesulfonyl fluoride (compound 1 ).[11][12][14]

Compound	Target Organism	MIC (μg/mL)	Fold Improvement (vs. Compound 1)
1 (2-Nitrobenzenesulfonyl fluoride)	E. coli	~6.6	-
2 (2-Nitrothiophene-3-sulfonyl fluoride)	E. coli	0.66	10x
2 (2-Nitrothiophene-3-sulfonyl fluoride)	Kanamycin-resistant E. coli	0.66	-
2 (2-Nitrothiophene-3-sulfonyl fluoride)	Ampicillin-resistant E. coli	10.6	-
2 (2-Nitrothiophene-3-sulfonyl fluoride)	Multidrug-resistant Acinetobacter baumannii	Active	-
2 (2-Nitrothiophene-3-sulfonyl fluoride)	Methicillin-resistant Staphylococcus aureus (MRSA)	Active	-
2 (2-Nitrothiophene-3-sulfonyl fluoride)	Pseudomonas aeruginosa	Active	-
(Data synthesized from multiple sources[11][12][14])

As the data clearly indicates, replacing the benzene ring with a thiophene core results in a 10-fold increase in potency against E. coli.[12][14] Furthermore, compound 2 maintains its high efficacy against multiple drug-resistant strains, positioning it as a promising pharmacophore for tackling the urgent global health threat of antibiotic resistance.[12][13]

Mechanism of Action: Bio-activation as a Selectivity Filter

The enhanced efficacy of ortho-nitro sulfonyl fluorides is attributed to a fascinating mechanism of action that leverages the unique biochemistry of bacterial cells. Instead of acting as a conventional covalent inhibitor, the compound is believed to be a prodrug, activated by bacterial nitroreductases.[11][13]

This proposed pathway creates a powerful selectivity advantage:

• Cellular Entry: The small, relatively lipophilic molecule penetrates the bacterial cell wall.

• Nitroreductase Activation: Inside the bacterium, nitroreductase enzymes reduce the nitro group to a hydroxylamine.

• Intramolecular Cyclization: The resulting hydroxylamine performs a rapid intramolecular attack on the adjacent sulfonyl fluoride group, forming a highly reactive five-membered oxathiazole-S-oxide intermediate.

• Covalent Modification: This strained and highly electrophilic intermediate then reacts with essential bacterial proteins, leading to cell death.

This bio-activation is a key differentiator, as the parent compound remains relatively inert until it encounters the specific enzymatic machinery prevalent in bacteria.

Figure 1. Proposed bio-activation pathway of 2-nitrothiophene-3-sulfonyl fluoride.

Experimental Protocols

To facilitate further research and validation, we provide standardized methodologies for the synthesis and evaluation of 2-nitrothiophene-3-sulfonyl fluoride.

Protocol 1: Synthesis of 2-Nitrothiophene-3-sulfonyl Fluoride (2)

This procedure outlines the conversion of the commercially available sulfonyl chloride precursor to the target sulfonyl fluoride.

Figure 2. Synthetic workflow for 2-nitrothiophene-3-sulfonyl fluoride.

Materials:

• 2-Nitrothiophene-3-sulfonyl chloride

• Potassium bifluoride (KFHF)

• Acetone, ACS grade

• Deionized Water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottomed flask, add 2-nitrothiophene-3-sulfonyl chloride (1.0 eq).

• Add a 1:1 mixture of acetone and water.

• To this stirring solution, add potassium bifluoride (KFHF, 5.0 eq).

• Allow the reaction mixture to stir at room temperature for approximately 4 hours, monitoring by TLC.

• Upon completion, remove the acetone under reduced pressure.

• Dilute the remaining aqueous mixture with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with deionized water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the pure 2-nitrothiophene-3-sulfonyl fluoride.[12][15]

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This microdilution method is a standard protocol for determining the antibacterial efficacy of a compound.

Materials:

• Bacterial strain of interest (e.g., E. coli ATCC 25922)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Test compound stock solution (e.g., in DMSO)

• Positive control antibiotic (e.g., Kanamycin)

• Negative control (DMSO vehicle)

• Incubator (37°C)

• Microplate reader (OD₆₀₀)

Procedure:

• Preparation: Prepare a bacterial inoculum by diluting an overnight culture in fresh MHB to a concentration of ~5 x 10⁵ CFU/mL.

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound stock solution in MHB. The final volume in each well should be 100 µL. Include wells for positive and negative controls.

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, bringing the final volume to 200 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Analysis: Determine the MIC by visual inspection for the lowest concentration that completely inhibits bacterial growth (no turbidity). Confirm by measuring the optical density at 600 nm (OD₆₀₀) with a microplate reader. The MIC is the lowest concentration where the OD₆₀₀ is not significantly different from the sterile medium control.

Conclusion and Future Outlook

The evidence presented unequivocally establishes 2-nitrothiophene-3-sulfonyl fluoride as a superior alternative to conventional sulfonyl fluorides in the context of antibiotic development. Its ten-fold increase in potency over its benzenoid analog is remarkable, but its true elegance lies in its unique bio-reductive activation mechanism.[11][12][14] This feature provides a built-in selectivity filter, concentrating the reactive warhead within the target pathogen.

The discovery of this potent pharmacophore opens exciting new avenues for drug discovery. The low molecular weight and high efficacy of ortho-nitro sulfonyl fluorides make them ideal starting points for fragment-based drug design campaigns against a host of bacterial targets.[12] Further exploration of this scaffold could lead to a new class of antibiotics capable of combating multidrug-resistant infections, addressing one of the most pressing challenges in modern medicine.

References

• Sulfur fluoride exchange - PMC - NIH. (2023, August 3).
• SuFEx as a new generation of click chemistry: synthesis and development of linkers. (2023, July 10). Royal Society of Chemistry.
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• Advances in sulfonyl exchange chemical biology: expanding druggable target space. (2025, May 6). Royal Society of Chemistry.
• Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry - PMC.
• Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. (2023, January 4). Chinese Chemical Society.
• Fast and Site-Specific Covalent Targeting of Proteins by Arylfluorosulfate-Modified Aptamers. (2025, November 21). American Chemical Society.
• A Practical Guide to SuFEx Chemistry: An Overview of S(VI). (2024, September 5). Thieme.
• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. (2024, September 24). American Chemical Society.
• The growing applications of SuFEx click chemistry | Request PDF.
• Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics.
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• Aromatic 2-nitrosulfonyl fluoride antibiotics and methods of use thereof. (2020, March 19).
• Sulfonyl fluorides as privileged warheads in chemical biology. (2015, March 16). SciSpace.
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ChemProteomic Comparison Guide: Cross-Reactivity Profiling of 2-Methyl-3-nitrobenzene-1-sulfonyl Fluoride

As chemical proteomics shifts from traditional cysteine-directed electrophiles to broader amino acid profiling, Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a cornerstone for covalent probe design. Among these, 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride (2M3N-SF) represents a highly tunable aryl sulfonyl fluoride warhead.

This guide provides an objective, data-driven comparison of 2M3N-SF against alternative electrophilic probes. Designed for drug development professionals and chemical biologists, it dissects the mechanistic causality behind its cross-reactivity profile and provides a self-validating experimental framework for evaluating off-target labeling.

Mechanistic Rationale: Tuning the S(VI) Electrophile

To understand the cross-reactivity of 2M3N-SF, we must analyze the causality behind its structural design. The reactivity of sulfur(VI) fluorides (SVI-Fs) is dictated by the Lowest Unoccupied Molecular Orbital (LUMO) energy of the S-F bond and the steric environment surrounding the sulfur center[1].

• The 3-Nitro Group (Electronic Activation): The strongly electron-withdrawing nitro group pulls electron density away from the sulfonyl center via both inductive and resonance effects. This lowers the LUMO energy, increasing the intrinsic reactivity of the S-F bond toward nucleophilic attack by amino acid side chains (Lys, Tyr, His, Ser, Thr)[2].

• The 2-Methyl Group (Steric Shielding): Highly reactive sulfonyl fluorides are prone to rapid hydrolysis in aqueous media. The ortho-methyl group acts as a steric shield, protecting the electrophilic sulfur from bulk water. This extends the hydrolytic half-life to a physiologically relevant timescale (>10 hours), ensuring that the probe only reacts when driven by the high effective molarity of a protein binding pocket (proximity-enhanced SuFEx)[1].

Visualization: Proximity-Enhanced SuFEx Pathway

Caption: Mechanism of proximity-enhanced SuFEx covalent capture by 2M3N-SF within a protein pocket.

Cross-Reactivity Profiling & Alternative Comparison

In activity-based protein profiling (ABPP) and cross-linking mass spectrometry (CXMS), the ideal warhead balances broad targetability with low non-specific background[3]. 2M3N-SF operates as a "plant-and-cast" electrophile: it is largely inert in solution but highly cross-reactive with multiple weak nucleophiles once anchored[2].

Below is a quantitative comparison of 2M3N-SF against standard industry alternatives: PMSF (a classical serine protease inhibitor), Aryl Fluorosulfates (FS-probes, oxygen-linked SVI-Fs), and EBA (Ethynyl benziodoxolone, a Lys-specific warhead)[4].

Table 1: Electrophile Performance & Cross-Reactivity Comparison

Electrophilic Warhead	Primary Target Residues	Cross-Reactivity (Off-Target)	Aqueous Half-Life (pH 7.4)	Proximity Dependence	Primary Application
2M3N-SF	Lys, Tyr, His	Ser, Thr (Non-catalytic)	~12 - 18 hours	High	SuFEx CXMS, ABPP Profiling
PMSF	Catalytic Ser	None (Degrades too fast)	< 1 hour	Low (Reacts instantly)	Protease Inhibition
Aryl Fluorosulfates	Tyr	Lys, His	> 50 hours	Very High	Targeted Covalent Inhibitors
EBA / DOPA	Lys	Minimal	> 24 hours	Moderate	Amine-specific ABPP

Key Insight: Unlike PMSF, which only targets hyper-nucleophilic catalytic serines, 2M3N-SF successfully cross-reacts with unactivated Ser and Thr residues due to proximity-driven SuFEx[2]. However, this broad cross-reactivity requires stringent experimental controls to differentiate true target engagement from high-concentration artifactual labeling.

Experimental Methodology: Self-Validating IsoTOP-ABPP Protocol

To objectively quantify the cross-reactivity of 2M3N-SF across the proteome, we employ competitive Isotopic Tandem Orthogonal Proteolysis-ABPP (IsoTOP-ABPP) [4]. This protocol is a self-validating system: by competing the 2M3N-SF probe against a universal broad-spectrum alkyne probe, we can calculate exact isotopic ratios (Heavy:Light) to determine the specific residue-level engagement, ruling out non-specific background noise.

Step-by-Step Workflow

• Proteome Preparation & Dosing:

  • Extract native proteome from target cell line (e.g., HEK293T) in PBS (pH 7.4).

  • Divide into two aliquots: Vehicle (DMSO) and Treatment (10 µM 2M3N-SF).

  • Incubate at 37°C for 2 hours. Causality: A 2-hour window allows sufficient time for proximity-driven SuFEx while remaining well within the hydrolytic half-life of the 2-methyl substituted probe.

• Universal Probe Labeling:

  • Add a broad-spectrum SVI-F alkyne probe (100 µM) to both aliquots for 1 hour.

  • Causality: The universal probe labels all available nucleophilic pockets. Sites already covalently modified by 2M3N-SF in the treatment group will be blocked.

• CuAAC Click Chemistry (Isotopic Tagging):

  • Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

  • React the Vehicle group with a Light biotin-azide tag (TEV-cleavable).

  • React the Treatment group with a Heavy (isotopically labeled) biotin-azide tag.

• Enrichment & Proteolysis:

  • Combine both proteomes in a 1:1 ratio.

  • Enrich labeled proteins using streptavidin agarose beads. Wash extensively with 1% SDS to remove non-covalently bound proteins.

  • Perform on-bead trypsin digestion to remove non-probe-modified peptide fragments.

• TEV Cleavage & LC-MS/MS Analysis:

  • Release the probe-modified peptides via TEV protease cleavage.

  • Analyze via high-resolution LC-MS/MS.

  • Validation Metric: A Heavy:Light (R) ratio of < 0.2 indicates >80% target engagement by 2M3N-SF at that specific residue, confirming specific cross-reactivity.

Visualization: Competitive IsoTOP-ABPP Workflow

Caption: Competitive IsoTOP-ABPP workflow for quantifying 2M3N-SF residue-specific cross-reactivity.

Conclusion

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride is a highly effective, tunable electrophile for chemical biology. Its cross-reactivity with Lys, Tyr, His, Ser, and Thr is not a liability, but a proximity-dependent feature engineered by the electronic activation of the nitro group and the steric stability of the methyl group. When paired with rigorous quantitative proteomics like IsoTOP-ABPP, 2M3N-SF serves as a superior alternative to traditional hyper-reactive electrophiles for mapping the ligandable proteome.

References

• Gilbert, K. E., et al. "Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome." ACS Chemical Biology.[Link]

• Yang, B., et al. "Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry." Proceedings of the National Academy of Sciences (PNAS).[Link]

• Zhou, Y.-F., et al. "Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design." Biomolecules.[Link]

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A Senior Application Scientist's Guide to Comparing the Efficacy of Sulfonyl Fluoride-Based Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of covalent drug discovery, the sulfonyl fluoride warhead has emerged as a versatile and powerful tool. Unlike traditional electrophiles that predominantly target cysteine residues, sulfonyl fluorides exhibit a broader reactivity profile, capable of forming stable covalent bonds with a range of nucleophilic amino acids, including serine, threonine, tyrosine, and lysine.[1][2] This expanded targeting scope opens up new avenues for inhibiting previously intractable protein targets. This guide provides an in-depth comparison of the efficacy of different sulfonyl fluoride-based inhibitors, supported by experimental data and detailed protocols to empower researchers in their drug discovery endeavors.

The Mechanism of Covalent Inhibition by Sulfonyl Fluorides

At its core, the inhibitory action of sulfonyl fluorides relies on the principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry. The sulfonyl fluoride moiety (R-SO₂F) acts as an electrophilic "warhead." When positioned within the binding pocket of a target protein, the sulfur atom is susceptible to nucleophilic attack by an appropriately positioned amino acid side chain. This results in the formation of a stable sulfonyl-enzyme conjugate and the displacement of a fluoride ion, leading to irreversible inhibition of the protein's function.[1][2]

The reactivity of the sulfonyl fluoride warhead can be finely tuned by modifying its electronic and steric environment. This tunability is a key advantage, allowing for the development of inhibitors with optimized potency and selectivity.[3][4]

Comparing Sulfonyl Fluoride-Based Inhibitors: Key Parameters and Experimental Data

The efficacy of a sulfonyl fluoride-based inhibitor is a multifactorial equation, encompassing its intrinsic reactivity, target selectivity, and stability. Here, we compare different classes of sulfonyl fluoride inhibitors, highlighting their key characteristics with supporting data.

Phenylmethylsulfonyl Fluoride (PMSF) vs. 4-(2-Aminoethyl)benzenesulfonyl Fluoride (AEBSF)

PMSF is a classic, broad-spectrum serine protease inhibitor widely used in protein biochemistry. However, its utility is hampered by poor aqueous solubility and instability. AEBSF was developed as a superior alternative, addressing these limitations.

Property	Phenylmethylsulfonyl Fluoride (PMSF)	4-(2-Aminoethyl)benzenesulfonyl Fluoride (AEBSF)	Advantage
Water Solubility	Low	High	AEBSF
Aqueous Stability (t₁/₂) at pH 7	Minutes	Hours	AEBSF
Toxicity	High	Low	AEBSF
Typical Working Concentration	0.1 - 1 mM	0.1 - 1 mM	-
IC₅₀ for Trypsin	Not readily available in direct comparison	< 15 µM[5]	AEBSF (inferred from better properties)
k_obsd/[I] for Granule Proteases	< 7 M⁻¹s⁻¹[6]	Not available	-

Data compiled from multiple sources.[5][6][7][8][9]

The significantly improved solubility and stability of AEBSF make it a more reliable and effective tool for most applications, especially in prolonged experiments or in cellular contexts.[8][9]

Aryl vs. Alkyl Sulfonyl Fluorides

The nature of the group attached to the sulfonyl fluoride moiety significantly influences its reactivity. Aryl sulfonyl fluorides are generally more reactive than their alkyl counterparts due to the electron-withdrawing nature of the aromatic ring. However, this increased reactivity can also lead to lower stability and off-target effects.

A study on the reactivity of various substituted arylsulfonyl fluorides demonstrated that electron-donating groups on the aromatic ring increase the stability (longer half-life) of the sulfonyl fluoride warhead.[10] This highlights the tunability of the warhead for specific applications.

Sulfonyl Fluorides vs. Fluorosulfates

Fluorosulfates (R-OSO₂F) are another class of SuFEx-based warheads that are generally less reactive than sulfonyl fluorides. This reduced reactivity can translate to improved selectivity and metabolic stability.

A direct comparison of a sulfonyl fluoride probe and its corresponding fluorosulfate analog against human serum albumin (HSA) revealed that the sulfonyl fluoride probe formed multiple adducts, whereas the fluorosulfate was significantly less reactive. This suggests that for applications requiring high selectivity and minimal off-target engagement, fluorosulfates may be a preferable choice.

Peptidomimetic Sulfonyl Fluorides

Incorporating the sulfonyl fluoride warhead into a peptide scaffold has proven to be a successful strategy for developing highly potent and selective inhibitors, particularly for proteases. For instance, peptido sulfonyl fluorides have been developed as potent inhibitors of the proteasome, with some exhibiting IC₅₀ values in the nanomolar range.[11][12]

One study reported a peptido sulfonyl fluoride inhibitor with an IC₅₀ of 7 nM for the β5 subunit of the proteasome, demonstrating the high potency achievable with this class of inhibitors.[11]

Sulfonyl Fluoride Inhibitors of Fatty Acid Amide Hydrolase (FAAH)

FAAH is a serine hydrolase that has been a target for the development of analgesics and anti-inflammatory agents. Several sulfonyl fluoride-based inhibitors have been developed for FAAH. The efficacy of these covalent inhibitors is often expressed as the second-order rate constant, k_inact/K_I, which reflects the efficiency of covalent modification.

Inhibitor	k_inact/K_I (M⁻¹s⁻¹)
PF-750	~800[13]
PF-3845	~14,300[13]
URB597 (carbamate)	~1,650[13]

Data for FAAH inhibitors.[13][14]

The data clearly shows the significant improvement in potency achieved through optimization of the inhibitor scaffold, with PF-3845 being substantially more efficient than earlier generation inhibitors.

Experimental Protocols for Efficacy Assessment

To rigorously compare the efficacy of different sulfonyl fluoride-based inhibitors, standardized and well-controlled experimental protocols are essential.

Protocol 1: Time-Dependent IC₅₀ Assay for Covalent Inhibitors

This assay is crucial for confirming the covalent mechanism of action, which is characterized by a time-dependent increase in potency.

Methodology:

• Enzyme Preparation: Prepare a stock solution of the target enzyme in a suitable assay buffer.

• Inhibitor Preparation: Prepare serial dilutions of the sulfonyl fluoride inhibitor in the same assay buffer.

• Pre-incubation: In a multi-well plate, mix the enzyme and inhibitor solutions and incubate for various time points (e.g., 0, 15, 30, 60, and 120 minutes).

• Reaction Initiation: Initiate the enzymatic reaction by adding a fluorogenic or chromogenic substrate.

• Data Acquisition: Measure the reaction progress (fluorescence or absorbance) over time using a plate reader.

• Data Analysis: Determine the initial reaction rates for each inhibitor concentration and pre-incubation time. Plot the percent inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value for each time point. A decrease in IC₅₀ with increasing pre-incubation time is indicative of covalent inhibition.

Protocol 2: Competitive Activity-Based Protein Profiling (ABPP)

Competitive ABPP is a powerful technique to assess the selectivity of an inhibitor across the entire proteome.

Methodology:

• Proteome Preparation: Prepare a cell or tissue lysate.

• Inhibitor Incubation: Pre-incubate the proteome with varying concentrations of the sulfonyl fluoride inhibitor for a defined period.

• Probe Labeling: Add a broad-spectrum activity-based probe (e.g., a fluorophosphonate for serine hydrolases) that is tagged with a reporter (e.g., a fluorophore or biotin).

• Analysis:

  • Gel-Based: Separate the proteins by SDS-PAGE and visualize the probe-labeled proteins using a fluorescence scanner. A decrease in fluorescence intensity for a specific protein band indicates target engagement by the inhibitor.

  • Mass Spectrometry-Based: If using a biotinylated probe, enrich the labeled proteins using streptavidin beads, digest the proteins into peptides, and analyze by LC-MS/MS to identify and quantify the protein targets.

Visualizing Key Concepts

Mechanism of Covalent Inhibition

Caption: Covalent modification of a serine residue by a sulfonyl fluoride inhibitor.

Competitive ABPP Workflow

Caption: Workflow for competitive Activity-Based Protein Profiling (ABPP).

Conclusion and Future Directions

Sulfonyl fluoride-based inhibitors represent a highly promising class of covalent modifiers for drug discovery. Their ability to target a diverse range of amino acid residues, coupled with the tunability of their reactivity, provides a powerful platform for developing novel therapeutics. As our understanding of the nuanced structure-activity relationships of these compounds deepens, we can anticipate the design of even more potent and selective inhibitors. The continued application of advanced techniques like quantitative proteomics will be instrumental in fully elucidating their cellular targets and mechanisms of action, ultimately accelerating their translation into the clinic.

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• Powers, J.C., Tanaka, T., Harper, J.W., Minematsu, Y., Barker, L., Lincoln, D., Crumley, K.V., Fraki, J.E., Schechter, N.M., & Lazarus, G.G. (1992). Sulfonyl fluoride serine protease inhibitors inactivate RNK-16 lymphocyte granule proteases and reduce lysis by granule extracts and perforin. Molecular Immunology, 29(6), 713-721.
• Human carbonic anhydrase inhibitory profile of mono- and bis-sulfonamides synthesized via a direct sulfochlorination of 3-and 4-(hetero)arylisoxazol-5-amine scaffolds. (2025).
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A Researcher's Guide to Quantitative Comparison of Protein Labeling Efficiency

In the dynamic fields of proteomics, cell biology, and drug discovery, the ability to accurately label and subsequently quantify proteins is paramount. The success of a multitude of downstream applications, from fluorescence microscopy to quantitative mass spectrometry, hinges on the efficiency and specificity of the initial protein labeling step. This guide provides a comprehensive comparison of common protein labeling methods, offering researchers, scientists, and drug development professionals the insights and practical protocols necessary to make informed decisions for their experimental designs.

The Critical Importance of Quantifying Labeling Efficiency

Protein labeling involves the covalent attachment of a detectable tag, such as a fluorescent dye, biotin, or an isotope, to a protein of interest.[1][2] The efficiency of this process, often expressed as the Degree of Labeling (DOL) or molar incorporation ratio (MIR), dictates the signal-to-noise ratio and the overall success of subsequent analyses.[3][4] An under-labeled protein may yield a weak signal, while an over-labeled protein can suffer from altered function or solubility.[3] Therefore, a quantitative assessment of labeling efficiency is not merely a quality control step but a foundational requirement for robust and reproducible research.

A Survey of Protein Labeling Chemistries

The choice of labeling chemistry is the first critical decision in any protein labeling experiment. The most common strategies target specific functional groups on amino acid residues.

Amine-Reactive Labeling

This is one of the most widely used methods, primarily targeting the ε-amino group of lysine residues and the N-terminal α-amino group.[1][5] N-hydroxysuccinimide (NHS) esters are the most common amine-reactive reagents.[]

• Mechanism: The NHS ester reacts with the primary amine to form a stable amide bond.

• Advantages: High reactivity and a wide variety of available labels.

• Considerations: Lysine residues are often abundant on the protein surface, which can lead to heterogeneous labeling and potential disruption of protein function if key lysines are modified.[7] Reaction efficiency is pH-dependent, favoring alkaline conditions (pH 7-9).

Thiol-Reactive Labeling

This strategy targets the sulfhydryl group of cysteine residues. Maleimides and iodoacetamides are the most prevalent thiol-reactive reagents.[][8]

• Mechanism: Maleimides react with sulfhydryl groups to form stable thioether bonds.

• Advantages: Cysteine residues are typically less abundant than lysines, allowing for more site-specific labeling.[8]

• Considerations: Requires a free, reduced cysteine. Proteins with disulfide bonds may need to be reduced prior to labeling, which can impact their structure and function.

Enzymatic Labeling

Enzymatic methods offer high specificity by utilizing enzymes to attach labels to specific recognition sequences engineered into the target protein.[1][9]

• Mechanism: Enzymes like Sortase A or Biotin Ligase catalyze the formation of a covalent bond between the label and a specific peptide tag on the protein.[1]

• Advantages: Highly site-specific, leading to homogeneously labeled proteins with preserved function.[9]

• Considerations: Requires genetic modification of the protein to include the recognition tag. The efficiency can be dependent on enzyme activity and reaction conditions.[1]

Click Chemistry

Click chemistry refers to a class of reactions that are rapid, specific, and bioorthogonal. The most common example in protein labeling is the copper-catalyzed azide-alkyne cycloaddition (CuAAC).[][10]

• Mechanism: An azide-modified label reacts with an alkyne-modified protein (or vice-versa) in the presence of a copper(I) catalyst to form a stable triazole linkage.

• Advantages: High specificity and efficiency, with minimal side reactions.[10]

• Considerations: Requires the introduction of a bioorthogonal handle (azide or alkyne) into the protein, often through metabolic labeling or the use of unnatural amino acids.

Quantitative Methods for Comparing Labeling Efficiency

Once a protein is labeled, several methods can be employed to quantify the efficiency of the reaction. The choice of method will depend on the type of label used, the required accuracy, and the available instrumentation.

UV-Vis Spectrophotometry: Determining the Degree of Labeling (DOL)

For proteins labeled with chromogenic or fluorescent dyes, UV-Vis spectrophotometry is a straightforward method to determine the average number of dye molecules per protein molecule (DOL).[3][11]

Principle: This method relies on measuring the absorbance of the labeled protein at two wavelengths: 280 nm (for the protein) and the maximum absorbance wavelength (λmax) of the dye.[3] A correction factor is applied to the A280 reading to account for the dye's absorbance at this wavelength.[11]

Experimental Protocol:

• Sample Preparation: Remove all unbound dye from the labeled protein solution using dialysis or gel filtration.[11]

• Absorbance Measurement: Measure the absorbance of the purified labeled protein solution at 280 nm (A280) and the λmax of the dye (Amax).[11]

• Calculation:

  • Protein Concentration (M) = [A280 - (Amax * CF)] / ε_protein

    • Where:

      • CF is the correction factor (A280 of the free dye / Amax of the free dye).[11]

      • ε_protein is the molar extinction coefficient of the protein at 280 nm.

  • Dye Concentration (M) = Amax / ε_dye

    • Where:

      • ε_dye is the molar extinction coefficient of the dye at its λmax.

  • Degree of Labeling (DOL) = Dye Concentration / Protein Concentration [3]

Workflow for DOL Determination:

Caption: Workflow for Determining Degree of Labeling (DOL).

Gel-Based Analysis: In-Gel Fluorescence and Western Blotting

Gel electrophoresis provides a visual and semi-quantitative assessment of labeling efficiency.

In-Gel Fluorescence: For proteins labeled with fluorescent dyes, the labeled protein can be directly visualized after separation by SDS-PAGE.[12][13] This method is rapid and avoids the need for antibodies.[14][15] The intensity of the fluorescent band can be quantified using an appropriate imaging system.[16]

Experimental Protocol:

• Sample Preparation: Mix the labeled protein sample with SDS-PAGE loading buffer.

• Electrophoresis: Separate the proteins on a polyacrylamide gel.

• Imaging: Visualize the fluorescently labeled protein bands using a fluorescence imager with the appropriate excitation and emission filters.[16]

• Quantification: Use densitometry software to measure the intensity of the fluorescent band.

Workflow for In-Gel Fluorescence Analysis:

Caption: Workflow for In-Gel Fluorescence Analysis.

Western Blotting: This technique can be used to detect labeled proteins using antibodies that recognize either the protein itself or the attached label (e.g., an anti-biotin antibody).[1] While powerful for specific protein detection, it is generally considered semi-quantitative due to variability in transfer efficiency and antibody binding.

High-Performance Liquid Chromatography (HPLC)

HPLC separates molecules based on their physical and chemical properties, such as hydrophobicity or charge.[17][18] For protein labeling, reversed-phase HPLC (RP-HPLC) is often used to separate the labeled protein from the unlabeled protein and free dye.[19][20]

Principle: The addition of a label often changes the hydrophobicity of the protein, leading to a shift in its retention time on an RP-HPLC column.[19] By comparing the chromatograms of the labeled and unlabeled protein, the extent of labeling can be assessed. Quantification is achieved by integrating the peak areas.

Experimental Protocol:

• Sample Preparation: Prepare the labeled protein sample and an unlabeled control.

• HPLC Analysis: Inject the samples onto an appropriate RP-HPLC column (e.g., C4 or C18) and elute with a gradient of an organic solvent (e.g., acetonitrile) in water, both containing an ion-pairing agent like trifluoroacetic acid (TFA).[21]

• Data Analysis: Compare the chromatograms of the labeled and unlabeled samples. The appearance of a new peak or a shift in the retention time of the main peak indicates successful labeling. The percentage of labeled protein can be estimated by comparing the peak areas.

Mass Spectrometry (MS)

Mass spectrometry offers the most precise and detailed quantification of protein labeling.[22][23] It can determine the exact mass of the labeled protein, revealing the number of labels attached and the heterogeneity of the labeled population.[22]

Principle: By comparing the mass spectra of the labeled and unlabeled protein, the mass shift corresponding to the attached label(s) can be determined. For complex samples, proteins are often digested into peptides, which are then analyzed by LC-MS/MS.[24] Isotope-labeled reagents (e.g., TMT, SILAC) are commonly used for relative quantification in proteomics.[25][26]

Experimental Protocol (for intact protein analysis):

• Sample Preparation: Purify the labeled protein and prepare it in a volatile buffer suitable for MS analysis.

• MS Analysis: Infuse the sample into a mass spectrometer (e.g., ESI-QTOF or Orbitrap) and acquire the mass spectrum.

• Data Analysis: Deconvolute the raw spectrum to determine the molecular weight of the protein. Compare the mass of the labeled protein to the unlabeled protein to determine the number of attached labels.

Workflow for MS-based Labeling Quantification:

Caption: Workflow for Mass Spectrometry-based Quantification.

Comparative Analysis of Quantitative Methods

Method	Principle	Pros	Cons	Throughput	Cost
UV-Vis Spectrophotometry	Absorbance measurement	Simple, rapid, inexpensive	Provides an average DOL, less accurate for heterogeneous samples, requires pure protein	High	Low
In-Gel Fluorescence	Fluorescence detection in a gel	Rapid, visual, no transfer needed	Semi-quantitative, requires a fluorescent label and imager	Medium	Medium
Western Blotting	Antibody-based detection	High specificity	Semi-quantitative, multi-step, potential for high background	Low	Medium
HPLC	Chromatographic separation	Quantitative, separates labeled from unlabeled species	Requires specialized equipment and expertise, can be time-consuming	Low-Medium	Medium-High
Mass Spectrometry	Mass-to-charge ratio measurement	Highly accurate and precise, provides detailed information on labeling distribution	Requires expensive instrumentation and significant expertise, lower throughput	Low	High

Conclusion and Recommendations

The choice of a quantitative method for assessing protein labeling efficiency is a critical decision that should be guided by the specific experimental goals, the nature of the label, and the available resources.

• For a quick and routine estimation of the average labeling efficiency of a purified, dye-labeled protein, UV-Vis spectrophotometry is an excellent starting point.

• When a rapid, visual confirmation of labeling is needed, especially for fluorescently tagged proteins in complex mixtures, in-gel fluorescence is a powerful tool.

• For more precise quantification and to resolve different labeled species, HPLC is a robust option.

• For the most accurate and detailed characterization of labeling, including the determination of labeling heterogeneity and site-specificity, mass spectrometry is the gold standard.

By carefully selecting the appropriate labeling chemistry and quantitative method, researchers can ensure the quality and reliability of their labeled proteins, leading to more accurate and impactful downstream results.

References

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Comparative Analysis of Antibacterial Activity: Nitro Sulfonyl Fluorides vs. Traditional Pharmacophores

Executive Summary

The development of novel antibiotics against Gram-negative bacteria is fundamentally bottlenecked by the low permeability of the bacterial cell envelope. While covalent irreversible inhibitors (such as beta-lactams) represent the most clinically successful class of antibiotics, discovering de novo electrophilic warheads that survive aqueous physiological environments yet react specifically within bacterial protein pockets has remained a central challenge[1].

Recent high-throughput library screenings have identified ortho-nitro sulfonyl fluorides (SFs) as a breakthrough pharmacophore[1]. Utilizing Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, these compounds exhibit potent, broad-spectrum antibacterial activity against multidrug-resistant pathogens, including E. coli, Acinetobacter baumannii, and Methicillin-resistant Staphylococcus aureus (MRSA)[1]. This guide provides a rigorous comparative analysis of their performance, structural requirements, and the self-validating experimental methodologies required to evaluate them.

Mechanistic Causality: The SuFEx Advantage

As application scientists, we must look beyond empirical MIC (Minimum Inhibitory Concentration) values and understand the physicochemical causality driving efficacy. Sulfonyl fluorides possess a unique "Goldilocks" reactivity profile. Unlike sulfonyl chlorides, which are highly reactive and rapidly hydrolyze in water, SFs are remarkably stable at neutral pH[1]. Their electrophilicity remains dormant until they enter a specific protein binding pocket, where local hydrogen bonding activates the SuFEx reaction, leading to irreversible covalent inhibition[1].

The Strict Ortho-Nitro Dependency

Antibacterial activity in this class is strictly dependent on the spatial arrangement of the nitro and sulfonyl fluoride groups[1].

• Electronic & Steric Activation: The nitro group must be in the ortho position relative to the sulfonyl fluoride. Meta- or para-substituted analogs exhibit zero antibacterial activity[1]. The ortho configuration likely provides essential steric pre-organization and electronic withdrawal, precisely tuning the sulfur center for nucleophilic attack by bacterial residues.

• Electrophile Tuning: Replacing the sulfonyl fluoride with an epoxide or a sulfonyl chloride completely abolishes activity[1]. The sulfonyl chloride is too reactive and hydrolyzes before reaching the target, while epoxides lack the specific geometry required for the target pocket[1].

Structure-Activity Relationship logic for nitro sulfonyl fluoride antibiotics.

Comparative Performance Data

The table below synthesizes the quantitative performance of lead nitro sulfonyl fluorides against traditional FDA-approved nitroaryl drugs and alternative electrophiles. Notably, the optimized heteroaryl compound, 2-nitrothiophene-3-sulfonyl fluoride (Compound 2) , demonstrates a nearly 10-fold increase in potency compared to the initial benzene-based hit[1].

Compound / Pharmacophore	Structural Class	MIC against E. coli (μg/mL)	Activity vs MRSA	Aqueous Stability (pH 7.4)
2-Nitrothiophene-3-sulfonyl fluoride	Ortho-nitro heteroaryl SF	0.66	Active	High
2-Nitrobenzenesulfonyl fluoride	Ortho-nitro aryl SF	5.15	Active	High (> 3 weeks)
Metronidazole	FDA-approved Nitroimidazole	16 – 28	Inactive/Weak	High
Ornidazole	FDA-approved Nitroimidazole	8 – 128	Inactive/Weak	High
4-Nitrobenzenesulfonyl fluoride	Para-nitro aryl SF	> 100 (Inactive)	Inactive	High
2-Nitrobenzenesulfonyl chloride	Ortho-nitro aryl SC	Inactive	Inactive	Low (Hydrolyzes in < 48h)

Data aggregated from comparative library screenings against Kanamycin-resistant E. coli strains[1],[2].

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, screening protocols must distinguish between true target engagement and non-specific toxicity or assay artifacts. The following methodology outlines a self-validating system for determining the antibacterial efficacy of SuFEx-based compounds.

Protocol: High-Throughput MIC Assay with Colorimetric Validation

Objective: Determine the MIC of SF compounds while controlling for compound precipitation, solvent toxicity, and spontaneous hydrolysis.

Step 1: Compound Preparation & Solubilization

• Action: Dissolve SF compounds in sterile DMSO to create a 10 mM master stock. Perform serial dilutions in fully-supplemented DMEM or Mueller-Hinton broth to achieve a final concentration range of 0.1 to 100 μM[2].

• Causality: DMSO ensures complete solubilization of hydrophobic aromatic SFs. Limiting the final DMSO concentration in the assay to <1% prevents solvent-induced bacterial membrane toxicity, which would otherwise yield false-positive MIC values.

Step 2: Bacterial Inoculation & Control Integration

• Action: Grow E. coli to mid-log phase (OD600 ~0.5). Dilute the culture and add 100 μL aliquots to the 96-well plates containing the compound gradients[2]. Include a vehicle control (1% DMSO) and a highly reactive electrophile control (e.g., 2-nitrobenzenesulfonyl chloride).

• Causality: Mid-log phase ensures bacteria are actively dividing, maximizing the expression and vulnerability of target proteins. The sulfonyl chloride control is critical; its failure demonstrates that extreme reactivity leads to rapid aqueous hydrolysis before target engagement, proving that the moderate stability of the sulfonyl fluoride is strictly required[1],[2].

Step 3: Incubation and MTT Viability Readout

• Action: Incubate the plates at 37 °C for 24 hours. Carefully aspirate the medium and add 40 μL of 0.5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in DPBS to each well[2].

• Causality: While standard optical density (OD600) measures turbidity, it cannot differentiate between living cells and precipitated drug aggregates (a common issue with aromatic compounds). MTT is reduced to purple formazan only by metabolically active cells, providing a self-validating, artifact-free quantitative readout of bacterial viability[2].

Mechanism of action for SuFEx-mediated covalent inhibition in bacteria.

Conclusion

Ortho-nitro sulfonyl fluorides represent a highly tunable, potent class of covalent inhibitors that overcome the traditional permeability barriers of Gram-negative bacteria. By leveraging the context-dependent reactivity of SuFEx chemistry, these compounds achieve superior MIC profiles compared to legacy nitroaromatic drugs, offering a validated structural blueprint for next-generation antibiotic development.

References

• Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics - PMC Source: National Institutes of Health (NIH) URL:[Link]

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A Comparative Analysis of the Ortho-Nitro Configuration: Unveiling its Strategic Advantages in Chemical Design

For researchers, scientists, and professionals in drug development, the strategic placement of functional groups is paramount in molecular design and synthesis. Among the various substituents, the nitro group (–NO₂) in the ortho position to another functional group on an aromatic ring presents a unique and powerful set of advantages. This guide provides an in-depth technical comparison of the ortho-nitro configuration against its meta and para isomers, supported by experimental data and detailed protocols. We will explore how the proximity of the nitro group influences molecular properties and reactivity, offering a distinct edge in various applications, from enhancing acidity to enabling photo-controlled reactions.

The Ortho Advantage: A Synergy of Electronic, Steric, and Bonding Interactions

The distinct behavior of ortho-nitro substituted compounds arises from a confluence of three primary factors: potent electron-withdrawing effects, steric hindrance, and the capacity for intramolecular hydrogen bonding. Unlike the meta and para positions, the ortho configuration allows for direct through-space interactions between the nitro group and an adjacent functional group, leading to unique physicochemical properties.

The nitro group is a strong electron-withdrawing group due to both the inductive effect and the resonance effect.[1][2] This electron-withdrawing character is most pronounced at the ortho and para positions, significantly influencing the electron density of the aromatic ring and the acidity or basicity of neighboring functional groups.[3][4]

Modulation of Acidity and Basicity: A Tale of Two Effects

The ortho-nitro configuration exerts a profound influence on the acidity of phenols and carboxylic acids, and the basicity of anilines. A comparative analysis with meta and para isomers reveals the unique contribution of the ortho position.

2.1. Enhanced Acidity of Ortho-Nitrophenol

While both ortho- and para-nitrophenols are more acidic than phenol and meta-nitrophenol due to the strong electron-withdrawing resonance effect of the nitro group, a key distinction arises from intramolecular hydrogen bonding in the ortho isomer.[4][5] This intramolecular hydrogen bond forms between the hydroxyl group and one of the oxygen atoms of the adjacent nitro group, a phenomenon not possible in the para isomer.[6][7] This interaction stabilizes the proton on the hydroxyl group, making it slightly less acidic than its para counterpart, where intermolecular hydrogen bonding with the solvent is more prevalent.[8][9]

However, the dominant factor for the increased acidity compared to phenol and the meta isomer is the powerful electron-withdrawing nature of the nitro group at the ortho and para positions, which stabilizes the resulting phenoxide ion through resonance.[4][5]

Table 1: Comparison of pKa Values for Nitrophenol Isomers

Compound	pKa
Phenol	9.95
o-Nitrophenol	7.23
m-Nitrophenol	8.40[2]
p-Nitrophenol	7.15

2.2. The "Ortho Effect" in Ortho-Nitrobenzoic Acid

In the case of ortho-nitrobenzoic acid, a phenomenon known as the "ortho effect" leads to a significant increase in acidity compared to its meta and para isomers.[10] The steric hindrance between the bulky nitro group and the carboxylic acid group forces the -COOH group out of the plane of the benzene ring.[10] This disruption of coplanarity inhibits resonance between the carboxyl group and the aromatic ring, making the carboxylate anion more stable and thus increasing the acidity of the parent acid.[10]

2.3. Reduced Basicity of Ortho-Nitroaniline

The basicity of anilines is significantly reduced by the presence of an electron-withdrawing nitro group. The ortho-nitroaniline is the weakest base among the three isomers.[11] This is due to a combination of the strong inductive and resonance electron-withdrawing effects of the nitro group, and the formation of an intramolecular hydrogen bond between an N-H bond of the amino group and an oxygen atom of the nitro group.[12] This hydrogen bond reduces the availability of the lone pair of electrons on the nitrogen atom for protonation.[12]

Intramolecular Hydrogen Bonding: A Defining Feature

As highlighted, intramolecular hydrogen bonding is a hallmark of many ortho-nitro compounds and has significant consequences for their physical properties.[6][7] A classic example is the difference in volatility between ortho- and para-nitrophenol. Ortho-nitrophenol is steam volatile, whereas para-nitrophenol is not.[8] This is because the intramolecular hydrogen bonding in the ortho isomer prevents the formation of strong intermolecular hydrogen bonds with other molecules, leading to a lower boiling point and higher volatility.[8] In contrast, para-nitrophenol engages in extensive intermolecular hydrogen bonding, resulting in a higher boiling point.[8]

Caption: Hydrogen bonding in nitrophenol isomers.

Ortho-Nitrobenzyl: A Cornerstone of Photolabile Protecting Groups

The ortho-nitrobenzyl group is a widely utilized photolabile protecting group (PPG) in organic synthesis, materials science, and chemical biology.[13][14][15] Its utility stems from its ability to be cleaved upon irradiation with UV light, typically around 350 nm, to release a protected functional group.[16][17] This process allows for the precise spatial and temporal control over the release of biologically active molecules, making it invaluable for "caged" compound applications.[14] The mechanism of photocleavage is unique to the ortho-nitro configuration and proceeds through an intramolecular hydrogen abstraction from the benzylic position by the excited nitro group, leading to the formation of an aci-nitro intermediate that subsequently rearranges to release the protected group and form an ortho-nitrosobenzaldehyde byproduct.[17]

Caption: Photocleavage of an o-nitrobenzyl protecting group.

Directing Effects in Aromatic Substitution Reactions

In electrophilic aromatic substitution (EAS), the amino group of aniline is a strong activating, ortho-, para-director, while the nitro group is a strong deactivating, meta-director.[11] In ortho-nitroaniline, the activating effect of the amino group dominates, directing incoming electrophiles primarily to the position para to the amino group (position 4), as the other ortho position (position 6) is sterically hindered.[11]

Conversely, in nucleophilic aromatic substitution (SNAr), the strong electron-withdrawing nature of the nitro group activates the ring towards attack by nucleophiles, especially when a good leaving group is present at the ortho or para position.[11] The nitro group stabilizes the negatively charged Meisenheimer complex intermediate, which is crucial for the reaction to proceed.[11] This makes derivatives of ortho- and para-nitroaniline highly reactive in SNAr reactions.[11]

Applications in Medicinal Chemistry and Drug Development

The nitro group is a common functional group in many pharmaceuticals, contributing to their biological activity.[18][19][20] Nitro-containing compounds have been investigated for a wide range of therapeutic applications, including as antimicrobial and anticancer agents.[21][22] The ortho-nitro configuration can be strategically employed to modulate the pharmacokinetic and pharmacodynamic properties of a drug molecule. For instance, the bioreduction of the nitro group within target cells can lead to the formation of cytotoxic reactive nitrogen species, a mechanism exploited in some antimicrobial and anticancer drugs.[21][22]

Experimental Protocols

Protocol 1: Comparative Measurement of pKa for Nitrophenol Isomers via UV-Vis Spectrophotometry

Objective: To determine and compare the acid dissociation constants (pKa) of ortho-, meta-, and para-nitrophenol.

Methodology:

• Preparation of Stock Solutions: Prepare 1 mM stock solutions of ortho-, meta-, and para-nitrophenol in ethanol.

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with pH values ranging from 5 to 9.

• Sample Preparation: For each nitrophenol isomer, prepare a series of solutions by adding a small aliquot of the stock solution to each buffer solution.

• Spectrophotometric Measurement: Measure the absorbance spectrum (250-500 nm) of each solution using a UV-Vis spectrophotometer.

• Data Analysis: The pKa is determined by plotting the absorbance at the wavelength of maximum absorbance for the phenolate ion against the pH. The pKa corresponds to the pH at which the concentration of the phenol and phenolate forms are equal.

Protocol 2: Synthesis and Photolysis of an Ortho-Nitrobenzyl Protected Carboxylic Acid

Objective: To demonstrate the use of the ortho-nitrobenzyl group as a photolabile protecting group for a carboxylic acid.

Methodology:

• Esterification: React a carboxylic acid with ortho-nitrobenzyl bromide in the presence of a non-nucleophilic base (e.g., DBU) in an appropriate solvent (e.g., DMF) to form the ortho-nitrobenzyl ester.

• Purification: Purify the resulting ester by column chromatography.

• Photolysis: Dissolve the purified ester in a suitable solvent (e.g., methanol) in a quartz cuvette. Irradiate the solution with a UV lamp (e.g., 365 nm).

• Monitoring the Reaction: Monitor the progress of the photolysis by thin-layer chromatography (TLC) or HPLC, observing the disappearance of the starting material and the appearance of the deprotected carboxylic acid and ortho-nitrosobenzaldehyde.

• Isolation: After completion of the reaction, evaporate the solvent and isolate the deprotected carboxylic acid.

References

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• Why does NO2 group show its effect only at ortho- and para- positions and not
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• Intramolecular hydrogen bonding is shown by: (1) Ortho-nitrophenol (benz.. - Filo.
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Safety & Regulatory Compliance

Navigating the Hazards: A Guide to Personal Protective Equipment for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride

Understanding the Risk: A Compound Profile

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride combines three key functional groups that dictate its hazard profile: a nitro group, a sulfonyl fluoride moiety, and a toluene backbone. This structure suggests significant potential for toxicity, reactivity, and skin and eye damage.[5][6][7][8]

• Nitroaromatics (Nitrobenzene/Nitrotoluene): This class of compounds is known for its toxicity. Exposure can occur through inhalation, skin absorption, or ingestion.[9][10] They are suspected carcinogens and can cause damage to organs, particularly the blood, through prolonged or repeated exposure.[10]

• Sulfonyl Fluorides: This functional group is reactive and can cause severe skin burns and serious eye damage.[5][8] Upon contact with moisture, some related compounds like sulfonyl chlorides can release toxic gases.[11] Thermal decomposition can also generate hazardous vapors, including sulfur oxides and hydrogen fluoride.[12][13]

Given this composite profile, the primary hazards to mitigate are:

• Acute Toxicity: Harmful or fatal if swallowed, inhaled, or in contact with skin.[5]

• Corrosivity: Causes severe skin burns and eye damage.[8]

• Organ Toxicity: Potential for damage to internal organs with repeated exposure.[10]

The First Line of Defense: Engineering and Administrative Controls

Before selecting Personal Protective Equipment (PPE), the hierarchy of controls must be implemented. PPE is the last line of defense.

• Engineering Controls: All work involving 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride must be conducted in a certified chemical fume hood to minimize inhalation exposure.[14] The work area should be well-ventilated, and an eyewash station and safety shower must be readily accessible.[11]

• Administrative Controls: Develop a Standard Operating Procedure (SOP) specific to this chemical. Restrict access to authorized personnel only and ensure all users are trained on the specific hazards and handling procedures.

Mandatory PPE Protocol: A Step-by-Step Guide

A comprehensive PPE plan is non-negotiable. The following sections detail the selection and use of appropriate gear.

Step 1: Eye and Face Protection

Contact with 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride can cause severe eye damage, potentially leading to blindness.[7][14]

• Minimum Requirement: Chemical safety goggles conforming to ANSI Z87.1 (US) or EN 166 (EU) standards are mandatory at all times.

• Enhanced Protection: When there is a significant risk of splashing (e.g., during transfers of larger volumes or reactions under pressure), a full-face shield must be worn in addition to safety goggles.[14]

Step 2: Skin and Body Protection

The compound is expected to be corrosive and readily absorbed through the skin.[7][14]

• Lab Coat: A flame-resistant lab coat is required. Ensure it is fully buttoned with sleeves rolled down.

• Body Coverage: Wear long pants and fully enclosed, chemical-resistant shoes. Do not wear shorts, skirts, or open-toed shoes in the laboratory.

• Apron: For tasks with a higher splash potential, a chemical-resistant apron worn over the lab coat is recommended.

Step 3: Hand Protection - The Critical Barrier

Glove selection is critical due to the corrosive and toxic nature of the chemical. Material compatibility and breakthrough time are key considerations.

• Recommended Materials: Butyl rubber or thicker Nitrile gloves are recommended for handling nitro-compounds.[15] Butyl rubber generally offers excellent resistance to nitro-compounds.[15] Nitrile provides good protection for incidental contact but may not be suitable for prolonged immersion.[16][17]

• Glove Thickness: As a general rule, thicker gloves provide greater chemical resistance.[15][17] For handling this compound, a glove thickness of at least 8 mils (0.20 mm) is recommended.

• Inspection and Use: Always inspect gloves for tears or punctures before use.[14] If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly, and don a new pair. Do not reuse disposable gloves. Contaminated work clothing should not be allowed out of the workplace.[3]

Glove Material	Resistance to Nitro-Compounds	General Recommendation
Butyl Rubber	Excellent	Recommended for direct handling and protection against spills.[15]
Nitrile Rubber	Good	Suitable for incidental contact. Not for prolonged immersion.[16]
Neoprene	Fair to Good	A possible alternative to nitrile gloves.
Natural Rubber (Latex)	Poor	Not recommended for handling this chemical.[15]

Note: This table provides general guidance. You are REQUIRED to consult the specific chemical resistance data from your glove manufacturer for breakthrough times.[18][19]

Step 4: Respiratory Protection

Work must be performed in a chemical fume hood to minimize vapor inhalation. However, respiratory protection may be necessary in specific situations.

• When is a Respirator Needed?

  • During a large spill or release where vapor concentrations may exceed the fume hood's containment capacity.[14]

  • If engineering controls are not available or are malfunctioning.

  • For emergency or planned entry into areas with unknown concentrations.[9]

• Respirator Selection: Based on NIOSH guidelines for nitrobenzene, the following are recommended. The choice depends on the airborne concentration.[9]

  • Low Concentrations (e.g., up to 10 ppm for Nitrobenzene): An air-purifying respirator (APR) with organic vapor (OV) cartridges.[9]

  • Higher Concentrations: A full-facepiece respirator with OV cartridges, a powered air-purifying respirator (PAPR), or a supplied-air respirator (SAR).[9][20]

  • Emergency (IDLH Conditions): A self-contained breathing apparatus (SCBA) is required.[9]

All respirator use requires enrollment in your institution's respiratory protection program, including medical clearance and fit testing.[21]

// Nodes start [label="Start: Task Involving\n2-Methyl-3-nitrobenzene-\n1-sulfonyl fluoride", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; eng_controls [label="Is work performed in a\ncertified chemical fume hood?"]; stop_work [label="STOP WORK.\nConsult EHS.\nDo not proceed.", shape=box, style="filled", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ppe_assessment [label="Assess Splash/Aerosol Potential"]; low_splash [label="Low Splash Potential\n(e.g., small quantity weighing)"]; high_splash [label="High Splash Potential\n(e.g., large volume transfer,\nreaction workup)"]; base_ppe [label="Mandatory Base PPE:\n- Safety Goggles\n- Nitrile/Butyl Gloves\n- Flame-Resistant Lab Coat\n- Closed-toe Shoes/Long Pants", shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"]; enhanced_ppe [label="Enhanced PPE:\n- Base PPE PLUS\n- Full Face Shield\n- Chemical-Resistant Apron", shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"]; spill_check [label="Is there a spill or\nloss of containment?"]; no_spill [label="Proceed with Task\n(Maintain Vigilance)"]; spill_protocol [label="Execute Spill Protocol\n- Evacuate Area\n- Don Emergency Respirator (APR/SCBA)\n- Follow Spill Cleanup SOP", fillcolor="#EA4335", fontcolor="#FFFFFF"]; end [label="End of Task", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> eng_controls; eng_controls -> ppe_assessment [label="Yes"]; eng_controls -> stop_work [label="No"]; ppe_assessment -> low_splash; ppe_assessment -> high_splash; low_splash -> base_ppe; high_splash -> enhanced_ppe; base_ppe -> spill_check; enhanced_ppe -> spill_check; spill_check -> no_spill [label="No"]; spill_check -> spill_protocol [label="Yes"]; no_spill -> end; spill_protocol -> end; } Caption: PPE selection workflow for 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride.

Operational Plan: Decontamination and Disposal

Proper handling extends beyond active use to include the safe decontamination of equipment and disposal of waste.

Decontamination

• Glassware and Equipment: All equipment must be decontaminated after use. Rinse items with a suitable organic solvent (e.g., acetone) in the fume hood, collecting the rinsate as hazardous waste. Follow with a standard wash using detergent and water.[14]

• Work Surfaces: Wipe down the work surface inside the fume hood with a cloth dampened with a suitable solvent, followed by soap and water. Dispose of the wipes as hazardous solid waste.

• Personal Decontamination: If skin contact occurs, immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[14]

Disposal Plan

2-Methyl-3-nitrobenzene-1-sulfonyl fluoride must be disposed of as hazardous waste. Do not discharge to sewer systems.[22]

• Waste Segregation: Collect all waste containing this chemical (including residual amounts, contaminated solids, and rinsate) in a dedicated, clearly labeled container for "Halogenated Organic Waste."[1][23] Do not mix with non-halogenated or other incompatible waste streams.[1]

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "2-Methyl-3-nitrobenzene-1-sulfonyl fluoride."[23]

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) until it is collected by your institution's EHS department.[23]

• Final Disposal Method: The standard and required method for disposal is high-temperature incineration by a licensed hazardous waste management contractor.[1][24] This process effectively destroys the toxic organic structure.[1]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Minor Spill (inside a fume hood):

  • Ensure your PPE is intact.

  • Contain the spill using an inert absorbent material like vermiculite, sand, or commercial spill pillows.[25][26] Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully scoop the absorbent material into a designated hazardous waste container.[25]

  • Decontaminate the area and any affected equipment.[26]

• Major Spill (outside a fume hood or >100 mL):

  • Evacuate: Immediately alert others and evacuate the area.[14][22]

  • Isolate: Close the laboratory doors to contain vapors. Prevent entry.

  • Report: Contact your institution's emergency number and the EHS department immediately.[14]

  • Do Not Attempt Cleanup: Only trained emergency responders equipped with appropriate respiratory protection (SCBA) and chemical protective clothing should handle major spills.[14]

By adhering to these stringent PPE and handling protocols, you can effectively mitigate the risks associated with 2-Methyl-3-nitrobenzene-1-sulfonyl fluoride and ensure a safe laboratory environment.

References

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• Standard Operating Procedures for the safe use of Phenylmethylsulfonyl Fluoride (PMSF). (n.d.). Louisiana State University Health Sciences Center Shreveport. Retrieved from [Link]

• 2,4-difluoro-3-methyl-5-nitrobenzene-1-sulfonyl chloride — Chemical Substance Information. (n.d.). Chembase. Retrieved from [Link]

• OSHA Glove Selection Chart. (n.d.). University of Wisconsin-Milwaukee. Retrieved from [Link]

• Spill procedure: Clean-up guidance. (n.d.). Queen Mary University of London. Retrieved from [Link]

• Nitrile Glove Chemical-Compatibility Reference. (n.d.). University of Pennsylvania Environmental Health and Radiation Safety. Retrieved from [Link]

• Chemical Resistance Reference Chart. (n.d.). Medicom. Retrieved from [Link]

• Guidelines for safe disposal of unwanted pharmaceuticals in and after emergencies. (1999). World Health Organization. Retrieved from [Link]

• 3M Respirator Selection Guide. (2015). 3M. Retrieved from [Link]

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (n.d.). United Nations Office on Drugs and Crime. Retrieved from [Link]

• Glove for Chemicals: Compatibility Chart for 20 Cleaners. (2026, February 25). Glove Nation. Retrieved from [Link]

• Chemical Spill and Response Guideline. (n.d.). The University of Queensland. Retrieved from [Link]

• NIOSH Guide to the Selection and Use of Particulate Respirators. (1996). Centers for Disease Control and Prevention. Retrieved from [Link]

• Chemical resistant gloves. (n.d.). Kerbl. Retrieved from [Link]

• Laboratory Chemical Spill Cleanup and Response Guide. (2023, May). The City University of New York. Retrieved from [Link]

• General Chemical Spill Procedures. (n.d.). University of California, Santa Cruz. Retrieved from [Link]

• Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. (2020). National Center for Biotechnology Information. Retrieved from [Link]

• 3M Respirator Selection Guide. (n.d.). 3M. Retrieved from [Link]

• Hazardous Waste. (2025-2026). Emory University. Retrieved from [Link]

• NIOSH Respirator Selection Logic. (2004). Centers for Disease Control and Prevention. Retrieved from [Link]

• Safety Data Sheet: Sulfuryl fluoride. (2016, January 8). Airgas. Retrieved from [Link]

• (PDF) Nitro Sulfonyl Fluorides are a new pharmacophore for the development of antibiotics. (n.d.). ResearchGate. Retrieved from [Link]

• NITROTOLUENE, ALL ISOMERS. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• 1-FLUORO-2-METHYL-3-NITROBENZENE. (n.d.). Matrix Fine Chemicals. Retrieved from [Link]

• Nitrotoluene – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

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